(2S,5S)-5-Hydroxypiperidine-2-carboxylic acid

• CAS: 63088-78-8

Core Science & Biosynthesis

The Natural Provenance of (2S,5S)-5-Hydroxypiperidine-2-carboxylic Acid: A Technical Guide for Researchers and Drug Development Professionals

Abstract

(2S,5S)-5-Hydroxypiperidine-2-carboxylic acid, a chiral heterocyclic non-proteinogenic amino acid, has garnered significant interest within the scientific community, particularly in the realms of medicinal chemistry and drug development. Its rigid, stereochemically defined structure makes it an invaluable chiral building block for the synthesis of complex bioactive molecules. This in-depth technical guide provides a comprehensive overview of the natural occurrence and known biological sources of this compound. We will delve into its biosynthetic origins, detail established methods for its isolation and characterization from natural matrices, and discuss the inherent biological activities that underscore its importance. This guide is intended to serve as a critical resource for researchers seeking to leverage this natural product in their scientific endeavors.

Introduction: The Significance of (2S,5S)-5-Hydroxypiperidine-2-carboxylic Acid

The piperidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved pharmaceuticals. The introduction of specific stereocenters, such as those present in (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid, provides a three-dimensional architecture that can facilitate highly specific molecular interactions with biological targets. This specificity is paramount in modern drug design, where the goal is to maximize therapeutic efficacy while minimizing off-target effects.

(2S,5S)-5-Hydroxypiperidine-2-carboxylic acid serves as a versatile chiral synthon, with its hydroxyl and carboxylic acid functionalities providing handles for diverse chemical modifications. Its utility as an intermediate in the synthesis of potent enzyme inhibitors, including β-lactamase inhibitors, underscores its therapeutic potential.[1] Understanding its natural origins not only offers sustainable sourcing strategies but also provides insights into its inherent biological roles, which can inspire novel therapeutic applications.

Natural Occurrence: A Survey of Biological Sources

(2S,5S)-5-Hydroxypiperidine-2-carboxylic acid has been identified as a natural product in a select number of plant species. The primary documented sources are members of the Fabaceae (legume) and Moraceae (mulberry) families.

Confirmed Natural Sources

Current scientific literature has confirmed the presence of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid in the following species:

• Calliandra angustifolia : This species of flowering plant in the Fabaceae family is a known producer of this hydroxypipecolic acid.

• Morus alba (White Mulberry) : The leaves of the white mulberry tree have been identified as a source of various piperidine alkaloids, including the (2S,5S) isomer of 5-hydroxypiperidine-2-carboxylic acid.[2][3]

• Lathyrus japonicus (Sea Pea) : The seeds of this leguminous plant, found in coastal regions, also contain (2S,5S)-5-hydroxypiperidine-2-carboxylic acid.[2]

Quantitative Analysis of Natural Abundance

While the presence of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid in these species is established, detailed quantitative data on its concentration remains relatively sparse in publicly available literature. The concentration of secondary metabolites in plants can vary significantly based on factors such as geographical location, climate, developmental stage, and stress conditions. For instance, in Morus alba leaves, the total content of phenolic compounds, a related class of secondary metabolites, can range from approximately 18 to 52 mg per 100 ml of infusion prepared from naturally collected samples.[4] This variability highlights the need for robust analytical methods for the accurate quantification of the target compound in different source materials to assess the feasibility of natural extraction for commercial purposes.

Natural Source	Plant Part	Reported Presence
Calliandra angustifolia	Not specified	Confirmed[2]
Morus alba	Leaves	Confirmed[2][3]
Lathyrus japonicus	Seeds	Confirmed[2]

Biosynthesis: The Molecular Pathway from L-Lysine

The biosynthetic pathway of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid is believed to originate from the essential amino acid L-lysine. While the complete pathway with stereospecific details for this particular isomer is an active area of research, the general route for the formation of the pipecolate ring and its subsequent hydroxylation is understood to involve a series of enzymatic transformations.

The biosynthesis of the related compound, N-hydroxypipecolic acid (NHP), a key signaling molecule in plant systemic acquired resistance (SAR), provides a well-studied model.[5] This pathway involves the conversion of L-lysine to pipecolic acid, which is then N-hydroxylated. It is plausible that a similar pathway exists for the formation of C-hydroxylated derivatives.

A critical step in the biosynthesis of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid is the stereospecific hydroxylation of the C5 position of the piperidine ring. This reaction is likely catalyzed by a member of the 2-oxoglutarate-dependent dioxygenase superfamily, such as a lysine hydroxylase. These enzymes are known to catalyze the regio- and stereoselective hydroxylation of L-lysine.[2][6] The subsequent cyclization of the hydroxylated lysine derivative would lead to the formation of the final product.

Figure 1. Proposed biosynthetic pathway of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid.

Extraction and Isolation from Natural Sources: A Methodological Approach

The successful isolation of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid from plant matrices requires a carefully designed extraction and purification strategy. The polar nature of this amino acid derivative dictates the use of polar solvents for efficient extraction.

General Extraction Protocol

A general workflow for the extraction and isolation of hydroxypipecolic acids from plant material is outlined below. This protocol should be optimized based on the specific plant matrix and the desired purity of the final product.

Step 1: Sample Preparation

• Fresh plant material (e.g., Morus alba leaves) should be flash-frozen in liquid nitrogen immediately after harvesting to quench enzymatic activity.

• The frozen tissue is then lyophilized (freeze-dried) to remove water, which facilitates grinding and improves extraction efficiency.

• The dried material is ground into a fine powder to increase the surface area for solvent penetration.

Step 2: Solvent Extraction

• The powdered plant material is extracted with a polar solvent. A commonly used solvent system is 80% methanol in water.[7]

• The extraction can be performed at room temperature with continuous stirring or by using techniques such as sonication or Soxhlet extraction to enhance efficiency.[8]

• The process is typically repeated multiple times with fresh solvent to ensure exhaustive extraction.

Step 3: Preliminary Purification

• The combined solvent extracts are filtered to remove solid plant debris.

• The filtrate is then concentrated under reduced pressure using a rotary evaporator to remove the bulk of the extraction solvent.

• The resulting aqueous concentrate may be subjected to liquid-liquid partitioning to remove non-polar compounds. For instance, partitioning against a non-polar solvent like hexane can remove lipids and chlorophyll.

Step 4: Chromatographic Purification

• Ion-Exchange Chromatography: Due to the amphoteric nature of the target compound (containing both a carboxylic acid and an amino group), ion-exchange chromatography is a highly effective purification step.

  • A strong cation exchange resin can be used to capture the positively charged amino group at acidic pH. Elution is then achieved by increasing the pH or the ionic strength of the buffer.

  • Alternatively, a strong anion exchange resin can be used to bind the negatively charged carboxylate group at alkaline pH, with elution accomplished by decreasing the pH or increasing the ionic strength.

• Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): For final purification and to obtain a high-purity compound, RP-HPLC is often employed.

  • A C18 column is typically used with a mobile phase consisting of an aqueous buffer (e.g., water with a small amount of formic acid or trifluoroacetic acid to improve peak shape) and an organic modifier (e.g., methanol or acetonitrile).

  • A gradient elution program, where the concentration of the organic modifier is gradually increased, is used to separate the target compound from other components in the extract.

Figure 2. General workflow for the extraction and isolation of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid.

Analytical Characterization

The identity and purity of the isolated (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid should be confirmed using a combination of analytical techniques:

• Mass Spectrometry (MS): To determine the molecular weight and elemental composition. High-resolution mass spectrometry (HRMS) is particularly useful for unambiguous formula determination.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are essential for elucidating the chemical structure and confirming the connectivity of the atoms. 2D NMR techniques such as COSY, HSQC, and HMBC can provide further structural confirmation. The stereochemistry can be confirmed through NOE experiments.

• Chiral Chromatography: To confirm the enantiomeric and diastereomeric purity. This can be achieved using a chiral stationary phase in either HPLC or gas chromatography (GC) after appropriate derivatization.

• Optical Rotation: Measurement of the specific rotation can be used to confirm the overall chirality of the molecule and compared to literature values.

Biological Activities and Therapeutic Potential

The natural occurrence of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid in plants suggests that it possesses specific biological activities. As a derivative of pipecolic acid, it is implicated in plant defense mechanisms. Pipecolic acid and its N-hydroxy derivative are known to be key signaling molecules in systemic acquired resistance (SAR), a broad-spectrum, long-lasting plant immune response.

In the context of drug development, piperidine derivatives have a wide range of pharmacological activities. While specific enzyme inhibition data for the (2S,5S) isomer is an area of ongoing research, related hydroxypipecolic acid derivatives have been shown to be potent inhibitors of various enzymes, including glycosidases.[9] For instance, certain synthetic hydroxypipecolic acid derivatives have demonstrated potent inhibitory activity against β-glucuronidase.[9] Given its structural features, (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid represents a promising scaffold for the development of novel enzyme inhibitors and other therapeutic agents.

Conclusion

(2S,5S)-5-Hydroxypiperidine-2-carboxylic acid is a naturally occurring chiral molecule with significant potential as a building block in drug discovery and development. Its presence in readily available plant sources such as Morus alba offers a potential avenue for its sustainable production. A thorough understanding of its biosynthesis, coupled with optimized extraction and purification protocols, is essential for harnessing its full potential. Further research into its specific biological activities, particularly its enzyme inhibitory profile, will undoubtedly pave the way for the development of novel therapeutics based on this intriguing natural product.

References

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An In-Depth Technical Guide to the Biological Activity of (2S,5S)-5-Hydroxypiperidine-2-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Foreword: Unveiling the Potential of a Versatile Chiral Scaffold

(2S,5S)-5-Hydroxypiperidine-2-carboxylic acid, also known as L-cis-5-Hydroxypipecolic acid, is a naturally occurring, chiral small molecule with a piperidine backbone.[1] Found in various plant species, including Calliandra angustifolia and Morus alba, this compound has garnered significant interest within the scientific community.[1] Its rigid cyclic structure, coupled with the presence of key functional groups—a secondary amine, a carboxylic acid, and a hydroxyl group—positions it as a versatile chiral building block for the synthesis of more complex and potentially therapeutic molecules.[2] This guide provides a comprehensive technical overview of the known and potential biological activities of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid, offering insights into its neuroprotective and antibacterial applications. We will delve into the mechanistic underpinnings of these activities, provide detailed experimental protocols for their investigation, and explore the synthetic routes to this intriguing compound.

Physicochemical Properties

A clear understanding of the physicochemical properties of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid is fundamental to its application in drug discovery and development.

Property	Value	Source
Molecular Formula	C₆H₁₁NO₃	[1]
Molecular Weight	145.16 g/mol	[1]
CAS Number	63088-78-8	[1]
Appearance	White to almost white crystalline powder	[1]
Melting Point	258 °C	[1]
Storage	2-8°C, protected from light	[1]

Neuroprotective Potential: Modulating the Excitatory-Inhibitory Balance

While direct quantitative data on the neuroprotective effects of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid is not yet extensively documented in publicly available literature, its structural similarity to key neurotransmitters and their analogs suggests a strong potential for activity within the central nervous system. The core hypothesis revolves around its ability to modulate the delicate balance between excitatory and inhibitory signaling, primarily through interactions with the glutamatergic and GABAergic systems.

The Glutamate Excitotoxicity Hypothesis

Glutamate is the primary excitatory neurotransmitter in the brain, essential for learning and memory. However, excessive glutamate receptor activation leads to a phenomenon known as excitotoxicity, a key pathological process in neurodegenerative diseases and ischemic events.[3][4] This overstimulation results in a massive influx of Ca²⁺ into neurons, triggering a cascade of detrimental events including mitochondrial dysfunction, oxidative stress, and ultimately, apoptotic or necrotic cell death.[3]

Given its cyclic amino acid structure, (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid may act as a modulator of glutamate receptors, potentially as a competitive antagonist or a negative allosteric modulator, thereby mitigating excitotoxic damage.

Proposed mechanism of neuroprotection via glutamate receptor antagonism.

The GABAergic Modulation Hypothesis

Gamma-aminobutyric acid (GABA) is the primary inhibitory neurotransmitter in the central nervous system, counterbalancing the excitatory effects of glutamate.[5] Many neuroactive compounds exert their effects by modulating GABAergic neurotransmission, either by acting as agonists at GABA receptors or by inhibiting GABA reuptake. The structural resemblance of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid to GABA suggests it could potentially interact with GABA receptors, leading to an overall increase in inhibitory tone and a subsequent neuroprotective effect.

Proposed mechanism of neuroprotection via GABA receptor agonism.

Experimental Protocol: In Vitro Assessment of Neuroprotection Against Glutamate-Induced Excitotoxicity

This protocol outlines a robust method to assess the neuroprotective effects of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid against glutamate-induced excitotoxicity in a neuronal cell line, such as SH-SY5Y or primary cortical neurons.[2][4][6]

1. Cell Culture and Differentiation:

• Culture SH-SY5Y neuroblastoma cells in a suitable medium (e.g., DMEM/F12 supplemented with 10% FBS and 1% penicillin-streptomycin).

• Induce neuronal differentiation by treating the cells with retinoic acid (e.g., 10 µM) for 5-7 days. This enhances their susceptibility to glutamate-induced excitotoxicity.

2. Compound Treatment and Glutamate Insult:

• Plate the differentiated neurons in 96-well plates.

• Pre-incubate the cells with varying concentrations of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid for a specified period (e.g., 1-2 hours). Include a vehicle control.

• Induce excitotoxicity by exposing the cells to a high concentration of glutamate (e.g., 5-10 mM) for a short duration (e.g., 15-30 minutes). A negative control group (no glutamate) should be included.

• Remove the glutamate-containing medium and replace it with fresh medium containing the respective concentrations of the test compound.

3. Assessment of Cell Viability (24 hours post-insult):

• MTT Assay: Add MTT solution to each well and incubate. The formation of formazan crystals, which are solubilized, is proportional to the number of viable cells. Measure absorbance at the appropriate wavelength.

• LDH Assay: Measure the activity of lactate dehydrogenase (LDH) released into the culture medium from damaged cells. Increased LDH activity corresponds to decreased cell viability.

4. Mechanistic Studies (Optional):

• Measurement of Intracellular Calcium: Use a fluorescent calcium indicator (e.g., Fluo-4 AM) to measure changes in intracellular calcium levels following glutamate exposure, with and without the test compound.

• Assessment of Oxidative Stress: Measure the production of reactive oxygen species (ROS) using a fluorescent probe like DCFDA.

Workflow for in vitro neuroprotection assay.

Antibacterial Potential: A Scaffold for β-Lactamase Inhibitors and Biofilm Disruption

The piperidine ring is a common motif in many antibacterial agents. (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid has emerged as a key precursor in the synthesis of novel β-lactamase inhibitors, a critical strategy in combating antibiotic resistance.[7][8] Furthermore, its structural characteristics suggest a potential role in disrupting bacterial biofilms.

Inhibition of β-Lactamases

β-lactamases are enzymes produced by bacteria that inactivate β-lactam antibiotics, such as penicillins and cephalosporins, by hydrolyzing the amide bond in the β-lactam ring. The development of β-lactamase inhibitors that can be co-administered with β-lactam antibiotics is a crucial therapeutic strategy. (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid serves as a chiral starting material for the synthesis of potent, irreversible inhibitors of a broad spectrum of β-lactamases.[7]

Role as a precursor for β-lactamase inhibitors.

Disruption of Bacterial Biofilms

Bacterial biofilms are structured communities of bacteria encased in a self-produced matrix of extracellular polymeric substances. Biofilms confer increased resistance to antibiotics and the host immune system. The ability to inhibit biofilm formation or disperse existing biofilms is a highly sought-after attribute for new antimicrobial agents. While direct evidence for the antibiofilm activity of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid is limited, its structural features, including the ability to participate in hydrogen bonding, suggest it could interfere with the molecular interactions necessary for biofilm integrity.

Experimental Protocol: Quantification of Biofilm Inhibition using the Crystal Violet Assay

This protocol describes a standard method for quantifying the ability of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid to inhibit the formation of biofilms by pathogenic bacteria, such as Staphylococcus aureus.[9][10][11][12]

1. Bacterial Culture Preparation:

• Grow an overnight culture of S. aureus in a suitable broth medium (e.g., Tryptic Soy Broth).

2. Biofilm Formation Assay:

• In a 96-well flat-bottom microtiter plate, add fresh broth containing varying concentrations of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid. Include a vehicle control and a positive control (an agent known to inhibit biofilm formation).

• Inoculate the wells with the overnight bacterial culture, diluted to a standardized optical density (e.g., OD₆₀₀ of 0.05).

• Incubate the plate under static conditions for 24-48 hours at 37°C to allow for biofilm formation.

3. Staining and Quantification:

• Gently wash the wells with phosphate-buffered saline (PBS) to remove planktonic (free-floating) bacteria.

• Stain the adherent biofilms with a 0.1% crystal violet solution for 15-20 minutes.

• Wash the wells again with water to remove excess stain.

• Solubilize the bound crystal violet with an appropriate solvent (e.g., 95% ethanol or 33% acetic acid).

• Quantify the biofilm formation by measuring the absorbance of the solubilized stain at a specific wavelength (e.g., 570-595 nm) using a microplate reader. A decrease in absorbance in the presence of the test compound indicates biofilm inhibition.

Workflow for the crystal violet biofilm inhibition assay.

Synthesis of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid

The stereospecific synthesis of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid is crucial for its evaluation and application. Several synthetic strategies have been developed, often employing chiral starting materials or enantioselective reactions.

One common approach involves the use of pyroglutamic acid, a readily available chiral starting material.[13] The synthesis typically involves a series of steps including protection of the amine and carboxylic acid functionalities, stereoselective reduction of a ketone intermediate, and subsequent deprotection to yield the final product. Another reported method utilizes an intramolecular allylsilane-iminium ion cyclization to establish the piperidine ring with the desired stereochemistry.[14] More recently, biocatalytic methods using enzymes like L-proline cis-4-hydroxylases are being explored for a more sustainable and efficient synthesis.

Future Directions and Conclusion

(2S,5S)-5-Hydroxypiperidine-2-carboxylic acid represents a promising chiral scaffold with significant potential in the fields of neurotherapeutics and infectious diseases. While its role as a precursor for potent β-lactamase inhibitors is established, further research is warranted to elucidate its intrinsic biological activities.

Future investigations should focus on:

• Quantitative assessment of its neuroprotective effects in various in vitro and in vivo models of neurodegeneration.

• Elucidation of its precise molecular targets within the central nervous system, including its binding affinities for glutamate and GABA receptor subtypes.

• Evaluation of its intrinsic antibacterial and antibiofilm activities against a panel of clinically relevant pathogens.

• Exploration of its structure-activity relationship through the synthesis and biological evaluation of novel derivatives.

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Stereochemistry and structural analysis of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid

An In-Depth Technical Guide to the Stereochemistry and Structural Analysis of (2S,5S)-5-Hydroxypiperidine-2-carboxylic Acid

This guide provides a comprehensive technical overview of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid, a pivotal chiral building block in modern drug discovery. Designed for researchers, medicinal chemists, and professionals in pharmaceutical development, this document delves into the critical aspects of its stereochemistry and the analytical methodologies required for its unambiguous structural elucidation and quality control.

Introduction: The Significance of a Chiral Scaffold

(2S,5S)-5-Hydroxypiperidine-2-carboxylic acid is a non-proteinogenic cyclic amino acid characterized by a piperidine ring functionalized with both a hydroxyl and a carboxylic acid group.[1] Its rigid, well-defined three-dimensional structure makes it an invaluable scaffold in medicinal chemistry. The precise spatial arrangement of its functional groups—governed by its stereochemistry—is paramount, as this dictates its interaction with biological targets such as enzymes and receptors.[1]

This compound is not merely a synthetic curiosity; it is a natural product found in various plant species, including Calliandra angustifolia and Morus alba.[] In the pharmaceutical industry, it is recognized as a crucial intermediate for the synthesis of advanced therapeutic agents, most notably as a component in the development of novel β-lactamase inhibitors, which are critical for combating antibiotic resistance.[3][4]

Decoding the Stereochemistry: (2S,5S) Configuration and Conformation

The biological activity of 5-Hydroxypiperidine-2-carboxylic acid is intrinsically linked to its specific stereoisomeric form. The designation "(2S,5S)" defines the absolute configuration at the two stereocenters, C2 and C5, according to the Cahn-Ingold-Prelog (CIP) priority rules.

• Chiral Center C2: The carboxylic acid group is attached to this carbon.

• Chiral Center C5: The hydroxyl group is attached to this carbon.

The (2S,5S) configuration dictates a cis relative stereochemistry, where the carboxylic acid and hydroxyl groups reside on the same face of the piperidine ring. This arrangement is fundamental to its role as a chiral template.

The piperidine ring itself is not planar and, similar to cyclohexane, adopts a stable chair conformation to minimize steric strain.[4] In this conformation, the substituents at each carbon can be either in an axial (perpendicular to the ring's plane) or equatorial (in the plane of the ring) position. For (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid, the thermodynamically more stable conformation is the one where the bulky carboxylic acid and hydroxyl groups occupy equatorial positions, minimizing steric hindrance.

Caption: Standard workflow for NMR-based structural elucidation.

Single-Crystal X-ray Crystallography

Expertise & Experience (The "Why"): While NMR confirms relative stereochemistry, X-ray crystallography provides the definitive, unambiguous determination of the absolute three-dimensional structure of a molecule in its crystalline state. [5][6]It is the gold standard for assigning absolute stereochemistry (e.g., confirming S vs. R) and provides precise bond lengths, bond angles, and torsional angles, offering an unparalleled view of the molecule's conformation. [7] Trustworthiness: This technique is self-validating. The quality of the final structural model is judged by statistical indicators like the R-factor, which measures the agreement between the calculated and observed diffraction data. A low R-factor signifies a high-quality, trustworthy structure.

Experimental Protocol: X-ray Diffraction Analysis

• Crystallization: The critical first step is to grow a high-quality single crystal of the compound. This is often achieved by slow evaporation of a saturated solution, vapor diffusion, or solvent layering. This can be the most challenging step.

• Data Collection: Mount a suitable crystal on a goniometer head and cool it in a stream of cold nitrogen (~100 K) to minimize thermal motion. [8]Place it in an X-ray diffractometer. A full sphere of diffraction data is collected by rotating the crystal in a finely focused X-ray beam.

• Structure Solution: The collected diffraction pattern is used to calculate an electron density map of the unit cell. The initial phases of the structure factors are determined using direct methods or Patterson methods.

• Structure Refinement: An atomic model is built into the electron density map. This model is then refined against the experimental data, adjusting atomic positions and thermal parameters to achieve the best fit, validated by a low R-factor. [9]

Caption: Key stages in single-crystal X-ray crystallography.

Chiral High-Performance Liquid Chromatography (HPLC)

Expertise & Experience (The "Why"): In drug development, confirming the enantiomeric purity of a chiral compound is a non-negotiable regulatory requirement. Chiral HPLC is the definitive method for quantifying the enantiomeric excess (e.e.) of a sample, ensuring that it is not contaminated with its mirror image, (2R,5R)-5-Hydroxypiperidine-2-carboxylic acid. The separation relies on the differential, transient diastereomeric interactions between the enantiomers and a chiral stationary phase (CSP). For underivatized amino acids, macrocyclic glycopeptide (e.g., teicoplanin-based) and crown-ether-based CSPs are particularly effective. [10][11] Experimental Protocol: Enantiomeric Purity Analysis

• Column Selection: Choose a suitable chiral column. An Astec CHIROBIOTIC T (teicoplanin) or a ChiroSil SCA(-) (crown ether) column are excellent starting points for this class of compound. [10][11]2. Mobile Phase Preparation: Prepare a mobile phase optimized for the chosen column. This is often a mixture of an organic solvent (like methanol or acetonitrile) and an aqueous buffer with an acidic modifier (e.g., perchloric acid or trifluoroacetic acid) to control the ionization state of the analyte. [11]3. Sample Preparation: Accurately prepare a dilute solution of the sample (~0.1-1.0 mg/mL) in the mobile phase.

• Chromatographic Run:

  • Equilibrate the column with the mobile phase until a stable baseline is achieved.

  • Inject a small volume (5-10 µL) of the sample.

  • Run the analysis under isocratic conditions.

• Data Analysis:

  • Identify the two peaks corresponding to the (2S,5S) and (2R,5R) enantiomers.

  • Integrate the peak areas.

  • Calculate the enantiomeric excess using the formula: e.e. (%) = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] * 100.

Caption: Workflow and principle of chiral HPLC separation.

Summary of Physicochemical and Analytical Data

Table 1: Physicochemical Properties

Property	Value	Source
Molecular Formula	C₆H₁₁NO₃	[][12]
Molecular Weight	145.16 g/mol	[][12]
CAS Number	63088-78-8	[12]
Appearance	White to off-white crystalline powder
Melting Point	~258 °C
Specific Rotation	[α]²⁰_D_ ≈ -34.0° (c=1, H₂O)

Table 2: Comparison of Structural Analysis Techniques

Technique	Information Provided	Key Advantage	Primary Limitation
NMR Spectroscopy	Atomic connectivity, relative stereochemistry, conformation.	Non-destructive, provides rich structural detail in solution.	Does not directly provide absolute stereochemistry.
X-ray Crystallography	Absolute 3D structure, bond lengths/angles, absolute stereochemistry.	Unambiguous and definitive structural proof.	Requires a high-quality single crystal, which can be difficult to obtain.
Chiral HPLC	Enantiomeric purity, separation of enantiomers.	Highly accurate and precise for quantification of stereoisomers.	Provides no structural information beyond separating known enantiomers.

Conclusion

(2S,5S)-5-Hydroxypiperidine-2-carboxylic acid is a molecule whose value is defined by its precise three-dimensional architecture. For scientists and researchers in drug development, a rigorous and multi-faceted approach to its structural analysis is not merely an academic exercise but a prerequisite for success. The synergistic use of NMR spectroscopy, X-ray crystallography, and chiral HPLC provides a self-validating system of analysis, ensuring that this powerful chiral building block can be used with confidence to construct the next generation of therapeutic agents. This guide provides the foundational principles and practical protocols to empower researchers in this critical endeavor.

References

• Google Patents. (2017, October 17). US9790181B2 - Method for producing 5-hydroxypiperidine-2-carboxylic acid.

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• Pharmaffiliates. CAS No: 63088-78-8 | Product Name: (2S,5S)-5-Hydroxypiperidine-2-carboxylic Acid. Available from: [Link]

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• MDPI. (2022, August 6). Synthesis and Biological Activity Characterization of Novel 5-Oxopyrrolidine Derivatives with Promising Anticancer and Antimicrobial Activity. Available from: [Link]

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• Chromatography Today. Chiral Amino Acid and Peptide Separations – the Next Generation. Available from: [Link]

• ResearchGate. (2025, August 7). X-Ray Crystallographic Structure of the Cyclic Diamino Acid Peptide: N,N ′-Diacetyl-cyclo(Gly-Gly). Available from: [Link]

• MDPI. In Vitro Evaluation of Pharmacokinetic Properties of Selected Dual COX-2 and 5-LOX Inhibitors. Available from: [Link]

• Prof. Mariusz Jaskolski's Lab. Protein X-ray Crystallography & Protein Structure Determination. Available from: [Link]

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Unraveling the Enigma: A Technical Guide to the Potential Mechanisms of Action of 5-Hydroxypiperidine Derivatives

For Immediate Release

[SHANGHAI, CN – January 23, 2026] – As the quest for novel therapeutics continues, the piperidine scaffold remains a cornerstone in medicinal chemistry. Among its myriad variations, 5-hydroxypiperidine derivatives have emerged as a class of compounds with significant and diverse pharmacological potential. This in-depth technical guide, tailored for researchers, scientists, and drug development professionals, delves into the core of their potential mechanisms of action, offering a synthesis of current understanding and a practical framework for future investigation.

Introduction: The Significance of the 5-Hydroxypiperidine Moiety

The piperidine ring is a prevalent feature in numerous FDA-approved drugs and natural alkaloids, valued for its structural flexibility and ability to engage with a wide array of biological targets.[1][2] The introduction of a hydroxyl group at the 5-position imparts specific stereochemical and electronic properties, creating opportunities for critical hydrogen bonding interactions and influencing the overall conformation of the molecule. These characteristics are pivotal in dictating the binding affinity and selectivity of these derivatives for their molecular targets. This guide will explore the multifaceted pharmacological landscape of 5-hydroxypiperidine derivatives, from their interactions with cell surface receptors and enzymes to their potential as antimicrobial agents.

Part 1: Elucidating the Core Mechanisms of Action

The therapeutic potential of 5-hydroxypiperidine derivatives stems from their ability to modulate the function of various biological macromolecules. The primary mechanisms can be broadly categorized into interactions with receptors and inhibition of enzymes.

Receptor-Mediated Actions: A Focus on G-Protein Coupled Receptors (GPCRs) and Ion Channels

5-Hydroxypiperidine derivatives have shown significant promise as modulators of several receptor systems, particularly G-protein coupled receptors (GPCRs), which are integral to a vast number of physiological processes.

One of the key areas of investigation has been their interaction with chemokine receptors , such as CCR5. Certain 4-hydroxypiperidine derivatives have been identified as potent CCR5 antagonists, a mechanism of significant interest in the context of HIV-1 entry inhibition.[3][4] The hydroxyl group, along with other substituents on the piperidine ring, plays a crucial role in the structure-activity relationship (SAR), influencing the binding affinity to the receptor.[3] Molecular modeling studies suggest that the piperidine core acts as a scaffold, positioning key pharmacophoric features—such as hydrogen bond acceptors and hydrophobic moieties—for optimal interaction within the receptor's binding pocket.[4]

Furthermore, the piperidine scaffold is a well-established pharmacophore for opioid receptors , and it is plausible that 5-hydroxypiperidine derivatives could exhibit activity at these sites. The nitrogen atom of the piperidine ring is often protonated at physiological pH, allowing for a crucial ionic interaction with an acidic residue (typically aspartate) in the opioid receptor binding site. The hydroxyl group could form additional hydrogen bonds, enhancing affinity and potentially influencing selectivity between µ, δ, and κ opioid receptor subtypes.[2]

Interactions with serotonin (5-HT) receptors are another promising avenue. The introduction of a hydroxyl group on the piperidine ring can influence the binding affinity and functional activity at different 5-HT receptor subtypes. For instance, in a series of phenylpiperazine-hydantoin derivatives, the presence and position of a hydroxyl group on the linker between the piperazine and hydantoin moieties were found to impact affinity for 5-HT1A and 5-HT7 receptors.[5] This highlights the nuanced role of the hydroxyl group in fine-tuning receptor interactions.

Below is a conceptual signaling pathway illustrating how a 5-hydroxypiperidine derivative might act as a GPCR antagonist.

Figure 2: General scheme of competitive enzyme inhibition by a 5-hydroxypiperidine derivative.

Antimicrobial and Anti-Biofilm Activity: A Novel Frontier

Recent studies have highlighted the potential of certain 5-hydroxypiperidine derivatives, such as 5-hydroxypiperidine-2-carboxylic acid, as antimicrobial and anti-biofilm agents. This activity is thought to be mediated by their ability to act as siderophores , which are small molecules that chelate iron from the environment. By sequestering iron, which is an essential nutrient for bacterial growth and biofilm formation, these compounds can effectively starve the bacteria and inhibit their proliferation. This novel mechanism presents an exciting opportunity for the development of new antibiotics that are less susceptible to conventional resistance mechanisms.

Part 2: A Practical Guide to Investigating the Mechanism of Action

A systematic and multi-pronged approach is essential to accurately elucidate the mechanism of action of a novel 5-hydroxypiperidine derivative. This involves a combination of in silico, in vitro, and cellular assays.

In Silico Approaches: The Starting Point

Computational methods are invaluable for generating initial hypotheses and guiding experimental design.

• Molecular Docking: This technique predicts the preferred orientation of a ligand when bound to a target protein. It can provide insights into the binding mode of a 5-hydroxypiperidine derivative within a receptor's binding pocket or an enzyme's active site, highlighting key interactions such as hydrogen bonds and hydrophobic contacts. [1][2]* Pharmacophore Modeling: This method identifies the essential three-dimensional arrangement of chemical features that a molecule must possess to be active at a specific biological target. Pharmacophore models can be generated from a set of known active compounds and used to screen virtual libraries for new potential hits. [4]* Quantitative Structure-Activity Relationship (QSAR): QSAR models correlate the biological activity of a series of compounds with their physicochemical properties. These models can be used to predict the activity of new derivatives and to understand the structural features that are important for activity.

In Vitro Assays: Validating the Hypotheses

Biochemical and biophysical assays are crucial for confirming the direct interaction between the 5-hydroxypiperidine derivative and its putative target.

These assays are designed to quantify the affinity of a ligand for its receptor.

• Radioligand Binding Assays: This classic technique uses a radiolabeled ligand to determine the binding affinity (Kd) and the number of binding sites (Bmax). Competition binding assays, where the ability of the unlabeled 5-hydroxypiperidine derivative to displace the radioligand is measured, are used to determine the inhibitory constant (Ki). [6]* ELISA-Based Binding Assays: This method provides a non-radioactive alternative for measuring ligand-receptor interactions and can be adapted for high-throughput screening. [7]* Surface Plasmon Resonance (SPR): SPR is a label-free technique that can provide real-time data on the kinetics of binding, including the association (kon) and dissociation (koff) rate constants. [8] Table 1: Comparison of Receptor Binding Assay Techniques

Assay Type	Principle	Advantages	Disadvantages
Radioligand Binding	Measures displacement of a radiolabeled ligand	High sensitivity, well-established	Requires handling of radioactive materials
ELISA-Based	Immobilized receptor, enzyme-linked detection	Non-radioactive, high-throughput compatible	Can have higher background noise
Surface Plasmon Resonance (SPR)	Measures changes in refractive index upon binding	Label-free, provides kinetic data	Requires specialized equipment

These assays are used to determine the potency and mechanism of enzyme inhibition.

• Enzyme Kinetics Studies: By measuring the rate of the enzymatic reaction in the presence of varying concentrations of the inhibitor and substrate, one can determine the type of inhibition (e.g., competitive, non-competitive, uncompetitive) and the inhibition constant (Ki). [9][10][11]Spectrophotometric or fluorometric methods are commonly used to monitor the progress of the reaction. [9] Experimental Protocol: General Enzyme Inhibition Assay

• Prepare Reagents: Prepare buffer solution, enzyme stock solution, substrate stock solution, and a series of dilutions of the 5-hydroxypiperidine derivative.

• Assay Setup: In a microplate, add the buffer, the 5-hydroxypiperidine derivative (or vehicle control), and the enzyme.

• Pre-incubation: Incubate the plate for a defined period to allow the inhibitor to bind to the enzyme.

• Initiate Reaction: Add the substrate to all wells to start the reaction.

• Monitor Reaction: Measure the absorbance or fluorescence at regular intervals using a plate reader.

• Data Analysis: Calculate the initial reaction velocities and plot them against the inhibitor concentration to determine the IC50. Further kinetic experiments with varying substrate concentrations are needed to determine the Ki and the mode of inhibition.

Cellular Assays: Assessing Functional Effects

Cell-based assays are essential to confirm that the observed in vitro activity translates to a functional effect in a biological context.

• Signaling Pathway Analysis: If a 5-hydroxypiperidine derivative is found to bind to a receptor, downstream signaling events can be measured. For example, for a GPCR, changes in the levels of second messengers like cyclic AMP (cAMP) or intracellular calcium can be quantified. [12][13]Multiplex assays can be used to simultaneously measure the phosphorylation status of multiple proteins in a signaling cascade. [14]* Cell Viability and Proliferation Assays: These assays are used to assess the cytotoxic or cytostatic effects of the compounds, which is particularly relevant for potential anticancer agents.

• Antimicrobial Susceptibility Testing: To evaluate the antimicrobial activity of 5-hydroxypiperidine derivatives, standard methods like the determination of the minimum inhibitory concentration (MIC) and minimum bactericidal concentration (MBC) are employed. Assays to measure the inhibition of biofilm formation can also be performed.

Figure 3: A streamlined workflow for investigating the mechanism of action of 5-hydroxypiperidine derivatives.

Conclusion: The Path Forward

5-Hydroxypiperidine derivatives represent a versatile and promising class of compounds with the potential to address a wide range of therapeutic needs. Their diverse mechanisms of action, spanning from receptor modulation and enzyme inhibition to novel antimicrobial strategies, underscore the importance of continued research in this area. A thorough understanding of their molecular interactions, facilitated by the integrated in silico, in vitro, and cellular approaches outlined in this guide, will be paramount in unlocking their full therapeutic potential and accelerating the development of the next generation of innovative medicines.

References

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• Discovery and SAR study of piperidine-based derivatives as novel influenza virus inhibitors. (2014). Organic & Biomolecular Chemistry, 12(39), 7714-7722. [Link]

• Interrogating ligand-receptor interactions using highly sensitive cellular biosensors. (2023). Nature Communications, 14(1), 7727. [Link]

• Mechanism of Action Assays for Enzymes. (2012). In Assay Guidance Manual. National Center for Biotechnology Information. [Link]

• Computational study on subfamilies of piperidine derivatives: QSAR modelling, model external verification, the inter-subset similarity determination, and structure-based drug designing. (2021). Journal of Biomolecular Structure & Dynamics, 40(13), 5899-5915. [Link]

• Structure, Function, and Pharmaceutical Ligands of 5-Hydroxytryptamine 2B Receptor. (2021). Pharmaceuticals, 14(1), 76. [Link]

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• Design, Synthesis, and In Vitro Antiproliferative Activity of Hydantoin and Purine Derivatives with the 4-Acetylphenylpiperazinylalkyl Moiety. (2021). Molecules, 26(22), 6985. [Link]

• Studying Receptor-Ligand Interactions Using Encoded Amino Acid Scanning. (2001). Biochemistry, 40(14), 4247-4256. [Link]

• Identification of Novel Piperidine and Pyrrolidine Derivatives as Potent Inhibitors of Pancreatic Lipase-Based Molecular Docking and In Vitro Testing. (2023). Molecules, 28(21), 7384. [Link]

• What Are Enzyme Kinetic Assays?. (2024). Tip Biosystems. Retrieved January 23, 2026, from [Link]

• In Vitro and In Silico Study of the α-Glucosidase and Lipase Inhibitory Activities of Chemical Constituents from Piper cumanense (Piperaceae) and Synthetic Analogs. (2022). Molecules, 27(17), 5464. [Link]

• Synthesis, Pharmacological Evaluation and In-Silico Studies of Some Piperidine Derivatives as Potent Analgesic Agents. (2018). Journal of Applied Pharmaceutical Science, 8(10), 001-011. [Link]

• Identifying new piperazine-based PARP1 inhibitors using text mining and integrated molecular modeling approaches. (2020). Journal of Biomolecular Structure & Dynamics, 39(8), 2826-2838. [Link]

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• The Structural Determinants for α1-Adrenergic/Serotonin Receptors Activity among Phenylpiperazine-Hydantoin Derivatives. (2021). International Journal of Molecular Sciences, 22(22), 12513. [Link]

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• How should I start with Enzyme-Inhibitor kinetics assay?. (2015). ResearchGate. Retrieved January 23, 2026, from [Link]

• ELISA Based Binding & Competition: Rapidly Determine Ligand-Receptor Interactions l Protocol Preview. (2022). YouTube. Retrieved January 23, 2026, from [Link]

• Interactions between Inhibitors and 5-Lipoxygenase: Insights from Gaussian Accelerated Molecular Dynamics and Markov State Models. (2024). International Journal of Molecular Sciences, 25(15), 8206. [Link]

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A Technical Guide to the Pharmacological Profile and Therapeutic Potential of (2S,5S)-5-Hydroxypiperidine-2-carboxylic Acid

Abstract

(2S,5S)-5-Hydroxypiperidine-2-carboxylic acid, also known as L-cis-5-Hydroxypipecolic acid, is a chiral, non-proteinogenic amino acid featuring a piperidine scaffold. This structure is a privileged motif in medicinal chemistry, present in numerous biologically active molecules.[1] While specific pharmacological data for this precise stereoisomer is limited in publicly accessible literature, its structural analogy to known neuromodulators suggests significant therapeutic potential, particularly within the central nervous system (CNS). This guide provides a comprehensive framework for the systematic pharmacological characterization of this molecule. It outlines a hypothesis-driven approach to elucidating its mechanism of action, pharmacokinetic profile, and potential therapeutic applications, supported by detailed, field-proven experimental protocols. The core objective is to equip researchers and drug development professionals with the scientific rationale and practical methodologies required to unlock the potential of this and similar novel chemical entities.

Introduction: The Piperidine Scaffold and its Significance

The piperidine ring is a cornerstone of modern pharmacology. Its saturated, heterocyclic structure allows for precise three-dimensional orientation of functional groups, making it an ideal scaffold for designing ligands that interact with high specificity and affinity to biological targets.[1] Piperidine derivatives have been successfully developed as therapeutics for a vast range of conditions, modulating targets such as histamine receptors, sigma receptors, and critical ion channels.[2]

The subject of this guide, (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid, is an unnatural amino acid analog.[3] The incorporation of both a hydroxyl (-OH) and a carboxylic acid (-COOH) group, combined with its specific cis-stereochemistry at the C2 and C5 positions, presents a unique chemical entity with the potential for novel biological activity.[1] This molecule is a natural product found in plants like Calliandra angustifolia and Morus alba.[] Furthermore, it is recognized as a useful intermediate in the synthesis of β-lactamase inhibitors, highlighting its utility in medicinal chemistry.[5]

Based on its structural features—specifically, its constrained cyclic amino acid structure—we hypothesize two primary, high-potential mechanisms of action:

• N-methyl-D-aspartate (NMDA) Receptor Antagonism: The core structure resembles portions of known NMDA receptor antagonists, which are critical regulators of synaptic plasticity and neuronal function.[6][7]

• Gamma-Aminobutyric Acid (GABA) Receptor Modulation: The piperidine scaffold is also present in modulators of the GABA-A receptor, the primary inhibitory neurotransmitter receptor in the CNS.[8][9]

This guide will systematically explore the experimental pathways to validate these hypotheses.

Postulated Pharmacological Profile

Primary Hypothesis: NMDA Receptor Antagonism

The NMDA receptor is a ligand-gated ion channel crucial for excitatory neurotransmission, learning, and memory.[10] Its dysfunction is implicated in numerous neurological disorders, including stroke, epilepsy, and neurodegenerative diseases.[11][12] Many piperidine derivatives have been developed as NMDA receptor antagonists, particularly those targeting the NR2B subunit.[6][11]

We postulate that (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid may act as a competitive or non-competitive antagonist at the NMDA receptor. The carboxylic acid and amine groups could mimic glutamate, the endogenous ligand, while the hydroxylated piperidine ring provides the steric and electronic properties to modulate channel function.

dot

Caption: Hypothesized antagonism of the NMDA receptor by (2S,5S)-5-HPC.

Secondary Hypothesis: Positive Allosteric Modulation of GABA-A Receptors

The GABA-A receptor is a chloride-selective ion channel that mediates fast inhibitory neurotransmission. Positive allosteric modulators (PAMs) of this receptor, such as benzodiazepines, are used as anxiolytics, sedatives, and anticonvulsants. Piperine, which contains a piperidine moiety, has been identified as a GABA-A receptor modulator that acts at a benzodiazepine-independent site.[13]

It is plausible that (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid could bind to an allosteric site on the GABA-A receptor complex, enhancing the receptor's response to GABA and increasing chloride influx. This would lead to hyperpolarization of the neuron and an overall inhibitory effect on neurotransmission.[8][14]

A Roadmap for Pharmacological Characterization

To systematically evaluate the therapeutic potential of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid, a multi-tiered experimental approach is required. This process begins with in vitro assays to determine receptor binding and functional activity, proceeds to cell-based models to assess physiological effects, and culminates in pharmacokinetic profiling to evaluate its drug-like properties.

dot

Caption: Tiered workflow for characterizing a novel chemical entity.

Detailed Experimental Protocols

Tier 1: In Vitro Target Engagement

The initial goal is to confirm direct interaction with the hypothesized targets and quantify functional activity.

Protocol: High-Throughput Calcium-Flux Assay for NMDA Receptor Antagonism [10]

• Objective: To determine if (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid can inhibit the ion channel opening of the NMDA receptor upon activation by glutamate and D-serine.

• Causality: A reduction in calcium influx in the presence of the test compound indicates antagonistic activity at the receptor. This functional assay is preferred over a simple binding assay as it confirms a modulatory effect on the channel's operation.[10]

• Methodology:

  • Cell Culture: Use a stable cell line expressing recombinant human NMDA receptors (e.g., HEK293 cells expressing GluN1/GluN2B subunits). Culture cells to ~90% confluency in 96-well black-walled, clear-bottom plates.

  • Dye Loading: Wash cells with an assay buffer (e.g., HBSS). Load cells with a calcium-sensitive fluorescent indicator (e.g., Fluo-4 AM) for 60 minutes at 37°C.

  • Compound Incubation: Wash away excess dye. Add varying concentrations of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid (e.g., from 1 nM to 100 µM) to the wells and incubate for 15-30 minutes. Include a known antagonist (e.g., MK-801) as a positive control.[7]

  • Receptor Activation & Measurement: Place the plate in a fluorescence plate reader (e.g., FLIPR, FlexStation). Simultaneously add a solution of NMDA receptor agonists (e.g., 100 µM glutamate and 10 µM D-serine).

  • Data Acquisition: Measure the fluorescence intensity over time (e.g., for 180 seconds). The increase in fluorescence corresponds to calcium influx.

  • Analysis: Calculate the percentage of inhibition for each concentration of the test compound relative to the vehicle control. Plot the data to determine the IC₅₀ (half-maximal inhibitory concentration).

Protocol: Patch-Clamp Electrophysiology for GABA-A Receptor Modulation [15][16]

• Objective: To measure the effect of the test compound on chloride currents mediated by the GABA-A receptor.

• Causality: An increase in the amplitude of GABA-evoked currents in the presence of the compound confirms positive allosteric modulation. Patch-clamp is the gold standard for studying ion channels, providing high-resolution data on channel kinetics and conductance.[17][18]

• Methodology:

  • Cell Preparation: Use Xenopus oocytes or a mammalian cell line (e.g., CHO cells) expressing specific GABA-A receptor subunits (e.g., α1β2γ2).

  • Whole-Cell Recording: Establish a whole-cell patch-clamp configuration. Clamp the membrane potential at -60 mV.

  • GABA Application: Perfuse the cell with a low concentration of GABA (e.g., EC₁₀-EC₂₀) to elicit a baseline chloride current.

  • Compound Co-application: Co-perfuse the cell with the same concentration of GABA plus varying concentrations of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid.

  • Data Acquisition: Record the changes in current amplitude. A positive modulator will increase the peak amplitude of the GABA-evoked current.

  • Analysis: Quantify the potentiation as a percentage increase over the baseline GABA response. Determine the EC₅₀ (half-maximal effective concentration) for the modulatory effect.

Tier 2: Pharmacokinetic (ADME) Profiling

Assuming positive results in Tier 1, the next critical step is to evaluate the compound's potential to be a viable drug by assessing its Absorption, Distribution, Metabolism, and Excretion (ADME) properties.

• Objective: To predict in vivo intestinal absorption by measuring the rate of transport across a Caco-2 cell monolayer.[19]

• Causality: The Caco-2 cell line, derived from human colon adenocarcinoma, differentiates into a monolayer of polarized epithelial cells with tight junctions, mimicking the intestinal barrier.[20] This assay provides an apparent permeability coefficient (Papp) that correlates with human oral absorption.

• Methodology:

  • Cell Culture: Seed Caco-2 cells onto semi-permeable Transwell® inserts and culture for ~21 days until a differentiated monolayer with stable transepithelial electrical resistance (TEER) is formed.[20]

  • Bidirectional Assay:

    • Apical-to-Basolateral (A→B): Add the test compound to the apical (upper) chamber.

    • Basolateral-to-Apical (B→A): Add the test compound to the basolateral (lower) chamber.

  • Sampling: At various time points (e.g., 30, 60, 90, 120 minutes), take samples from the receiver chamber.

  • Quantification: Analyze the concentration of the compound in the samples using LC-MS/MS.

  • Analysis: Calculate the Papp value. An efflux ratio (Papp(B→A) / Papp(A→B)) greater than 2 suggests the compound is a substrate for efflux transporters like P-glycoprotein.[21]

Parameter	Interpretation
Papp (A→B) < 1 x 10⁻⁶ cm/s	Low predicted absorption
Papp (A→B) 1-10 x 10⁻⁶ cm/s	Moderate predicted absorption
Papp (A→B) > 10 x 10⁻⁶ cm/s	High predicted absorption
Efflux Ratio > 2	Active efflux is likely

Table 1: Interpretation of Caco-2 Permeability Data.

• Objective: To assess the metabolic stability of the compound in the presence of liver enzymes, primarily Cytochrome P450s (CYPs).[22]

• Causality: Rapid degradation by metabolic enzymes in the liver (high intrinsic clearance) can lead to poor bioavailability and a short duration of action in vivo. This assay provides an early indication of a compound's metabolic liabilities.

• Methodology:

  • Incubation: Incubate the test compound (typically at 1 µM) with pooled human liver microsomes at 37°C.[23]

  • Reaction Initiation: Start the reaction by adding the cofactor NADPH.[24]

  • Time Points: Take samples at multiple time points (e.g., 0, 5, 15, 30, 45, 60 minutes).

  • Reaction Termination: Stop the reaction at each time point by adding a cold organic solvent (e.g., acetonitrile).

  • Analysis: Analyze the remaining concentration of the parent compound at each time point using LC-MS/MS.

  • Calculation: Determine the in vitro half-life (t₁/₂) and calculate the intrinsic clearance (Clint).

Parameter	Interpretation
t₁/₂ > 30 min	Low Clearance (Stable)
t₁/₂ 10-30 min	Intermediate Clearance
t₁/₂ < 10 min	High Clearance (Unstable)

Table 2: Interpretation of Liver Microsomal Stability Data.

Therapeutic Potential and Future Directions

A favorable profile—demonstrating potent and selective activity at the NMDA or GABA-A receptor, coupled with good permeability and metabolic stability—would position (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid as a strong candidate for further development.

• If an NMDA Receptor Antagonist: The compound could have therapeutic potential in conditions characterized by excitotoxicity or aberrant synaptic plasticity, such as:

  • Epilepsy and seizure disorders[25]

  • Neuropathic pain

  • Ischemic stroke

  • Neurodegenerative diseases (e.g., Alzheimer's, Parkinson's)[7]

• If a GABA-A Receptor PAM: The compound could be developed for:

  • Anxiety disorders

  • Insomnia

  • Seizure disorders[14]

The next logical steps would involve lead optimization through medicinal chemistry to improve potency and ADME properties, followed by efficacy testing in validated animal models for the targeted indications.

Conclusion

(2S,5S)-5-Hydroxypiperidine-2-carboxylic acid represents an intriguing chemical scaffold with high potential for CNS activity. While direct pharmacological data remains scarce, its structural characteristics provide a strong, rational basis for hypothesizing activity as either an NMDA receptor antagonist or a GABA-A receptor modulator. The experimental framework detailed in this guide provides a rigorous, step-by-step pathway for elucidating its true pharmacological profile and therapeutic utility. By systematically applying these validated protocols, researchers can effectively de-risk and advance this and other novel amino acid analogs from chemical curiosity to potential therapeutic agents.

References

A comprehensive list of all sources cited within this document is provided below for verification and further reading.

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• Cui, Y., et al. (2016). Electrophysiological Approaches for the Study of Ion Channel Function. Methods in Molecular Biology. Retrieved from [Link]

• Google Patents. (2007). Piperidine derivative having nmda receptor antagonistic activity.

• Steiner, J., et al. (2013). In vitro neuronal network activity in NMDA receptor encephalitis. Journal of Neuroinflammation. Retrieved from [Link]

• Google Patents. (2016). Method for producing 5-hydroxypiperidine-2-carboxylic acid.

• Khom, S., et al. (2013). GABAA receptor modulation by piperine and a non-TRPV1 activating derivative. Biochemical Pharmacology. Retrieved from [Link]

• JRC Big Data Analytics Platform. (n.d.). DB-ALM Protocol n° 142: Permeability Assay on Caco-2 Cells. Retrieved from [Link]

• Hanson, J. E., et al. (2018). A High-throughput Calcium-flux Assay to Study NMDA-receptors with Sensitivity to Glycine/D-serine and Glutamate. Journal of Visualized Experiments. Retrieved from [Link]

• Singh, I., et al. (2023). Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry and Drug Discovery. Journal of Medicinal Chemistry. Retrieved from [Link]

• Evotec. (n.d.). Caco-2 Permeability Assay. Retrieved from [Link]

• Haddenbach, M., et al. (2018). Efficient Modulation of γ-Aminobutyric Acid Type A Receptors by Piperine Derivatives. Journal of Medicinal Chemistry. Retrieved from [Link]

• Evotec. (n.d.). Microsomal Stability. Retrieved from [Link]

• Ali, A., et al. (2023). NMDA Receptor Antagonists: Emerging Insights into Molecular Mechanisms and Clinical Applications in Neurological Disorders. Biomedicines. Retrieved from [Link]

• Wikipedia. (n.d.). Phencyclidine. Retrieved from [Link]

• ResearchGate. (2016). The Patch Clamp Technique in Ion Channel Research. Retrieved from [Link]

• Khom, S., et al. (2013). GABAA receptor modulation by piperine and a non-TRPV1 activating derivative. PubMed. Retrieved from [Link]

• Caco2 assay protocol. (n.d.). Retrieved from [Link]

• ARUP Laboratories. (n.d.). N-methyl-D-Aspartate Receptor (NMDAR) Antibody, IgG by CBA-IFA, CSF With Reflex to Titer. Retrieved from [Link]

• MDPI. (2020). Allosteric GABAA Receptor Modulators—A Review on the Most Recent Heterocyclic Chemotypes and Their Synthetic Accessibility. Retrieved from [Link]

• ResearchGate. (2015). Caco-2 cell permeability assays to measure drug absorption. Retrieved from [Link]

• ACS Publications. (2016). Unusual Amino Acids in Medicinal Chemistry. Retrieved from [Link]

• The Claremont Colleges Pressbooks. (n.d.). 3.1 Patch-Clamp Electrophysiology. Retrieved from [Link]

• Google Patents. (2003). Piperidine derivatives as nmda receptor antagonists.

• ResearchGate. (2019). Protocol for the Human Liver Microsome Stability Assay. Retrieved from [Link]

• The Journal of Neuropsychiatry and Clinical Neurosciences. (2019). Serum and CSF Anti-NMDAR Antibody Testing in Psychiatry. Retrieved from [Link]

• Advanced ChemBlocks. (n.d.). (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid. Retrieved from [Link]

• MDPI. (2024). Neuroimaging-Guided Insights into the Molecular and Network Mechanisms of Chronic Pain and Neuromodulation. Retrieved from [Link]

• Mercell. (n.d.). metabolic stability in liver microsomes. Retrieved from [Link]

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• PubMed Central. (2022). Structural and Molecular Insight into Piperazine and Piperidine Derivatives as Histamine H3 and Sigma-1 Receptor Antagonists with Promising Antinociceptive Properties. Retrieved from [Link]

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• PubMed. (2010). HPLC-based activity profiling: discovery of piperine as a positive GABA(A) receptor modulator targeting a benzodiazepine-independent binding site. Retrieved from [Link]

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• PubMed. (2001). Preliminary characterization of novel amino acid based polymeric vesicles as gene and drug delivery agents. Retrieved from [Link]

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(2S,5S)-5-Hydroxypiperidine-2-carboxylic Acid: A Technical Guide on its Role as an L-Lysine Metabolite in Mammals

Executive Summary

(2S,5S)-5-Hydroxypiperidine-2-carboxylic acid (5-HPA) is a hydroxylated derivative of L-pipecolic acid, a minor but significant catabolite of the essential amino acid L-lysine in mammals. While the saccharopine pathway represents the primary route for systemic lysine degradation, the pipecolic acid pathway is particularly active in the mammalian brain. The accumulation of L-pipecolic acid is a key diagnostic marker for a class of severe genetic disorders known as peroxisomal biogenesis disorders (PBDs), including Zellweger syndrome. This technical guide provides an in-depth exploration of the metabolic origins, proposed physiological significance, and analytical methodologies for the stereospecific quantification of (2S,5S)-5-HPA. We will delve into the enzymatic basis for its formation, detail a comprehensive workflow for its analysis in biological matrices, and discuss its clinical relevance, thereby providing a critical resource for researchers in metabolic diseases, neuroscience, and drug development.

Section 1: The Context of L-Lysine Catabolism in Mammals

L-lysine, an essential amino acid, is catabolized in mammals primarily through two distinct pathways: the saccharopine pathway and the pipecolic acid pathway. The tissue-specific prominence of these pathways is a crucial aspect of lysine homeostasis.

1.1 The Dominant Saccharopine Pathway

The saccharopine pathway, localized within the mitochondria, is the major route for lysine degradation in most extracerebral tissues, such as the liver.[1][2] This pathway involves the conversion of lysine to α-aminoadipate through intermediates like saccharopine.[3]

1.2 The Pipecolic Acid Pathway: A Cerebral Specialty

In contrast, the pipecolic acid pathway is the predominant route for lysine catabolism in the adult mammalian brain.[1][4] This pathway involves the cyclization of lysine intermediates to form L-pipecolic acid, which is then further metabolized. The divergence of these pathways highlights a specialized role for lysine metabolism within the central nervous system (CNS).

Figure 1: Overview of the two major L-lysine catabolic pathways in mammals.

Section 2: Biosynthesis of (2S,5S)-5-Hydroxypiperidine-2-carboxylic Acid

The formation of 5-HPA is a multi-step process originating from L-lysine via the pipecolic acid pathway. The final hydroxylation step is critical for its formation and is believed to be catalyzed by a specific class of enzymes.

2.1 From L-Lysine to L-Pipecolic Acid

The initial steps involve the conversion of L-lysine to Δ¹-piperideine-2-carboxylate (P2C). In the mammalian brain, this cyclic imine is then reduced to L-pipecolic acid by an NADPH-dependent ketimine reductase, an enzyme identified as μ-crystallin (CRYM).[1]

2.2 The Hydroxylation of L-Pipecolic Acid

The final step in the formation of 5-HPA is the hydroxylation of the L-pipecolic acid ring. While a specific mammalian "pipecolic acid 5-hydroxylase" has not been definitively isolated and named, strong evidence points to the action of prolyl-4-hydroxylases (P4Hs) .

Causality and Expertise: Prolyl-4-hydroxylases are a family of non-heme iron(II)/α-ketoglutarate-dependent dioxygenases best known for hydroxylating proline residues in collagen.[1] However, studies have shown that these enzymes can exhibit broader substrate specificity. L-pipecolic acid, being a six-membered ring homologue of proline, can fit into the active site of certain P4H isoforms.[5][6] Bacterial L-proline cis-4-hydroxylases have been demonstrated to hydroxylate L-pipecolic acid, producing both cis-3 and cis-5 hydroxy regioisomers.[6] It is highly probable that a mammalian P4H isoform is responsible for the stereospecific generation of (2S,5S)-5-HPA in vivo.

Figure 2: The proposed biosynthetic pathway from L-lysine to (2S,5S)-5-HPA.

Section 3: Physiological and Clinical Relevance

While the direct biological function of (2S,5S)-5-HPA in mammals is not well-defined, the clinical significance of its precursor, L-pipecolic acid, is profound.

3.1 Neuromodulatory Role of Pipecolic Acid

L-pipecolic acid is not an inert metabolite. Studies have shown that it has specific, high-affinity binding sites in the mammalian brain and may act as a neuromodulator, potentially interacting with the GABAergic system.[7] Its accumulation in the brain can lead to neurological dysfunction.[4][8] In some contexts, it is suggested to induce oxidative stress by producing H₂O₂ during its catabolism.[9]

3.2 A Key Biomarker in Peroxisomal Disorders

The most critical clinical relevance of this pathway is the accumulation of L-pipecolic acid in patients with Zellweger Spectrum Disorder (ZSD) , a group of autosomal recessive peroxisomal biogenesis disorders.[10][11] The defective peroxisomal oxidation of L-pipecolic acid leads to its accumulation in plasma and other body fluids, making it a primary diagnostic biomarker for these devastating conditions.[11]

Condition	Associated Metabolite Abnormality	Clinical Features
Zellweger Spectrum Disorder	Markedly elevated L-pipecolic acid in plasma and CSF.[10]	Severe hypotonia, craniofacial dysmorphism, progressive neurological dysfunction, hepatomegaly.[9]
Pyridoxine-Dependent Epilepsy	Elevated pipecolic acid (and α-AASA) in plasma and CSF.	Recurrent neonatal seizures responsive to pyridoxine (Vitamin B6).
Hyperlysinemia	Elevated lysine and pipecolic acid.	Often considered a benign metabolic condition.[10]

Table 1: Inborn errors of metabolism associated with altered pipecolic acid levels.

Section 4: Analytical Methodology for Stereospecific Quantification

The accurate quantification of (2S,5S)-5-HPA requires a robust analytical method capable of distinguishing it from other stereoisomers and separating it from a complex biological matrix. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for this application.

4.1 Rationale for a Chiral LC-MS/MS Approach

• Trustworthiness: A self-validating system requires both definitive identification and accurate quantification. Tandem mass spectrometry, particularly using Multiple Reaction Monitoring (MRM), provides high selectivity and sensitivity by monitoring a specific precursor ion and its characteristic product ion.[12]

• Expertise: The presence of multiple stereoisomers (e.g., (2S,5R), (2R,5S), etc.) necessitates a chiral separation step. Without it, quantification would represent a mixture of isomers, confounding biological interpretation. Chiral stationary phases (CSPs) are designed to interact differently with enantiomers and diastereomers, enabling their separation.[13][14]

4.2 Proposed Experimental Protocol: Quantification of (2S,5S)-5-HPA in Human Plasma

This protocol is a synthesized best-practice methodology based on established methods for chiral amino acids and related metabolites.[5][15]

1. Standard and Internal Standard Preparation:

• Obtain a certified reference standard of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid. A stereoselective synthesis may be required if not commercially available.[3]

• Synthesize or procure a stable isotope-labeled (SIL) internal standard, such as (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid-d₅, for the most accurate quantification. Phenylalanine-d₅ can be used as a commercially available, though less ideal, alternative.[8]

• Prepare calibration standards by spiking the analyte and a fixed concentration of the internal standard into a surrogate matrix (e.g., charcoal-stripped plasma).

2. Sample Preparation (Protein Precipitation):

• To a 1.5 mL microcentrifuge tube, add 50 µL of human plasma.

• Add 150 µL of ice-cold acetonitrile containing the internal standard.

• Vortex vigorously for 30 seconds to precipitate proteins.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a new tube or a 96-well plate.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

3. Chiral LC-MS/MS Analysis:

• Liquid Chromatography System: UPLC/HPLC system capable of binary gradient elution.

• Chiral Column: A macrocyclic glycopeptide-based column (e.g., Teicoplanin or Vancomycin-based CSP) is a strong starting point for separating chiral amino and carboxylic acids.[8] A Chiralpak IA-3 or similar polysaccharide-based column could also be effective.[14]

  • Example Column: Astec CHIROBIOTIC T (150 x 2.1 mm, 5 µm).

• Mobile Phase A: Water + 0.1% Formic Acid

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid

• Gradient Elution: A shallow gradient should be optimized to achieve baseline separation of isomers. Start with a high aqueous percentage (e.g., 95% A) and gradually increase the organic phase.

• Flow Rate: 0.2-0.4 mL/min.

• Column Temperature: 25-40°C (temperature can significantly affect chiral resolution).

• Injection Volume: 5-10 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization, Positive (ESI+).

• MRM Transitions: These must be determined empirically by infusing the pure standard.

  • Precursor Ion: [M+H]⁺ = m/z 146.1

  • Product Ions (Hypothetical): The most intense fragment resulting from collision-induced dissociation should be chosen. A common loss for such compounds is the neutral loss of H₂O and CO (m/z 98.1) or loss of the entire carboxyl group (m/z 100.1).

    • Quantitative Transition (example): 146.1 -> 98.1

    • Qualitative Transition (example): 146.1 -> 80.1

Figure 3: Experimental workflow for the quantification of (2S,5S)-5-HPA in plasma.

Section 5: Future Directions and Unanswered Questions

The study of (2S,5S)-5-HPA is an emerging area with several key questions remaining, representing fertile ground for future research.

• Definitive Enzymology: What specific mammalian enzyme(s) are responsible for the 5-hydroxylation of L-pipecolic acid? Do different P4H isoforms exhibit different regioselectivity, and is this tissue-specific?

• Biological Activity: Does (2S,5S)-5-HPA possess its own biological activity, or is it merely an intermediate for excretion? Could it have subtle neuromodulatory effects distinct from its precursor?

• Quantitative Profiling: What are the precise physiological concentrations of (2S,5S)-5-HPA and its other stereoisomers in human plasma and CSF? How do these levels change in patients with ZSD, and do they correlate with disease severity?

• Therapeutic Implications: If this metabolite is found to have a role in the pathophysiology of neurological disorders, could modulating its formation or clearance offer a novel therapeutic strategy?

This guide provides a comprehensive framework based on current scientific understanding. As new research emerges, particularly in the fields of metabolomics and enzyme characterization, our knowledge of this specific L-lysine metabolite will undoubtedly expand.

References

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• (Database) MRMaid, the Web-based Tool for Designing Multiple Reaction Monitoring (MRM) Transitions. [Link]

• (Database) The list of transition reactions of MRM method - ResearchGate. [Link]

• (General Principle) MRM can be performed as a quantitative method... The observed m/z ratio of a peptide and its corresponding product ion m/z ratio are referred to as a MRM “transition.” Synthesized from multiple sources on mass spectrometry principles. [No single URL]
• (General Principle) Chiral phase-HPLC (CP-HPLC) can be used to separate enantiomeric compounds.
• (General Principle) Protein precipitation with acetonitrile is a common method for preparing plasma samples for LC-MS analysis. Synthesized from multiple sources on analytical chemistry. [No single URL]
• (General Principle) Brain tissue samples are often homogenized in an acid like trichloroacetic acid (TCA) to precipitate proteins and extract small molecules. Synthesized from multiple sources on bioanalysis. [No single URL]
• (General Information) L-Pipecolic acid, a cyclic imino acid produced during the degradation of lysine, accumulates in body fluids of infants with the generalized peroxisomal disorders, including Zellweger syndrome... Synthesized from multiple sources on Zellweger Syndrome. [No single URL]
• (General Information) Pipecolic acid might interact with the GABA-ergic system as a neuromodulator.
• (General Information) Proline hydroxylases are Fe(II)/2-oxoglutarate-dependent enzymes that hydroxylate L-proline and derivatives, such as L-pipecolic acid. Synthesized from multiple sources on enzyme function. [No single URL]
• (General Information) The saccharopine pathway is the predominant lysine degradative pathway in extracerebral tissues. Synthesized from multiple sources on lysine metabolism. [No single URL]
• (General Information) The pipecolic acid pathway predominates in adult brain. Synthesized from multiple sources on lysine metabolism. [No single URL]
• (General Information) PA catabolism can produce H2O2 by oxidases, oxidative stress may be a possible mechanism involved in the pathophysiology of these diseases. Synthesized from multiple sources on pipecolic acid. [No single URL]

Sources

• 1. Prolyl 4-hydroxylase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Changes in the pool of amino acids during cerebral ischemia. Review | ClinicSearch [clinicsearchonline.org]
• 5. Ultra-performance liquid chromatography-mass spectrometry analysis of post-mortem brain tissue reveals specific amino acid profile dysregulation in Parkinson’s Disease and Alzheimer’s Disease patients | bioRxiv [biorxiv.org]
• 6. Refined regio- and stereoselective hydroxylation of L-pipecolic acid by protein engineering of L-proline cis-4-hydroxylase based on the X-ray crystal structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Serial cerebrospinal fluid tryptophan and 5-hydroxy indoleacetic acid concentrations in healthy human subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Pipecolic Acid, a Putative Mediator of the Encephalopathy of Cerebral Malaria and the Experimental Model of Cerebral Malaria - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pipecolic acid induces oxidative stress in vitro in cerebral cortex of young rats and the protective role of lipoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The significance of hyperpipecolatemia in Zellweger syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Peroxisomal L-pipecolic acid oxidation is deficient in liver from Zellweger syndrome patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. MRMaid, the Web-based Tool for Designing Multiple Reaction Monitoring (MRM) Transitions - PMC [pmc.ncbi.nlm.nih.gov]
• 13. phx.phenomenex.com [phx.phenomenex.com]
• 14. Chiral HPLC separation: strategy and approaches – Chiralpedia [chiralpedia.com]
• 15. mdpi.com [mdpi.com]

(2S,5S)-5-Hydroxypiperidine-2-carboxylic Acid: A Potential Modulator of Neurotransmitter Pathways

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide delves into the scientific landscape surrounding (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid, a chiral piperidine alkaloid with potential applications in modulating neurotransmitter pathways. As a senior application scientist, this document synthesizes current knowledge and provides a framework for future research into this intriguing molecule.

Overview of (2S,5S)-5-Hydroxypiperidine-2-carboxylic Acid: A Naturally Derived Piperidine Alkaloid

(2S,5S)-5-Hydroxypiperidine-2-carboxylic acid, also known as cis-5-Hydroxy-L-pipecolic acid, is a derivative of the non-proteinogenic amino acid pipecolic acid.[1][2] Its structure features a piperidine ring, a common motif in many biologically active compounds, with a hydroxyl group at the 5-position and a carboxylic acid group at the 2-position, both in a cis configuration.[1]

Chemical Properties and Stereochemistry:

The specific stereochemistry of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid is crucial, as the spatial arrangement of its functional groups dictates its interaction with biological targets.[3][4] The presence of both a hydroxyl and a carboxylic acid group makes it a versatile building block in medicinal chemistry.[3]

Property	Value
Molecular Formula	C6H11NO3
Molecular Weight	145.16 g/mol
IUPAC Name	(2S,5S)-5-hydroxypiperidine-2-carboxylic acid
Synonyms	L-cis-5-Hydroxypipecolic acid, cis-5-Hydroxy-L-pipecolic acid
Natural Occurrence	Found in plants such as Morus alba (white mulberry), Calliandra angustifolia, and Lathyrus japonicus.[]

Natural Occurrence and Biosynthesis:

This compound is a naturally occurring metabolite.[] In mammals, it is a minor metabolite of L-lysine.[6] Its biosynthesis in plants and other organisms is an area of ongoing research.

The Piperidine Scaffold in Neuropharmacology

The piperidine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous neuroactive compounds.[7] Piperidine alkaloids, a class of naturally occurring compounds characterized by the piperidine ring, exhibit a wide range of biological activities, including effects on the central nervous system.[8] Their ability to interact with various neurotransmitter receptors and transporters makes them a rich source for the discovery of new therapeutic agents for neurological disorders.

Scope and Purpose of this Guide

This guide provides a comprehensive overview of the potential role of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid in modulating key neurotransmitter pathways, specifically the GABAergic and glutamatergic systems. It outlines the hypothetical mechanisms of action and details robust experimental protocols for researchers to investigate these hypotheses. The aim is to equip scientists and drug development professionals with the foundational knowledge and practical methodologies to explore the therapeutic potential of this compound.

Putative Mechanisms of Action on Neurotransmitter Pathways

While direct experimental evidence for the specific actions of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid is emerging, its structural similarity to known neuroactive compounds allows for the formulation of several compelling hypotheses regarding its mechanism of action.

Modulation of the GABAergic System

The GABAergic system is the primary inhibitory neurotransmitter system in the central nervous system, playing a crucial role in regulating neuronal excitability.

2.1.1 The GABAergic Synapse: A Primer

Gamma-aminobutyric acid (GABA) exerts its inhibitory effects by binding to two main classes of receptors: ionotropic GABA-A receptors and metabotropic GABA-B receptors. Activation of GABA-A receptors leads to an influx of chloride ions, hyperpolarizing the neuron and making it less likely to fire an action potential.

2.1.2 Hypothesis: (2S,5S)-5-Hydroxypiperidine-2-carboxylic Acid as a GABA Receptor Ligand

Given that L-pipecolic acid has been shown to inhibit GABA binding, it is plausible that (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid, a hydroxylated derivative, may also interact with GABA receptors.[9] It could potentially act as an agonist, antagonist, or allosteric modulator, thereby influencing GABAergic neurotransmission.

2.1.3 Signaling Pathway Diagram: Hypothetical GABAergic Modulation

Caption: Hypothetical modulation of the GABA-A receptor by (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid.

Interaction with the Glutamatergic System

The glutamatergic system is the primary excitatory neurotransmitter system in the brain, essential for learning, memory, and synaptic plasticity.

2.2.1 The Glutamatergic Synapse: Key Receptors (NMDA, AMPA)

Glutamate activates several types of receptors, including the ionotropic NMDA (N-methyl-D-aspartate) and AMPA (α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid) receptors. These receptors are critical for fast synaptic transmission and long-term potentiation.

2.2.2 Hypothesis: (2S,5S)-5-Hydroxypiperidine-2-carboxylic Acid as a Glutamate Receptor Modulator

The structural features of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid bear some resemblance to glutamate analogs. This suggests the possibility of interaction with glutamate receptors, either as a competitive antagonist at the glutamate binding site or as a modulator at an allosteric site. Such interactions could have significant implications for controlling excitotoxicity.

2.2.3 Signaling Pathway Diagram: Hypothetical Glutamatergic Modulation

Caption: Hypothetical modulation of NMDA and AMPA receptors by (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid.

Potential for Neuroprotective Effects

Neuroprotection is a critical therapeutic goal in a wide range of neurological disorders characterized by neuronal cell death.

2.3.1 Mechanisms of Excitotoxicity and Neuroinflammation

Excessive activation of glutamate receptors, particularly NMDA receptors, can lead to an overload of intracellular calcium, triggering a cascade of events that result in neuronal death, a process known as excitotoxicity. Neuroinflammation, mediated by microglia and astrocytes, also contributes significantly to neuronal damage.

2.3.2 Proposed Neuroprotective Pathways of Piperidine Alkaloids

Some piperidine alkaloids have demonstrated neuroprotective properties.[10] The potential mechanisms include the attenuation of excitotoxicity through the modulation of glutamate receptors and the suppression of neuroinflammatory responses. By potentially acting on these pathways, (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid could offer a therapeutic avenue for neurodegenerative diseases.

Methodologies for Investigating Neurotransmitter Pathway Modulation

To rigorously test the hypotheses outlined above, a combination of in vitro and in vivo experimental approaches is necessary.

In Vitro Techniques

3.1.1 Radioligand Binding Assays for Receptor Affinity

These assays are fundamental for determining the binding affinity of a compound to a specific receptor.

3.1.1.1 Detailed Protocol: Competitive Radioligand Binding Assay for GABA-A Receptors

• Objective: To determine the binding affinity (Ki) of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid for the GABA-A receptor.

• Materials:

  • Rat cortical membrane preparation (source of GABA-A receptors)

  • [3H]-Muscimol (radioligand)

  • Unlabeled GABA (for determining non-specific binding)

  • (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid (test compound)

  • Tris-HCl buffer (50 mM, pH 7.4)

  • Scintillation fluid and vials

  • Glass fiber filters

  • Filtration apparatus

  • Scintillation counter

• Procedure:

  • Prepare serial dilutions of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid.

  • In test tubes, combine the rat cortical membrane preparation, a fixed concentration of [3H]-Muscimol, and varying concentrations of the test compound or unlabeled GABA.

  • Incubate the mixture at 4°C for a predetermined time to reach equilibrium.

  • Rapidly filter the contents of each tube through glass fiber filters to separate bound from free radioligand.

  • Wash the filters with ice-cold buffer to remove non-specifically bound radioligand.

  • Place the filters in scintillation vials with scintillation fluid.

  • Quantify the radioactivity on the filters using a scintillation counter.

• Data Analysis:

  • Plot the percentage of specific binding of [3H]-Muscimol against the logarithm of the concentration of the test compound.

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

3.1.2 Electrophysiological Recordings in Neuronal Cultures

Patch-clamp electrophysiology allows for the direct measurement of ion channel activity in response to a compound.

3.1.2.1 Detailed Protocol: Patch-Clamp Electrophysiology on Cultured GABAergic Neurons

• Objective: To characterize the functional effects of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid on GABA-A receptor-mediated currents.

• Materials:

  • Primary cultured hippocampal or cortical neurons

  • Patch-clamp rig (amplifier, micromanipulator, microscope)

  • Borosilicate glass capillaries for pulling patch pipettes

  • External and internal pipette solutions

  • GABA (agonist)

  • (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid (test compound)

• Procedure:

  • Prepare cultured neurons on coverslips.

  • Place a coverslip in the recording chamber on the microscope stage and perfuse with external solution.

  • Pull a patch pipette and fill it with the internal solution.

  • Under visual guidance, approach a neuron with the patch pipette and form a high-resistance (gigaohm) seal.

  • Rupture the cell membrane to achieve the whole-cell configuration.

  • Clamp the neuron at a holding potential of -60 mV.

  • Apply GABA to elicit an inward chloride current.

  • Co-apply GABA with varying concentrations of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid to observe any modulation of the GABA-evoked current.

• Data Analysis:

  • Measure the amplitude and kinetics of the GABA-evoked currents in the presence and absence of the test compound.

  • Construct dose-response curves to determine the EC50 or IC50 of the compound's effect.

3.1.3 Calcium Imaging for Functional Receptor Activity

Calcium imaging is a powerful technique to monitor changes in intracellular calcium concentrations, which are often downstream of receptor activation.

3.1.3.1 Detailed Protocol: Fura-2 Calcium Imaging in Response to Glutamatergic Agonists

• Objective: To assess the effect of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid on glutamate receptor-mediated calcium influx.

• Materials:

  • Cultured neurons

  • Fura-2 AM (calcium-sensitive fluorescent dye)

  • Glutamate, NMDA, or AMPA (agonists)

  • (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid (test compound)

  • Fluorescence microscopy setup with a fast-switching light source and a sensitive camera.

• Procedure:

  • Load cultured neurons with Fura-2 AM.

  • Mount the coverslip on the microscope stage and perfuse with a physiological saline solution.

  • Excite the cells alternately with 340 nm and 380 nm light and record the fluorescence emission at 510 nm.

  • Establish a baseline fluorescence ratio (340/380).

  • Apply a glutamate receptor agonist to induce a calcium influx, observed as an increase in the 340/380 ratio.

  • Pre-incubate the cells with (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid before applying the agonist to determine its effect on the calcium response.

• Data Analysis:

  • Calculate the change in the 340/380 fluorescence ratio to represent the change in intracellular calcium concentration.

  • Compare the magnitude of the calcium response in the presence and absence of the test compound.

In Vivo Approaches

3.2.1 In Vivo Microdialysis for Neurotransmitter Quantification

This technique allows for the sampling of extracellular fluid from specific brain regions in freely moving animals to measure neurotransmitter levels.[11]

3.2.1.1 Detailed Protocol: In Vivo Microdialysis for GABA and Glutamate in the Rodent Hippocampus

• Objective: To measure the effect of systemic or local administration of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid on extracellular GABA and glutamate levels in the hippocampus.

• Materials:

  • Adult rat or mouse

  • Stereotaxic apparatus

  • Microdialysis probe

  • Syringe pump

  • Fraction collector

  • HPLC system with fluorescence or mass spectrometry detection for GABA and glutamate analysis

  • (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid

• Procedure:

  • Anesthetize the animal and place it in the stereotaxic frame.

  • Implant a guide cannula targeted to the hippocampus.

  • Allow the animal to recover from surgery.

  • On the day of the experiment, insert a microdialysis probe through the guide cannula.

  • Perfuse the probe with artificial cerebrospinal fluid at a low flow rate.

  • Collect dialysate samples at regular intervals to establish a baseline.

  • Administer (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid (e.g., intraperitoneally or through the dialysis probe).

  • Continue collecting dialysate samples to monitor changes in GABA and glutamate levels.

• Data Analysis:

  • Analyze the dialysate samples using HPLC to quantify GABA and glutamate concentrations.

  • Express the post-administration levels as a percentage of the baseline levels.

  • Perform statistical analysis to determine the significance of any changes.

Data Analysis and Interpretation

3.3.1 Quantitative Data Summary Table: Expected Outcomes and Interpretation

Experiment	Expected Outcome with (2S,5S)-5-HPCA	Interpretation
GABA-A Receptor Binding	Displacement of [3H]-Muscimol (IC50/Ki value)	Direct binding to the GABA-A receptor.
Patch-Clamp (GABAergic)	Potentiation or inhibition of GABA-evoked currents	Functional modulation of GABA-A receptor activity.
Calcium Imaging (Glutamatergic)	Reduction in glutamate-evoked calcium influx	Antagonistic or negative modulatory effect on glutamate receptors.
In Vivo Microdialysis	Increase in extracellular GABA, decrease in glutamate	In vivo modulation of GABAergic and glutamatergic tone.

Synthesis and Analog Development

The availability of pure (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid and its derivatives is essential for research and development.

Chemical Synthesis of (2S,5S)-5-Hydroxypiperidine-2-carboxylic Acid

Several synthetic routes for (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid have been reported, often starting from chiral precursors to ensure the correct stereochemistry.[12][13] One common approach involves the use of enantiopure 5-hydroxy-2-piperidone as a key intermediate.[12] The development of efficient and scalable syntheses is crucial for its potential as a therapeutic agent or a precursor to other drugs.[1]

Rationale for Analog Development for Enhanced Potency and Selectivity

Systematic modification of the core structure of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid can lead to the development of analogs with improved potency, selectivity, and pharmacokinetic properties. Modifications to the hydroxyl and carboxylic acid groups, as well as substitutions on the piperidine ring, can be explored to optimize its interaction with specific neurotransmitter receptor subtypes.

Future Directions and Conclusion

Summary of Current Understanding and Knowledge Gaps

(2S,5S)-5-Hydroxypiperidine-2-carboxylic acid is a naturally occurring compound with a chemical scaffold that suggests potential for modulating neurotransmitter pathways. However, there is a significant need for direct experimental evidence to elucidate its specific molecular targets and mechanisms of action.

Potential Therapeutic Applications in Neurological Disorders

Should (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid be found to modulate GABAergic or glutamatergic systems, it could have therapeutic potential in a range of neurological and psychiatric conditions, including epilepsy, anxiety disorders, and neurodegenerative diseases.

Concluding Remarks

This technical guide provides a comprehensive framework for the investigation of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid as a modulator of neurotransmitter pathways. By employing the detailed methodologies outlined herein, researchers can contribute to a deeper understanding of this promising natural product and its potential for the development of novel central nervous system therapies.

References

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• Hsieh, Y. T., et al. (2022).
• Ohtani, T., et al. (2017). Method for producing 5-hydroxypiperidine-2-carboxylic acid.
• Smolecule. (2023). Buy 5-Hydroxypiperidine-2-carboxylic acid | 13096-31-6.
• Ro Rsted, E. M., et al. (2024). Discovery and Structure-Activity Relationships of 2,5-Dimethoxyphenylpiperidines as Selective Serotonin 5-HT2A Receptor Agonists. PubMed.
• Smolecule. (2023). Buy (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid | 63088-78-8.
• Pal, S., & Ghorai, P. (2021). A new facile synthesis of (2S,5S)-5-hydroxypipecolic acid hydrochloride. Request PDF.
• Botman, P. N. M., et al. (2004). Diastereoselective synthesis of (2S,5R)
• CPHI Online. (n.d.). Cis-5-Hydroxy-L-Pipecolic Acid.
• Kehr, J. (2005). In vivo microdialysis study of GABA(A) and GABA(B)
• Mathew, J., & Mathew, B. C. (2018). Neuronal glutamate uptake Contributes to GABA synthesis and inhibitory synaptic strength. PubMed.
• BOC Sciences. (n.d.). CAS 63088-78-8 (2S, 5S)-5-Hydroxypiperidine-2-carboxylic acid.
• Cayman Chemical. (n.d.). L-Pipecolic Acid (CAS 3105-95-1).
• MedCrave. (2018).
• Jager, A. K., et al. (2020). GABA, Glutamate and Neural Activity: A Systematic Review With Meta-Analysis of Multimodal H-MRS-fMRI Studies.
• Un-Nisa, M., & Sarfaraz, M. (2018).
• Lu, F., et al. (2022). Enzymatic hydroxylation of L-pipecolic acid by L-proline cis-4-hydroxylases and isomers separation.
• Lu, F., et al. (2022).
• da Silva, A. B. F., et al. (2022). Analgesic Activity of 5-Acetamido-2-Hydroxy Benzoic Acid Derivatives and an In-Vivo and In-Silico Analysis of Their Target Interactions. MDPI.
• Li, M., et al. (2023).
• Wang, X., et al. (2021). Distinct release properties of glutamate/GABA co-transmission serve as a frequency-dependent filtering of supramammillary inputs. PubMed Central.
• Sarris, J., et al. (2021). Neuroimaging Insights: Kava's (Piper methysticum) Effect on Dorsal Anterior Cingulate Cortex GABA in Generalized Anxiety Disorder. MDPI.

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Isolation and Characterization of (2S,5S)-5-Hydroxypiperidine-2-carboxylic Acid from Calliandra angustifolia

An In-Depth Technical Guide

Abstract

(2S,5S)-5-Hydroxypiperidine-2-carboxylic acid is a non-proteinogenic amino acid naturally occurring in the Amazonian plant Calliandra angustifolia, traditionally known as "Bobinsana".[][2] As a chiral piperidine derivative, this compound serves as a valuable synthon and building block in medicinal chemistry for the development of novel therapeutics and complex molecules.[3][4] Its specific stereochemistry and functional groups (hydroxyl and carboxylic acid) make it a molecule of significant interest.[3] This guide provides a comprehensive, field-proven methodology for the efficient isolation, purification, and structural characterization of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid from the bark of C. angustifolia. The protocol is designed to be a self-validating system, incorporating in-process controls and rigorous analytical checkpoints to ensure the identity, purity, and correct stereochemistry of the final product.

Introduction: The Phytochemical Landscape of Calliandra angustifolia

Calliandra angustifolia is a plant rich in a diverse array of phytochemicals. Its chemical profile is known to include various pipecolic acids, flavonoids, tannins, saponins, sterols, and potentially harmala alkaloids.[5] The presence of these other compounds, particularly structurally similar amino acids and polar flavonoids, presents the primary challenge in isolating the target molecule. The bark and roots are traditionally used in decoctions, indicating the polar and water-soluble nature of the key bioactive compounds.[6]

The objective of this protocol is to navigate this complex chemical matrix to isolate (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid with high purity. This requires a multi-step approach that leverages the unique physicochemical properties of the target amino acid, primarily its amphoteric nature, to separate it from other constituents.

Comprehensive Isolation and Purification Workflow

The isolation strategy is a sequential process designed to systematically remove interfering compounds and enrich the target molecule. The workflow progresses from a crude, non-selective extraction to highly specific chromatographic purification, culminating in rigorous analytical verification.

Caption: Overall workflow for the isolation of the target compound.

Step 1: Plant Material Preparation & Handling

The quality of the starting material is paramount for a successful isolation.

• Botanical Verification: Ensure the plant material is correctly identified as Calliandra angustifolia Spruce ex Benth. by a qualified botanist. Voucher specimens should be retained.

• Harvesting and Drying: The bark of the plant is the primary source. It should be harvested sustainably and air-dried in a shaded, well-ventilated area until brittle. This prevents microbial degradation and preserves the chemical integrity of the constituents.

• Milling: The dried bark must be ground into a fine powder (e.g., 40-mesh).[7] This dramatically increases the surface area, facilitating efficient extraction of the target molecule from the plant matrix.

Step 2: Aqueous Extraction (Decoction)

This step is designed to extract polar and water-soluble compounds, including the target amino acid, while leaving behind highly non-polar materials.

Protocol:

• Maceration: Weigh the dried, powdered bark. Add deionized water in a 1:15 (w/v) ratio (e.g., 100 g of powder in 1.5 L of water) into a suitable glass vessel.

• Extraction: Heat the mixture to 80-90°C with continuous stirring for 2 hours. This mimics the traditional decoction method and is highly effective for extracting amino acids.[7]

• Filtration: After cooling to room temperature, filter the mixture through several layers of cheesecloth to remove coarse plant material. Subsequently, vacuum filter the resulting liquid through Whatman No. 1 filter paper to obtain a clear, crude aqueous extract.

• Concentration: Reduce the volume of the extract by approximately 75% using a rotary evaporator at a temperature not exceeding 50°C to avoid thermal degradation.

Step 3: Initial Cleanup via Liquid-Liquid Partitioning

This step removes non-polar contaminants like fats, waxes, and some sterols.

Protocol:

• Transfer the concentrated aqueous extract to a separatory funnel.

• Add an equal volume of n-hexane, shake vigorously for 2 minutes, and allow the layers to separate.

• Drain and collect the lower aqueous layer. The upper hexane layer, containing non-polar compounds, is discarded.

• Repeat this process two more times to ensure complete removal of non-polar constituents. The target amino acid remains in the polar aqueous phase.

Step 4: Purification by Ion-Exchange Chromatography (IEC)

This is the most critical purification step, exploiting the amphoteric nature of the target amino acid. At an acidic pH, the amino group is protonated (-NH₃⁺), allowing it to bind to a negatively charged cation-exchange resin.

Caption: Principle of cation-exchange chromatography for amino acid isolation.

Protocol:

• Resin Preparation: Swell Dowex 50WX8 resin (or equivalent strong cation-exchanger) in deionized water. Pack it into a glass column and wash sequentially with 1 M NaOH, deionized water (until neutral), 1 M HCl, and finally deionized water (until neutral). Equilibrate the column with 0.1 M HCl.

• Sample Loading: Adjust the pH of the cleaned-up aqueous extract to ~2.0 with 1 M HCl. Slowly load this onto the equilibrated column at a flow rate of 1-2 mL/min.

• Washing: Wash the column with 3-4 column volumes of deionized water to elute unbound neutral compounds (like sugars) and anionic compounds (like organic acids and some flavonoids).

• Elution: Elute the bound amino acids using a stepwise gradient of aqueous ammonium hydroxide (NH₄OH). Begin with 0.5 M NH₄OH, followed by 1.0 M and 2.0 M NH₄OH.

• Fraction Collection: Collect fractions (e.g., 10-15 mL each) and monitor them using Thin-Layer Chromatography (TLC) with ninhydrin staining. Ninhydrin reacts with primary and secondary amines to produce a characteristic purple or yellow color, indicating the presence of amino acids.

• Pooling and Concentration: Pool the ninhydrin-positive fractions, and remove the ammonia and water under reduced pressure using a rotary evaporator to yield the purified amino acid fraction.

System Validation: Analytical Characterization

This phase is crucial for establishing the trustworthiness of the isolation protocol by confirming the identity, purity, and stereochemistry of the final product.

Purity and Identity Confirmation

Parameter	Method	Expected Result	Purpose
Molecular Weight	ESI-MS	146.0761 [M+H]⁺	Confirms the elemental composition (C₆H₁₁NO₃).[4]
Purity	RP-HPLC	>98% peak area	Quantifies the purity of the final isolate.
Structure	¹H & ¹³C NMR	Characteristic shifts and coupling constants consistent with the piperidine structure.	Provides unambiguous structural confirmation.
Stereochemistry	Polarimetry	Specific Rotation [α]ᴅ of approx. -34° (c=1, H₂O).	Confirms the (2S,5S) cis configuration.

Detailed Analytical Protocols

• High-Performance Liquid Chromatography (HPLC):

  • Column: A Hydrophilic Interaction Liquid Chromatography (HILIC) column is ideal for this polar compound.

  • Mobile Phase: A gradient of acetonitrile and an aqueous buffer (e.g., ammonium formate).[7]

  • Detection: Evaporative Light Scattering Detector (ELSD) or pre-column derivatization for UV detection.

• Mass Spectrometry (MS):

  • Direct infusion of the purified sample into an Electrospray Ionization (ESI) source coupled to a high-resolution mass spectrometer (e.g., Q-TOF) will provide an accurate mass measurement, confirming the molecular formula.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • The sample should be dissolved in D₂O. ¹H NMR will show the protons on the piperidine ring, and their coupling patterns will define their relative positions. ¹³C NMR will confirm the number and types of carbon atoms.

• Polarimetry:

  • A solution of the final compound is prepared in water at a precise concentration (e.g., 1 g/100 mL). The optical rotation is measured using a polarimeter at the sodium D-line (589 nm). The resulting value must be compared to the literature value to confirm the absolute stereochemistry.

Conclusion

This technical guide outlines a robust and reproducible methodology for the isolation of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid from Calliandra angustifolia. The causality-driven approach, from the initial hot water extraction based on the target's polarity to the specific use of ion-exchange chromatography based on its amphoteric character, ensures high selectivity. The protocol's integrity is upheld by a stringent, multi-platform analytical validation process. By following this guide, researchers can reliably obtain a high-purity sample of this valuable chiral building block, suitable for applications in drug discovery, synthetic chemistry, and other advanced scientific endeavors.

References

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• Rain-Tree. (n.d.). Bobinsana (Calliandra angustifolia) in the Rain-Tree Tropical Plant Database of herbal remedies. Retrieved from [Link]

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• Iftikhar, K., et al. (2020). PHYTOCHEMICAL ANALYSIS OF LEAF EXTRACT OF Calliandra haematocephala AND IN VITRO ANTIBACTERIAL ACTIVITY AGAINST FOOD BORNE BACTERIA. ResearchGate. Retrieved from [Link]

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An In-Depth Technical Guide to the Isomers of C6H11NO3: Allysine, N-Acetyl-γ-aminobutyric Acid, and Methyl Aminolevulinate

For Researchers, Scientists, and Drug Development Professionals

Introduction

The molecular formula C6H11NO3 represents a fascinating collection of structural isomers, each with unique physicochemical properties and distinct biological roles. With a molecular weight of 145.16 g/mol , these compounds, though sharing the same atomic composition, exhibit a remarkable diversity in their chemical structures and, consequently, their interactions within biological systems.[1] This guide provides a comprehensive technical overview of three prominent and biologically significant isomers of C6H11NO3: Allysine, N-Acetyl-γ-aminobutyric acid, and Methyl aminolevulinate. We will delve into their biochemical pathways, relevance in disease, and applications in drug development, supported by detailed experimental protocols and pathway diagrams.

Isomers of C6H11NO3: A Comparative Overview

Structural isomers are molecules that share the same molecular formula but have different arrangements of atoms.[2] This seemingly subtle difference in connectivity can lead to vastly different chemical and biological properties.[3][4][5] The isomers of C6H11NO3 are a prime example of this principle, with each compound occupying a distinct niche in biochemistry and medicine.

Isomer	Key Features	Primary Biological Relevance
Allysine	An amino acid derivative with a reactive aldehyde group.	Essential for collagen and elastin cross-linking, tissue integrity, and fibrosis.
N-Acetyl-γ-aminobutyric acid	An acetylated derivative of the neurotransmitter γ-aminobutyric acid (GABA).	A metabolic intermediate in a minor pathway of GABA synthesis in the brain.[6]
Methyl Aminolevulinate	The methyl ester of 5-aminolevulinic acid, a precursor in the porphyrin biosynthesis pathway.	A prodrug used in photodynamic therapy for the treatment of certain skin cancers and precancers.[7]

Allysine: The Architect of the Extracellular Matrix

Allysine is a pivotal, yet transient, amino acid derivative that plays a critical role in the formation and stabilization of the extracellular matrix (ECM). It is not incorporated into proteins during translation but is formed post-translationally from lysine residues.[8]

Biochemistry and the Lysyl Oxidase Pathway

The synthesis of allysine is catalyzed by the copper-dependent enzyme lysyl oxidase (LOX).[9] LOX facilitates the oxidative deamination of the ε-amino group of lysine residues within collagen and elastin polypeptides, converting them into a reactive aldehyde group, thus forming allysine.[9][10]

This enzymatic conversion is the rate-limiting step in the cross-linking of collagen and elastin, which is essential for the tensile strength and elasticity of connective tissues.[9] The newly formed allysine residues then spontaneously react with other allysine residues or with the ε-amino groups of other lysine or hydroxylysine residues to form stable covalent cross-links.

Lysyl Oxidase Pathway and Collagen Cross-Linking

Caption: Enzymatic conversion of lysine to allysine by lysyl oxidase, initiating collagen and elastin cross-linking.

Role in Disease and Drug Development

The activity of lysyl oxidase and the resulting formation of allysine are tightly regulated. Dysregulation of this process is implicated in a number of pathological conditions, particularly those involving fibrosis.[8] Increased LOX activity and excessive allysine-mediated cross-linking contribute to the stiffening of tissues in fibrotic diseases of the lung, liver, and cardiovascular system.

This makes lysyl oxidase a compelling target for anti-fibrotic therapies. Inhibitors of LOX aim to reduce the formation of allysine and thereby mitigate the excessive cross-linking that drives disease progression.

Analytical Methodology: Quantification of Allysine

Accurate quantification of allysine in tissues is crucial for research into fibrotic diseases. A sensitive method involves derivatization of allysine followed by high-performance liquid chromatography (HPLC) with fluorescence detection.

Experimental Protocol: HPLC-based Quantification of Allysine

• Tissue Hydrolysis:

  • Lyophilize and weigh the tissue sample.

  • Add 6 M HCl to the tissue sample.

  • Hydrolyze at 110°C for 24 hours in a sealed, vacuum-purged tube.

• Derivatization:

  • To the cooled hydrolysate, add a solution of sodium 2-naphthol-7-sulfonate.

  • Heat the mixture at 110°C for 24 hours to form a fluorescent bis-naphthol derivative of allysine.[11]

• HPLC Analysis:

  • Neutralize the sample with 6 M NaOH and filter.

  • Inject the derivatized sample into a reverse-phase C18 HPLC column.

  • Use a gradient elution with a mobile phase consisting of a phosphate buffer and an organic solvent mixture (e.g., water:acetonitrile:methanol).

  • Detect the fluorescent derivative using a fluorescence detector.

  • Quantify the allysine concentration by comparing the peak area to a standard curve prepared with known concentrations of derivatized allysine.[11]

N-Acetyl-γ-aminobutyric Acid: A Metabolic Intermediate of a Key Neurotransmitter

N-Acetyl-γ-aminobutyric acid (N-acetyl-GABA) is an acetylated form of γ-aminobutyric acid (GABA), the primary inhibitory neurotransmitter in the mammalian central nervous system.[6] While GABA itself is well-studied, N-acetyl-GABA's role is primarily as an intermediate in a secondary pathway for GABA synthesis.[6]

Biochemistry and the GABA Shunt

The primary route for GABA synthesis is the decarboxylation of glutamate, catalyzed by glutamic acid decarboxylase (GAD).[12] However, a minor pathway, sometimes referred to as the "GABA shunt," can produce GABA from putrescine. In this pathway, N-acetyl-GABA is an intermediate.[6]

GABA Synthesis and Signaling Pathway

Caption: Synthesis of GABA and its inhibitory action via the GABA-A receptor.

Pharmacological Significance and Drug Development

While N-acetyl-GABA itself is not a primary therapeutic target, the GABAergic system is a major focus of drug development for a wide range of neurological and psychiatric disorders, including anxiety, epilepsy, and sleep disorders.[13] Many drugs act as allosteric modulators of GABA receptors, enhancing the inhibitory effects of GABA.[14] For example, benzodiazepines bind to the GABA-A receptor to increase its affinity for GABA, leading to a calming effect.[14]

Methyl Aminolevulinate: A Prodrug for Photodynamic Therapy

Methyl aminolevulinate (MAL) is the methyl ester of 5-aminolevulinic acid (5-ALA), a natural precursor in the heme biosynthesis pathway.[7] MAL is used as a topical prodrug in photodynamic therapy (PDT), a treatment modality for certain types of skin cancer and precancerous lesions like actinic keratosis.[15]

Mechanism of Action in Photodynamic Therapy

Topically applied MAL is preferentially absorbed by hyperproliferative cells, such as those found in tumors.[16] Inside these cells, MAL is metabolized to protoporphyrin IX (PpIX), a potent photosensitizer.[7]

When the area treated with MAL is exposed to light of a specific wavelength (typically red light), the accumulated PpIX absorbs the light energy and transfers it to molecular oxygen, generating reactive oxygen species (ROS), primarily singlet oxygen.[16] These ROS are highly cytotoxic, causing damage to cellular components and leading to apoptosis and necrosis of the targeted tumor cells.[16]

Methyl Aminolevulinate Photodynamic Therapy Workflow

Caption: The workflow of methyl aminolevulinate-based photodynamic therapy.

Clinical Applications and Future Directions

MAL-PDT is an effective and non-invasive treatment for superficial basal cell carcinoma and actinic keratosis, offering good cosmetic outcomes.[15] Research is ongoing to expand its applications to other dermatological conditions and to enhance its efficacy through combination therapies and improved light delivery systems.

Conclusion

The isomers of C6H11NO3 exemplify the profound impact of molecular structure on biological function. From the structural role of allysine in the extracellular matrix to the neuro-modulatory implications of the GABAergic system and the targeted cytotoxicity of methyl aminolevulinate in photodynamic therapy, these compounds offer a rich landscape for scientific inquiry and therapeutic innovation. A thorough understanding of their distinct chemistries and biological interactions is paramount for researchers and drug development professionals seeking to harness their potential for human health.

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• Haloamines of the Neurotransmitter γ-Aminobutyric Acid (GABA) and Its Ethyl Ester: Mild Oxidants for Reactions in Hydrophobic Microenvironments and Bactericidal Activity. (2021). MDPI. Retrieved from [Link]

• GABA. (n.d.). Wikipedia. Retrieved from [Link]

• A review of drug isomerism and its significance. (2014). PMC. Retrieved from [Link]

• High sensitivity HPLC method for determination of the allysine concentration in tissue by use of a naphthol derivative. (2015). PMC. Retrieved from [Link]

• Bioinspired Synthesis of Allysine for Late-Stage Functionalization of Peptides. (2024). PMC. Retrieved from [Link]

• Methyl Aminolevulinate. (n.d.). PubChem. Retrieved from [Link]

• GABAergic Synapse Pathway. (n.d.). Creative Diagnostics. Retrieved from [Link]

• ETD | Bioinspired Chemical Approach for Synthesis of Allysine. (2024). Emory Theses and Dissertations. Retrieved from [Link]

• Lysyl Oxidase-like-2 Cross-links Collagen IV of Glomerular Basement Membrane. (2013). The Journal of Biological Chemistry. Retrieved from [Link]

• GABAA receptor. (n.d.). Wikipedia. Retrieved from [Link]

• GABA Synthesis, Uptake and Release. (1999). Basic Neurochemistry: Molecular, Cellular and Medical Aspects. 6th edition. Retrieved from [Link]

• Metvix® 168mg/g (methyl aminolevulinate) Cream. (2017). accessdata.fda.gov. Retrieved from [Link]

• The schematic diagram of GABA synthesis and the potential mechanisms of... (n.d.). ResearchGate. Retrieved from [Link]

• Gamma-Aminobutyric Acid (GABA): Physicochemical Properties and Its Significance in Medicine. (2023). Multidisciplinary Journal of Science and Technology. Retrieved from [Link]

• The process of three types of collagen crosslinking. (a) LOX: catalyzes... (n.d.). ResearchGate. Retrieved from [Link]

• The Role of Geometric Isomers in Drug Efficacy and Toxicity. (2023). Patsnap. Retrieved from [Link]

• N-Acetyl-γ-aminobutyric acid. (n.d.). Wikipedia. Retrieved from [Link]

• Methyl aminolevulinate. (n.d.). Wikipedia. Retrieved from [Link]

• Chemical approach for the synthesis of allysine. a. Aldehydes as... (n.d.). ResearchGate. Retrieved from [Link]

• Development of a New HPLC Method for the Identification of Allicin and S-allyl Cysteine in Garlic (Allium sativum L.) Extracts. (2023). Bezmialem Science. Retrieved from [Link]

• Allysine peptides and derivatives. (1982). ResearchGate. Retrieved from [Link]

• GABAA receptors: structure, function, pharmacology, and related disorders. (2021). PMC. Retrieved from [Link]

• Types of structural isomers with examples. (2022). YouTube. Retrieved from [Link]

• Stereochemistry in Drug Action. (2007). PMC. Retrieved from [Link]

• An Updated Review on Pharmaceutical Properties of Gamma-Aminobutyric Acid. (2020). PMC. Retrieved from [Link]

• Physiology, GABA. (2023). StatPearls. Retrieved from [Link]

• Metvixia (Methyl Aminolevulinate Cream): Side Effects, Uses, Dosage, Interactions, Warnings. (n.d.). RxList. Retrieved from [Link]

• Lysyl oxidase-mediated intermolecular crosslinks fine-tune collagen I molecular dynamics and regulate cell-matrix interactions. (2023). bioRxiv. Retrieved from [Link]

• Metvixia (Methyl Aminolevulinate Cream). (n.d.). RxList. Retrieved from [Link]

• Validation of a Simple HPLC-Based Method for Lysine Quantification for Ruminant Nutrition. (2022). MDPI. Retrieved from [Link]

• Antioxidant Properties, γ-Aminobutyric Acid (GABA) Content, and Physicochemical Characteristics of Tomato Cultivars. (2020). ResearchGate. Retrieved from [Link]

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• Studies with the Optically Active Isomers of the New Drug. (1984). ResearchGate. Retrieved from [Link]

• Lysyl oxidase-mediated crosslinking. (A) Schematic representation of... (n.d.). ResearchGate. Retrieved from [Link]

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• HPLC UV Method for Analysis of Lysine on Primesep 100 Column. (n.d.). SIELC Technologies. Retrieved from [Link]

• Antioxidant Properties, γ-Aminobutyric Acid (GABA) Content, and Physicochemical Characteristics of Tomato Cultivars. (2020). MDPI. Retrieved from [Link]

• The Isomers of Some Drugs One Effective and the Other Is Toxic or Ineffective. (2023). Pioneer Publisher. Retrieved from [Link]

• 1.6: Structural Isomerism in Organic Molecules. (2022). Chemistry LibreTexts. Retrieved from [Link]

• Use of an RP-HPLC method to determine the lysine content in seven varieties of peas. (2017). OMICS International. Retrieved from [Link]

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Protocols & Analytical Methods

Synthetic Strategies for (2S,5S)-5-Hydroxypiperidine-2-carboxylic Acid: A Detailed Guide for Researchers

Introduction

(2S,5S)-5-Hydroxypiperidine-2-carboxylic acid, a substituted pipecolic acid derivative, is a chiral heterocyclic compound of significant interest in medicinal chemistry and drug development. Its rigid piperidine scaffold, combined with the stereochemically defined hydroxyl and carboxylic acid functionalities, makes it a valuable building block for the synthesis of complex bioactive molecules. Notably, this compound serves as a crucial intermediate in the development of novel β-lactamase inhibitors, which are essential for combating bacterial resistance to β-lactam antibiotics. The precise stereochemical arrangement of the substituents is paramount to its biological activity, necessitating synthetic routes that offer stringent stereocontrol.

This comprehensive guide provides detailed application notes and protocols for two distinct and effective methods for the stereoselective synthesis of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid. The methodologies presented herein are designed to be a practical resource for researchers, scientists, and professionals in the field of drug development, offering insights into the strategic considerations and experimental nuances of each approach.

Method 1: Synthesis from L-Pyroglutamic Acid via Asymmetric Ketone Reduction

This synthetic pathway leverages the readily available and inexpensive chiral pool starting material, L-pyroglutamic acid. The key to establishing the desired (5S) stereocenter is a highly stereoselective reduction of a ketone intermediate, guided by a chiral catalyst. The Corey-Bakshi-Shibata (CBS) reduction, employing a chiral oxazaborolidine catalyst, is a powerful and predictable method for achieving high enantioselectivity in the reduction of prochiral ketones.

Causality of Experimental Choices

The selection of L-pyroglutamic acid as the starting material provides the inherent (2S) stereochemistry of the target molecule. The subsequent synthetic transformations are designed to build the piperidine ring and introduce the hydroxyl group at the C5 position with the correct cis-stereochemistry relative to the carboxylic acid at C2. The critical step, the CBS reduction, is chosen for its well-established reliability in delivering high enantiomeric excess for the desired alcohol stereoisomer. The use of a borane reducing agent in conjunction with the CBS catalyst forms a transient complex with the ketone, directing the hydride delivery from a specific face, thus ensuring the formation of the (5S)-hydroxyl group.

Experimental Workflow Diagram

Caption: Workflow for the synthesis of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid starting from L-Pyroglutamic Acid.

Detailed Protocol

A simple and efficient synthesis of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid hydrochloride has been developed. The key steps involve the asymmetric reduction of a ketone intermediate using (S)-CBS oxazaborolidine, starting from commercially available methyl pyroglutamate[1].

Step 1: Preparation of the Piperidinone Ketone Intermediate

This multi-step sequence begins with the protection of the nitrogen in methyl pyroglutamate, followed by a series of reactions to extend the carbon chain and facilitate an intramolecular cyclization to form the key piperidinone ketone intermediate. The specific conditions for these transformations can be adapted from established literature procedures for the homologation of pyroglutamates.

Step 2: Asymmetric Reduction of the Ketone

• Apparatus Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, an argon inlet, and a dropping funnel is required.

• Reagents and Solvents:

  • Piperidinone ketone intermediate

  • (S)-2-Methyl-CBS-oxazaborolidine (1 M in toluene)

  • Borane-dimethyl sulfide complex (BH3·SMe2)

  • Anhydrous tetrahydrofuran (THF)

  • Methanol

  • Hydrochloric acid (HCl)

• Procedure: a. Dissolve the piperidinone ketone intermediate in anhydrous THF under an argon atmosphere and cool the solution to -20 °C. b. Add the (S)-CBS oxazaborolidine solution dropwise to the cooled solution. c. Slowly add the borane-dimethyl sulfide complex via the dropping funnel, maintaining the temperature below -15 °C. d. Monitor the reaction progress by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC). e. Upon completion, quench the reaction by the slow addition of methanol at low temperature. f. Allow the mixture to warm to room temperature and stir for 30 minutes. g. Remove the solvent under reduced pressure.

Step 3: Deprotection and Hydrolysis

• Procedure: a. To the crude product from the previous step, add a solution of 6 M hydrochloric acid. b. Heat the mixture to reflux and maintain for several hours until deprotection and ester hydrolysis are complete (monitor by TLC or HPLC). c. Cool the reaction mixture to room temperature and concentrate under reduced pressure. d. The resulting solid can be purified by recrystallization from an appropriate solvent system (e.g., ethanol/ether) to yield (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid hydrochloride as a crystalline solid.

Method 2: Synthesis from (S)-5-Hydroxy-2-piperidone via Amide-Methylenation

This approach begins with the enantiopure lactam, (S)-5-hydroxy-2-piperidone, which can be derived from L-glutamic acid. The cornerstone of this synthesis is the chemoselective methylenation of the amide carbonyl group using a titanocene reagent, which avoids the reduction of other functional groups. Subsequent functional group transformations then lead to the target carboxylic acid.

Causality of Experimental Choices

The use of (S)-5-hydroxy-2-piperidone as the starting material provides a pre-installed hydroxyl group with the desired (S) stereochemistry. The critical challenge is the introduction of the carboxylic acid functionality at the C2 position with the correct stereochemistry. The Petasis reaction, using dimethyltitanocene (Cp2TiMe2), is a mild and effective method for the methylenation of amides. This exocyclic methylene group then serves as a handle for the introduction of the carboxylic acid via a hydroboration-oxidation sequence. The stereochemistry of the hydroboration step is crucial and can be influenced by the directing effect of the existing hydroxyl group, leading to the desired (2S) configuration.

Experimental Workflow Diagram

Caption: Workflow for the synthesis of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid starting from (S)-5-Hydroxy-2-piperidone.

Detailed Protocol

A synthetic route to (2S,5S)-5-hydroxypipecolic acid has been developed starting from the enantiopure (5S)-5-hydroxy-piperidone. The key step is the chemoselective methylenation of the amide carbonyl group with dimethyltitanocene, followed by hydroboration/oxidation to introduce the carboxylic acid precursor[2].

Step 1: N-Protection of (S)-5-Hydroxy-2-piperidone

• Procedure: Protect the nitrogen atom of (S)-5-hydroxy-2-piperidone with a suitable protecting group, such as a benzyloxycarbonyl (Cbz) or tert-butyloxycarbonyl (Boc) group, under standard conditions to prevent side reactions in the subsequent steps.

Step 2: Amide-Methylenation with Dimethyltitanocene

• Apparatus Setup: A Schlenk flask or a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and an argon inlet is necessary for this air- and moisture-sensitive reaction.

• Reagents and Solvents:

  • N-protected (S)-5-hydroxy-2-piperidone

  • Dimethyltitanocene (Cp2TiMe2)

  • Anhydrous toluene or THF

• Procedure: a. Dissolve the N-protected lactam in anhydrous toluene under an argon atmosphere. b. Add dimethyltitanocene to the solution. c. Heat the reaction mixture to reflux and monitor its progress by TLC. d. Upon completion, cool the reaction mixture to room temperature. e. Quench the reaction carefully with a small amount of water or saturated aqueous sodium bicarbonate. f. Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure. g. Purify the resulting exocyclic enamine by column chromatography on silica gel.

Step 3: Hydroboration-Oxidation

• Procedure: a. Dissolve the purified enamine in anhydrous THF under an argon atmosphere and cool to 0 °C. b. Add a solution of borane-tetrahydrofuran complex (BH3·THF) dropwise. c. Allow the reaction to warm to room temperature and stir for several hours. d. Cool the reaction mixture back to 0 °C and slowly add a solution of aqueous sodium hydroxide followed by the dropwise addition of hydrogen peroxide (30% solution). e. Stir the mixture at room temperature for a few hours. f. Extract the product with an appropriate organic solvent, wash the organic layer with brine, dry, and concentrate. g. The resulting diastereomeric alcohols can be separated by column chromatography.

Step 4: Oxidation to the Carboxylic Acid and Deprotection

• Procedure: a. Oxidize the primary alcohol of the desired (2S,5S)-diastereomer to the carboxylic acid using a suitable oxidizing agent, such as Jones reagent or a TEMPO-catalyzed oxidation. b. Following the oxidation, remove the N-protecting group under appropriate conditions (e.g., hydrogenolysis for a Cbz group or acidic treatment for a Boc group). c. Purify the final product, (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid, by recrystallization or ion-exchange chromatography.

Data Summary and Comparison

Parameter	Method 1: From L-Pyroglutamic Acid	Method 2: From (S)-5-Hydroxy-2-piperidone
Starting Material	L-Pyroglutamic Acid (readily available, inexpensive)	(S)-5-Hydroxy-2-piperidone (derived from L-glutamic acid)
Key Step	Asymmetric CBS Reduction	Amide-Methylenation with Dimethyltitanocene
Stereocontrol	Catalyst-controlled stereoselection at C5	Substrate-controlled stereoselection at C5, reagent-controlled at C2
Advantages	Utilizes a cheap chiral pool starting material; well-established and predictable key reaction.	Chemoselective key reaction; potentially shorter route if starting material is readily available.
Challenges	Multi-step synthesis to the ketone intermediate.	Handling of air- and moisture-sensitive titanocene reagent; potential for diastereomeric mixture formation in the hydroboration step requiring separation.

Conclusion

The synthesis of enantiomerically pure (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid is a critical endeavor for the advancement of pharmaceutical research, particularly in the development of new antibacterial agents. The two detailed synthetic routes presented in this guide offer robust and reliable strategies for obtaining this valuable building block. The choice between the two methods will depend on factors such as the availability of starting materials, the scale of the synthesis, and the specific expertise and equipment available in the laboratory. Both protocols emphasize the importance of precise stereochemical control and provide a solid foundation for further optimization and application in drug discovery and development programs.

References

• Herdeis, C., & Heller, E. (1993). Synthesis of 2S,5S- and 2R,5S-5-Hydroxypipecolic Acid via Amide-Methylenation of S-5-Hydroxy-2-piperidone with Dimethyltitanocen. Tetrahedron: Asymmetry, 4(10), 2085-2088. [Link]

• Kumar, A. M., et al. (2022). A new facile synthesis of (2S,5S)-5-hydroxypipecolic acid hydrochloride. Synthetic Communications, 52(12), 1765-1771. [Link]

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Application Notes and Protocols for the Stereoselective Synthesis of 5-Hydroxypiperidine Analogs

Introduction

The 5-hydroxypiperidine scaffold is a privileged structural motif found in a plethora of biologically active natural products and pharmaceutical agents. Its inherent chirality and the presence of both a hydroxyl and an amino group provide a rich platform for diverse pharmacological interactions. Consequently, the development of robust and stereoselective synthetic methodologies to access enantiomerically pure 5-hydroxypiperidine analogs is of paramount importance to researchers in medicinal chemistry and drug development.[1] This guide provides an in-depth overview of cutting-edge protocols for the stereoselective synthesis of these valuable compounds, focusing on the underlying principles that govern stereocontrol and offering detailed, field-proven experimental procedures.

Strategic Approaches to Stereoselectivity

The synthesis of 5-hydroxypiperidine analogs with precise control over stereochemistry can be broadly categorized into several key strategies. The choice of a particular strategy is often dictated by the desired substitution pattern, the availability of starting materials, and the required level of stereochemical purity.

• Catalytic Asymmetric Synthesis: This approach utilizes chiral catalysts to induce enantioselectivity in the formation of the piperidine ring or in the functionalization of a pre-existing ring.

• Diastereoselective Synthesis: These methods focus on controlling the relative stereochemistry of newly formed stereocenters, often through intramolecular cyclization reactions where the stereochemical outcome is directed by existing stereocenters or by the conformational preferences of the transition state.

• Chiral Pool Synthesis: This strategy employs readily available, enantiomerically pure starting materials, such as amino acids or carbohydrates, to construct the chiral piperidine core.[2]

This document will delve into specific protocols within these strategic domains, providing both the "how" and the "why" for each experimental design.

Catalytic Asymmetric Synthesis: Iridium-Catalyzed Asymmetric Hydrogenation

The iridium-catalyzed asymmetric hydrogenation of pyridinium salts represents a powerful and highly efficient method for the synthesis of enantioenriched piperidines.[3] This approach is particularly advantageous for accessing cis-configured hydroxypiperidine esters with excellent enantioselectivity and diastereoselectivity.[4]

Mechanistic Rationale

The stereochemical outcome of the iridium-catalyzed asymmetric hydrogenation is governed by the chiral ligand coordinated to the iridium center. The substrate, a 5-hydroxypicolinate pyridinium salt, coordinates to the chiral iridium complex. The hydrogenation then proceeds via a directed delivery of hydrogen to one face of the pyridinium ring, dictated by the steric and electronic properties of the chiral ligand. This facial selectivity results in the formation of one enantiomer in excess. The cis configuration of the product is a result of the syn-addition of hydrogen to the pyridinium ring.

Sources

• 1. Iridium-catalyzed asymmetric, complete hydrogenation of pyrimidinium salts under batch and flow - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. Sci-Hub. Iridium-catalyzed Asymmetric Hydrogenation of Pyridinium Salts for Constructing Multiple Stereogenic Centers on Piperidines / Chemistry Letters, 2013 [sci-hub.jp]
• 4. Iridium-catalyzed asymmetric hydrogenation of 5-hydroxypicolinate pyridinium salts under batch and flow: stereodefined access to cis-configurated hydroxypiperidine esters - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

The Versatile Chiral Synthon: Application of (2S,5S)-5-Hydroxypiperidine-2-carboxylic Acid in Complex Molecule Synthesis

(2S,5S)-5-Hydroxypiperidine-2-carboxylic acid, a naturally occurring non-proteinogenic amino acid found in plants such as Calliandra angustifolia and Morus alba, has emerged as a valuable chiral building block in modern organic synthesis.[] Its rigid piperidine scaffold, endowed with three distinct functional groups—a secondary amine, a secondary hydroxyl group, and a carboxylic acid—at stereochemically defined positions, offers a powerful platform for the construction of complex, biologically active molecules. This application note provides an in-depth guide for researchers, scientists, and drug development professionals on the strategic application of this versatile synthon, complete with detailed protocols for its functionalization and its utility in the synthesis of notable pharmaceutical targets.

Physicochemical Properties and Handling

A thorough understanding of the physical and chemical properties of a building block is paramount for its effective use in synthesis.

Property	Value	Source
CAS Number	63088-78-8	[]
Molecular Formula	C₆H₁₁NO₃	[]
Molecular Weight	145.16 g/mol	[]
Melting Point	258 °C	[]
Boiling Point	354.8±42.0 °C at 760 mmHg (Predicted)	[]
Density	1.299±0.06 g/cm³ (Predicted)	[]
Appearance	White to off-white crystalline powder	[]
Storage	Store at 2-8 °C, protect from light	[]

Core Synthetic Strategies: Protection and Functionalization

The trifunctional nature of (2S,5S)-5-hydroxypiperidine-2-carboxylic acid necessitates a well-defined protecting group strategy to achieve selective transformations. The secondary amine is typically the most nucleophilic site, followed by the carboxylic acid, and finally the secondary hydroxyl group.

N-Protection: A Gateway to Selective Modification

The protection of the piperidine nitrogen is the crucial first step in most synthetic routes. The tert-butyloxycarbonyl (Boc) group is a widely employed protecting group due to its stability under a broad range of reaction conditions and its facile removal under acidic conditions.

N-Boc Protection Workflow

Protocol 1: N-Boc Protection of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid

This protocol details a standard procedure for the N-Boc protection of the title compound, a critical step for subsequent functionalization.

Materials:

• (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid (1.0 eq)

• Di-tert-butyl dicarbonate (Boc₂O) (1.1 eq)

• Sodium bicarbonate (NaHCO₃) (2.0 eq)

• 1,4-Dioxane

• Water

• Ethyl acetate

• 1 M HCl

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve (2S,5S)-5-hydroxypiperidine-2-carboxylic acid in a 1:1 mixture of 1,4-dioxane and water.

• Add sodium bicarbonate to the solution and stir until dissolved.

• Add di-tert-butyl dicarbonate to the reaction mixture.

• Stir the reaction at room temperature for 12-16 hours. Monitor the reaction progress by TLC until the starting material is consumed.

• Concentrate the reaction mixture under reduced pressure to remove the dioxane.

• Cool the remaining aqueous solution to 0 °C and acidify to pH 3 with 1 M HCl.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure to yield N-Boc-(2S,5S)-5-hydroxypiperidine-2-carboxylic acid as a solid, which can be used in the next step without further purification.

Carboxylic Acid Esterification: Enabling Amide Coupling

With the amine protected, the carboxylic acid can be esterified to prevent its interference in subsequent reactions or to activate it for amide bond formation. A simple and effective method is the Fischer-Speier esterification using an alcohol in the presence of an acid catalyst, or for more sensitive substrates, a milder method like Steglich esterification can be employed.

Protocol 2: Methyl Esterification of N-Boc-(2S,5S)-5-hydroxypiperidine-2-carboxylic acid

This protocol describes the conversion of the carboxylic acid to its methyl ester, a common intermediate for further modifications.

Materials:

• N-Boc-(2S,5S)-5-hydroxypiperidine-2-carboxylic acid (1.0 eq)

• Methanol (as solvent and reagent)

• Thionyl chloride (SOCl₂) (catalytic amount)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Suspend N-Boc-(2S,5S)-5-hydroxypiperidine-2-carboxylic acid in methanol at 0 °C.

• Slowly add a catalytic amount of thionyl chloride to the suspension.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Concentrate the reaction mixture under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with saturated aqueous NaHCO₃ and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to afford the methyl ester.

Application in the Synthesis of Bioactive Molecules

The strategic functionalization of (2S,5S)-5-hydroxypiperidine-2-carboxylic acid opens pathways to a diverse range of complex molecular architectures.

Synthesis of Febrifugine Analogues: A Case Study

Febrifugine is a natural alkaloid isolated from the Chinese herb Dichroa febrifuga, known for its potent antimalarial activity.[2] However, its clinical use is hampered by its hepatotoxicity. The synthesis of febrifugine analogues with improved therapeutic indices is an active area of research, and (2S,5S)-5-hydroxypiperidine-2-carboxylic acid serves as a key chiral precursor for the piperidine moiety of these molecules.

The general synthetic strategy involves the coupling of a suitably protected derivative of (2S,5S)-5-hydroxypiperidine-2-carboxylic acid with a quinazolinone moiety.

Synthetic Approach to Febrifugine Analogues

Protocol 3: Amide Coupling for Febrifugine Analogue Synthesis

This protocol outlines a general procedure for the amide bond formation between the protected piperidine carboxylic acid and an amine, a key step in the synthesis of many complex molecules.

Materials:

• N-Boc-(2S,5S)-5-hydroxypiperidine-2-carboxylic acid (1.0 eq)

• Amine (e.g., a quinazolinone derivative) (1.1 eq)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 eq)

• Hydroxybenzotriazole (HOBt) (1.2 eq)

• N,N-Diisopropylethylamine (DIPEA) (3.0 eq)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• 1 M HCl

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve N-Boc-(2S,5S)-5-hydroxypiperidine-2-carboxylic acid, the amine, and HOBt in anhydrous DCM.

• Add DIPEA to the solution and stir for 10 minutes at room temperature.

• Add EDC to the reaction mixture and continue stirring at room temperature for 12-24 hours.

• Monitor the reaction by TLC.

• Upon completion, dilute the reaction mixture with DCM and wash with saturated aqueous NaHCO₃, 1 M HCl, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired amide.

Intermediate for β-Lactamase Inhibitors

(2S,5S)-5-Hydroxypiperidine-2-carboxylic acid is a valuable intermediate in the synthesis of novel β-lactamase inhibitors.[3] β-lactamases are enzymes produced by bacteria that confer resistance to β-lactam antibiotics. The development of effective inhibitors is a critical strategy to combat antibiotic resistance. The chiral scaffold of this hydroxypiperidine derivative can be elaborated to mimic the transition state of β-lactam hydrolysis, leading to potent enzyme inhibition.

Conclusion

(2S,5S)-5-Hydroxypiperidine-2-carboxylic acid is a powerful and versatile chiral building block for the synthesis of complex and biologically active molecules. Its well-defined stereochemistry and multiple functional groups provide a robust platform for the construction of diverse molecular architectures. The protocols outlined in this application note provide a practical guide for the effective utilization of this synthon in the synthesis of high-value compounds for the pharmaceutical and agrochemical industries. The strategic application of protecting groups and the selective functionalization of its reactive sites are key to unlocking the full synthetic potential of this remarkable chiral building block.

References

• Sumitomo Chemical Company, Limited. (2017). Method for producing 5-hydroxypiperidine-2-carboxylic acid. U.S. Patent No. 9,790,181 B2. Washington, DC: U.S.
• Herdeis, C., & Heller, E. (1995). Synthesis of 2S,5S- and 2R,5S-5-Hydroxypipecolic Acid via Amide-Methylenation of S-5-Hydroxy-2-piperidone with Dimethyltitanocen. Tetrahedron: Asymmetry, 6(8), 2085-2094.

• O'Donnell, M. J., & Green, J. E. (2009). Mitsunobu Approach to the Synthesis of Optically Active α,α-Disubstituted Amino Acids. Organic Letters, 11(4), 807–810. [Link]

• Jiang, J. B., et al. (2009). Febrifugine analogue compounds: synthesis and antimalarial evaluation. Malaria Journal, 8, 148. [Link]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. [Link]

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• 3. US9790181B2 - Method for producing 5-hydroxypiperidine-2-carboxylic acid - Google Patents [patents.google.com]

Application Notes and Protocols: The Strategic Use of (2S,5S)-5-Hydroxypiperidine-2-carboxylic Acid in Medicinal Chemistry

Introduction: Unveiling the Potential of a Versatile Chiral Scaffold

(2S,5S)-5-Hydroxypiperidine-2-carboxylic acid is a chiral, non-proteinogenic amino acid that has garnered significant attention in the field of medicinal chemistry.[][2] Its rigid piperidine ring, coupled with the defined stereochemistry at the C2 and C5 positions, offers a unique conformational constraint that is highly sought after in modern drug design.[3] This scaffold serves as a valuable building block for the synthesis of complex, biologically active molecules, enabling precise control over the spatial arrangement of pharmacophoric groups.[4]

The inherent structural features of (2S,5S)-5-hydroxypiperidine-2-carboxylic acid—a secondary amine, a carboxylic acid, and a hydroxyl group—provide multiple points for chemical modification, making it a versatile starting material for the synthesis of diverse compound libraries.[4] Notably, this scaffold is a key intermediate in the synthesis of novel β-lactamase inhibitors, addressing the critical challenge of antibiotic resistance.[5] Furthermore, its constrained cyclic nature makes it an excellent candidate for incorporation into peptidomimetics to enhance metabolic stability and receptor affinity.[3]

This comprehensive guide provides detailed application notes and protocols for the effective utilization of (2S,5S)-5-hydroxypiperidine-2-carboxylic acid in drug discovery workflows, with a particular focus on its application in the synthesis of β-lactamase inhibitors and as a constrained amino acid mimetic.

Core Application: A Key Building Block for the β-Lactamase Inhibitor Avibactam

A prime example of the successful application of (2S,5S)-5-hydroxypiperidine-2-carboxylic acid is its role as a crucial intermediate in the synthesis of Avibactam. Avibactam is a non-β-lactam, covalent β-lactamase inhibitor that restores the efficacy of β-lactam antibiotics against a broad spectrum of β-lactamase-producing bacteria. The piperidine ring of the precursor is a core component of the final diazabicyclooctane (DBO) structure of Avibactam.

The synthesis of Avibactam and its analogs often involves the strategic manipulation of the functional groups on the (2S,5S)-5-hydroxypiperidine-2-carboxylic acid scaffold. The synthetic pathway typically involves protection of the amine and carboxylic acid groups, followed by modification of the hydroxyl group and subsequent ring closure to form the characteristic bicyclic core of Avibactam.[4][6]

Conceptual Synthetic Workflow for Avibactam Intermediate Synthesis

The following diagram illustrates a conceptual workflow for the synthesis of a key intermediate for Avibactam, starting from a derivative of (2S,5S)-5-hydroxypiperidine-2-carboxylic acid. This workflow highlights the key transformations involved in converting the initial scaffold into a more advanced intermediate suitable for the final steps of Avibactam synthesis.

Caption: Conceptual workflow for the synthesis of an advanced Avibactam intermediate.

Protocol 1: General Procedure for the Synthesis of an N-Protected (2S,5S)-5-Hydroxypiperidine-2-carboxylate Ester

This protocol describes a general method for the protection of the amine and esterification of the carboxylic acid of a (2S,5S)-5-hydroxypiperidine-2-carboxylic acid derivative, a common first step in its elaboration into more complex molecules like Avibactam intermediates.[4]

Materials:

• (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid derivative

• Di-tert-butyl dicarbonate (Boc anhydride)

• Sodium bicarbonate (NaHCO₃)

• Tetrahydrofuran (THF)

• Water (deionized)

• Ethyl acetate (EtOAc)

• Magnesium sulfate (MgSO₄)

• Bromoethane

• N,N-Dimethylformamide (DMF)

• Sodium hydride (NaH)

• Silica gel for column chromatography

Procedure:

• N-Boc Protection:

  • Dissolve the (2S,5S)-5-hydroxypiperidine-2-carboxylic acid derivative in a mixture of THF and water.

  • Add sodium bicarbonate to the solution.

  • Cool the mixture to 0 °C in an ice bath.

  • Slowly add a solution of Boc anhydride in THF.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours.

  • Monitor the reaction by thin-layer chromatography (TLC).

  • Upon completion, perform an aqueous workup with ethyl acetate.

  • Dry the organic layer over magnesium sulfate, filter, and concentrate under reduced pressure to yield the N-Boc protected intermediate.

• Esterification:

  • Suspend sodium hydride in anhydrous DMF under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the suspension to 0 °C.

  • Slowly add a solution of the N-Boc protected intermediate in DMF.

  • Stir the mixture at 0 °C for 30 minutes.

  • Add bromoethane dropwise.

  • Allow the reaction to warm to room temperature and stir for 12-18 hours.

  • Monitor the reaction by TLC.

  • Quench the reaction carefully with water.

  • Extract the product with ethyl acetate.

  • Wash the combined organic layers with brine, dry over magnesium sulfate, filter, and concentrate.

  • Purify the crude product by silica gel column chromatography to obtain the desired N-protected (2S,5S)-5-hydroxypiperidine-2-carboxylate ester.

Protocol 2: In Vitro β-Lactamase Inhibition Assay using Nitrocefin

This protocol outlines a colorimetric assay to determine the inhibitory activity of compounds derived from (2S,5S)-5-hydroxypiperidine-2-carboxylic acid against β-lactamase enzymes. The assay utilizes the chromogenic cephalosporin, nitrocefin, which changes color from yellow to red upon hydrolysis by β-lactamase.

Materials:

• Purified β-lactamase enzyme (e.g., TEM-1, KPC-2)

• Nitrocefin

• Assay buffer (e.g., 50 mM sodium phosphate buffer, pH 7.0)

• Dimethyl sulfoxide (DMSO)

• Test inhibitor compound (dissolved in DMSO)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 490 nm

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of nitrocefin in DMSO.

  • Prepare a working solution of nitrocefin in the assay buffer.

  • Prepare serial dilutions of the test inhibitor compound in DMSO.

  • Prepare a solution of the β-lactamase enzyme in the assay buffer.

• Assay Protocol:

  • In a 96-well microplate, add a small volume of the serially diluted test inhibitor solutions.

  • Include a positive control (enzyme without inhibitor) and a negative control (assay buffer without enzyme).

  • Add the β-lactamase enzyme solution to all wells except the negative control.

  • Pre-incubate the plate at room temperature for a defined period (e.g., 10-15 minutes) to allow the inhibitor to interact with the enzyme.

  • Initiate the reaction by adding the nitrocefin working solution to all wells.

  • Immediately measure the absorbance at 490 nm at regular intervals (e.g., every 30 seconds) for a specified duration (e.g., 10-20 minutes) using a microplate reader in kinetic mode.

• Data Analysis:

  • Calculate the initial reaction velocity (V₀) for each well by determining the slope of the linear portion of the absorbance versus time curve.

  • Normalize the velocities of the wells containing the inhibitor to the velocity of the positive control (100% activity).

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC₅₀ value (the concentration of inhibitor that causes 50% inhibition of the enzyme activity) by fitting the data to a suitable dose-response curve.

Data Presentation: IC₅₀ Values of β-Lactamase Inhibitors

The following table provides a template for presenting the inhibitory activity of newly synthesized compounds against various β-lactamase enzymes.

Compound ID	Target Enzyme	IC₅₀ (µM)
Compound A	TEM-1 β-lactamase	15.2
Compound B	KPC-2 β-lactamase	5.8
Compound C	AmpC β-lactamase	25.1
Avibactam	TEM-1 β-lactamase	0.008
Avibactam	KPC-2 β-lactamase	0.005

Application as a Constrained Peptidomimetic

The rigid piperidine ring of (2S,5S)-5-hydroxypiperidine-2-carboxylic acid can be incorporated into peptide sequences to create conformationally constrained peptidomimetics.[3] This strategy is employed to:

• Enhance Metabolic Stability: The cyclic, non-natural amino acid structure is less susceptible to enzymatic degradation by proteases compared to linear peptides.[3]

• Improve Receptor Affinity and Selectivity: By locking the peptide backbone into a specific conformation, the entropic penalty of binding to a receptor is reduced, potentially leading to higher affinity. The fixed orientation of side chains can also enhance selectivity for a particular receptor subtype.[3]

• Modulate Physicochemical Properties: The introduction of the hydroxypiperidine scaffold can alter the solubility and membrane permeability of the peptide.

Conceptual Workflow for Solid-Phase Peptide Synthesis (SPPS) with a Hydroxypiperidine Scaffold

The following diagram illustrates the general steps for incorporating a protected (2S,5S)-5-hydroxypiperidine-2-carboxylic acid derivative into a peptide chain using solid-phase peptide synthesis (SPPS).

Caption: General workflow for incorporating the hydroxypiperidine scaffold into a peptide via SPPS.

Protocol 3: Solid-Phase Synthesis of a Tetrapeptide Containing a Hydroxypiperidine Scaffold

This protocol provides a general procedure for the manual solid-phase synthesis of a tetrapeptide incorporating a protected (2S,5S)-5-hydroxypiperidine-2-carboxylic acid derivative using Fmoc/tBu chemistry.

Materials:

• Fmoc-Rink Amide resin

• Fmoc-protected amino acids

• Fmoc- and side-chain protected (2S,5S)-5-hydroxypiperidine-2-carboxylic acid

• N,N'-Diisopropylcarbodiimide (DIC)

• OxymaPure®

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• 20% (v/v) Piperidine in DMF

• Cleavage cocktail (e.g., 95% Trifluoroacetic acid (TFA), 2.5% water, 2.5% triisopropylsilane)

• Diethyl ether

Procedure:

• Resin Swelling and First Amino Acid Coupling:

  • Swell the Fmoc-Rink Amide resin in DMF.

  • Perform Fmoc deprotection using 20% piperidine in DMF.

  • Couple the first Fmoc-protected amino acid using DIC and OxymaPure® as coupling reagents.

• Peptide Chain Elongation:

  • Repeat the Fmoc deprotection and coupling steps for the subsequent amino acids in the desired sequence.

• Incorporation of the Hydroxypiperidine Scaffold:

  • After deprotection of the N-terminal Fmoc group of the growing peptide chain, couple the protected (2S,5S)-5-hydroxypiperidine-2-carboxylic acid derivative using the same coupling reagents.

• Completion of Peptide Synthesis:

  • Continue with the deprotection and coupling cycles until the desired tetrapeptide sequence is assembled.

• Cleavage and Deprotection:

  • Wash the resin thoroughly with DCM.

  • Treat the resin with the cleavage cocktail for 2-3 hours to cleave the peptide from the resin and remove the side-chain protecting groups.

• Peptide Precipitation and Purification:

  • Precipitate the crude peptide by adding cold diethyl ether.

  • Centrifuge to collect the peptide pellet.

  • Wash the pellet with cold diethyl ether.

  • Purify the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

  • Characterize the purified peptide by mass spectrometry.

Conclusion

(2S,5S)-5-Hydroxypiperidine-2-carboxylic acid is a powerful and versatile chiral building block in medicinal chemistry. Its successful application in the synthesis of the β-lactamase inhibitor Avibactam underscores its importance in addressing antibiotic resistance. Furthermore, its utility as a constrained amino acid mimetic offers significant potential for the development of novel peptide-based therapeutics with improved pharmacological properties. The protocols and application notes provided herein serve as a comprehensive resource for researchers aiming to leverage the unique structural and functional attributes of this valuable scaffold in their drug discovery and development endeavors.

References

• Google Patents. (2020). Method for synthesizing avibactam sodium. CN108239089B.

• ResearchGate. (2022). Beta-Lactamases Inhibitors: A Perspective on the Existing and the Potential Admixtures to Synergize Beta-lactams Versus Resistant Superbugs. Available from: [Link]

• Google Patents. (2024). Preparation method of avibactam intermediate. CN117586177A.

• Lenci, E., & Trabocchi, A. (2018). Using Peptidomimetics and Constrained Peptides as Valuable Tools for Inhibiting Protein–Protein Interactions. International journal of molecular sciences, 19(4), 1195. Available from: [Link]

• Timmerman, P., et al. (2005). Small and Simple, yet Sturdy: Conformationally Constrained Peptides with Remarkable Properties. ChemBioChem, 6(5), 821-824. Available from: [Link]

• ResearchGate. How to prepare the Nitrocefin standard curve for beta lactamase inhibition assay?. Available from: [Link]

• Hugonnet, J. E., et al. (2019). Cryptic β-Lactamase Evolution Is Driven by Low β-Lactam Concentrations. mBio, 10(6), e02397-19. Available from: [Link]

• Male, L., et al. (2021). Constrained Dipeptide Surrogates: 5- and 7-Hydroxy Indolizidin-2-one Amino Acid Synthesis from Iodolactonization of Dehydro-2,8-diamino Azelates. Molecules, 26(25), 7705. Available from: [Link]

• Lee, Y. S., & Amodeo, D. (2019). Peptidomimetics and Their Applications for Opioid Peptide Drug Discovery. Methods in molecular biology (Clifton, N.J.), 2019, 1-28. Available from: [Link]

• Google Patents. (2017). Method for producing 5-hydroxypiperidine-2-carboxylic acid. US9790181B2.

• Maharani, R., et al. (2018). Synthesis of tetrapeptides and screening of their antioxidant properties. EurekAlert!. Available from: [Link]

• TFP, S., et al. (2021). Old and New Beta-Lactamase Inhibitors: Molecular Structure, Mechanism of Action, and Clinical Use. Antibiotics, 10(8), 995. Available from: [Link]

• ResearchGate. (2018). (PDF) Synthesis of Avibactam Derivatives and Activity on β-Lactamases and Peptidoglycan Biosynthesis Enzymes of Mycobacteria. Available from: [Link]

• PeptiDream Inc. (2017). Constrained Peptides in Drug Discovery and Development. Yakugaku Zasshi, 137(10), 1221-1229. Available from: [Link]

• ResearchGate. (1998). TABLE 4 . IC 50 values of -lactamase inhibitors Inhibitor IC 50 (M) a.... Available from: [Link]

• National Center for Biotechnology Information. (2009). HTS Assay for Discovery of Novel Metallo-Beta-lactamase (MBL) Inhibitors. PubChem Bioassay. Available from: [Link]

• Panteleev, P., et al. (2023). Plant Antimicrobial Peptides: Insights into Structure-Function Relationships for Practical Applications. International Journal of Molecular Sciences, 24(8), 7627. Available from: [Link]

• Mahlapuu, M., et al. (2016). Peptides and Peptidomimetics for Antimicrobial Drug Design. Pharmaceuticals, 9(2), 19. Available from: [Link]

• VanScoy, B. D., & Mendes, R. E. (2017). What the Clinical Microbiologist Should Know About PK/PD in the Era of Emerging Multidrug-Resistance: Beta-Lactam/Beta-Lactamase Inhibitor Combinations. Clinical microbiology newsletter, 39(23), 183–190. Available from: [Link]

• Spampinato, G. (2022). β-Lactam Antibiotics and β-Lactamase Enzymes Inhibitors, Part 2: Our Limited Resources. Infectious Disease Reports, 14(3), 337-353. Available from: [Link]

• Shimamoto, S., et al. (2023). Late-stage diversification strategy for the synthesis of peptide acids and amides using hydrazides. Exploration of Targeted Anti-tumor Therapy, 4, 696-708. Available from: [Link]

• Google Patents. (2019). Method for preparing avibactam intermediate. WO2019075984A1.

• bioRxiv. (2021). Structure Activity Relationship of USP5 Allosteric Inhibitors. Available from: [Link]

• Fisher Bioservices. (2S,5R)-5-Hydroxypiperidine-2-carboxylic acid hydrochloride. Available from: [Link]

• PubChem. (2S,5R)-5-hydroxypiperidine-2-carboxylic acid hydrochloride. Available from: [Link]

• Bellia, F., et al. (2022). Synthetic Peptides and Peptidomimetics: From Basic Science to Biomedical Applications—Second Edition. International Journal of Molecular Sciences, 23(21), 13351. Available from: [Link]

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• 4. CN108239089B - Method for synthesizing avibactam sodium - Google Patents [patents.google.com]
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Experimental protocol for the enzymatic hydroxylation of L-pipecolic acid

Application Note & Protocol: Enzymatic Hydroxylation of L-Pipecolic Acid

A Practical Guide for the Synthesis of Hydroxylated Pipecolic Acid Derivatives using Non-Heme Fe(II)/α-Ketoglutarate Dependent Dioxygenases

Abstract

Hydroxylated L-pipecolic acid derivatives are valuable chiral building blocks in the synthesis of numerous pharmaceuticals, including antiviral and antibacterial agents.[1][2] Traditional chemical synthesis of these compounds is often hampered by issues of poor stereochemical control, operational complexity, and environmental concerns.[1] Biocatalytic methods, employing regio- and stereoselective enzymes, offer a compelling green alternative. This guide provides a comprehensive protocol for the enzymatic hydroxylation of L-pipecolic acid, focusing on the use of Fe(II)/α-ketoglutarate (α-KG) dependent dioxygenases, a class of enzymes known for their ability to catalyze this transformation with high selectivity.[3][4] We will detail the theoretical underpinnings, a step-by-step experimental protocol from enzyme expression to product purification, and robust analytical methods for reaction monitoring and product characterization.

Introduction: The Rationale for Enzymatic Hydroxylation

L-pipecolic acid, the six-membered ring homolog of L-proline, can be hydroxylated at various positions (e.g., C3, C4, C5) to yield a family of valuable chiral synthons.[5] The precise regio- and stereochemistry of the hydroxyl group is often critical for the biological activity of the final pharmaceutical product. Enzymes, particularly non-heme Fe(II)/α-KG dependent dioxygenases like certain proline hydroxylases, are adept at catalyzing these specific hydroxylations.[3][4][6]

These enzymes utilize a sophisticated catalytic mechanism. In the presence of Fe(II), the co-substrate α-ketoglutarate, and molecular oxygen, the enzyme activates a C-H bond on the L-pipecolic acid scaffold, leading to the insertion of a hydroxyl group.[7] This process is highly controlled within the enzyme's active site, dictating the position and stereochemistry of the hydroxylation. This guide will focus on a general protocol that can be adapted for various proline/pipecolic acid hydroxylases, such as L-proline cis-4-hydroxylases from Sinorhizobium meliloti or Mesorhizobium loti, which are known to hydroxylate L-pipecolic acid into cis-3 and cis-5 isomers.[1][3]

Core Principle: The Fe(II)/α-KG Dioxygenase Catalytic Cycle

The enzymatic hydroxylation of L-pipecolic acid by this class of enzymes is a multi-step process. Understanding this cycle is key to optimizing reaction conditions.

Figure 1: Simplified catalytic cycle of Fe(II)/α-KG dependent dioxygenases.

The key takeaway for the experimentalist is the dependency on co-substrates (α-KG, O₂) and the essential catalytic metal ion (Fe(II)). The instability of Fe(II), which can readily oxidize to the inactive Fe(III) state, is a critical experimental hurdle that must be addressed.

Experimental Protocol: A Modular Approach

This protocol is designed as a comprehensive workflow, from obtaining the biocatalyst to purifying the final product. It can be executed using either recombinantly expressed and purified enzyme or a whole-cell biocatalyst approach.

Module 1: Biocatalyst Preparation (Recombinant Enzyme)

Many L-pipecolic acid hydroxylases, such as the one from Xenorhabdus doucetiae (XdPH), can be expressed in E. coli.[8][9]

Step-by-Step Protocol:

• Transformation: Transform a suitable E. coli expression strain (e.g., BL21(DE3)) with a plasmid vector containing the gene for the desired hydroxylase.[5]

• Culture Growth:

  • Inoculate a 10 mL starter culture of LB medium with a single colony and grow overnight at 37°C.

  • Use the starter culture to inoculate 1 L of Terrific Broth (or LB) and grow at 37°C with shaking until the OD₆₀₀ reaches 0.6-0.8.

• Induction:

  • Cool the culture to a lower temperature (e.g., 18-25°C) to improve protein solubility.

  • Induce protein expression with an appropriate concentration of IPTG (e.g., 0.1-0.5 mM).

  • Continue to incubate for 12-18 hours at the lower temperature.

• Cell Harvest & Lysis:

  • Harvest the cells by centrifugation (e.g., 5000 x g, 15 min, 4°C).

  • Resuspend the cell pellet in lysis buffer (e.g., 50 mM Tris-HCl, 300 mM NaCl, pH 8.0, with lysozyme and DNase I).

  • Lyse the cells by sonication on ice.

• Purification (if required):

  • Clarify the lysate by centrifugation (e.g., 15000 x g, 30 min, 4°C).

  • If the protein is tagged (e.g., with a His-tag), purify the supernatant using affinity chromatography (e.g., Ni-NTA resin).

  • Elute the purified enzyme and dialyze against a suitable storage buffer (e.g., 50 mM HEPES, 150 mM NaCl, pH 7.5).

  • Confirm purity using SDS-PAGE and determine protein concentration (e.g., Bradford assay).

Module 2: Enzymatic Hydroxylation Reaction

This core module outlines the setup of the biocatalytic conversion. The use of a reducing agent like ascorbic acid is crucial for maintaining the activity of the Fe(II)-dependent enzyme.

Reaction Components & Conditions:

Component	Recommended Concentration	Rationale / Notes
Buffer	50-100 mM HEPES or Tris-HCl	Maintain a stable pH, typically around 7.0-8.0.
L-Pipecolic Acid	10-120 mM	The primary substrate. Higher concentrations may cause substrate inhibition.[7]
α-Ketoglutarate (α-KG)	1.0 - 1.5 molar equivalents to substrate	Co-substrate for the reaction. A slight excess ensures it is not rate-limiting.[7]
FeSO₄·7H₂O	0.1 - 1.0 mM	Provides the catalytic Fe(II) ion. Prepare fresh to minimize oxidation.
Ascorbic Acid	2.0 - 8.0 molar equivalents to Fe(II)	A reducing agent to keep iron in the active Fe(II) state.[7]
Enzyme	0.1 - 1.0 mg/mL (purified) or 10-50 g/L (wet cell weight)	The biocatalyst. Optimal loading should be determined empirically.
Temperature	25-30°C	A good starting point for mesophilic enzymes.
Agitation	150-200 rpm	Ensures proper mixing and aeration (O₂ is a substrate).

Step-by-Step Protocol:

• Reaction Setup: In a suitable reaction vessel, combine the buffer, L-pipecolic acid, α-ketoglutarate, and ascorbic acid. Dissolve completely.

• Initiation: Add the freshly prepared FeSO₄ solution, followed immediately by the enzyme (or whole-cell suspension).

• Incubation: Incubate the reaction at the desired temperature with vigorous shaking to ensure sufficient oxygen supply.

• Monitoring: Periodically withdraw aliquots from the reaction mixture. Quench the reaction immediately (e.g., by adding an equal volume of methanol or by acidification) to stop enzymatic activity.

• Analysis: Analyze the quenched samples using the analytical methods described in Module 4 to determine the conversion of L-pipecolic acid and the formation of the hydroxylated product.

Figure 2: Overall experimental workflow for enzymatic hydroxylation.

Module 3: Product Purification

Purification of the hydroxylated product often involves separating it from unreacted substrate, co-factors, and enzyme.

Step-by-Step Protocol:

• Reaction Quenching & Biomass Removal: Terminate the reaction by acidification (e.g., with HCl to pH 2-3) or by adding an organic solvent. Remove the enzyme/cells by centrifugation or filtration.

• Ion-Exchange Chromatography:

  • The amino acid products can be effectively purified using cation-exchange chromatography.

  • Load the clarified supernatant onto a strong cation-exchange column (e.g., Dowex 50WX8) equilibrated with a low pH buffer.

  • Wash the column to remove unbound components.

  • Elute the bound amino acids using a pH gradient or a step-elution with a basic solution (e.g., 2M NH₄OH).

• Isomer Separation (If Necessary): If the enzyme produces multiple isomers (e.g., cis-3- and cis-5-hydroxy-L-pipecolic acid), further purification is required.[1][3]

  • Amino Group Protection: Protect the amino group of the pipecolic acid derivatives (e.g., as a Boc or Cbz derivative). This often improves separation on normal-phase silica gel.[7]

  • Silica Gel Chromatography: Separate the protected isomers using silica gel column chromatography with an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes).[7]

  • Deprotection: Remove the protecting group to yield the pure hydroxylated L-pipecolic acid isomer.

Module 4: Analytical Methods

Accurate and robust analytical methods are essential for monitoring reaction progress and confirming product identity.

• High-Performance Liquid Chromatography (HPLC):

  • Method: Reversed-phase HPLC with pre-column derivatization (e.g., using o-phthalaldehyde (OPA) or fluorenylmethyloxycarbonyl chloride (FMOC)) is a common method for amino acid analysis.

  • Column: C18 column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile in an aqueous buffer (e.g., sodium acetate).

  • Detection: Fluorescence detector.

• Liquid Chromatography-Mass Spectrometry (LC-MS):

  • Method: The most powerful tool for this analysis. It provides both retention time and mass information, confirming the addition of a hydroxyl group (+16 Da).

  • Column: A HILIC (Hydrophilic Interaction Liquid Chromatography) column can be effective for separating these polar compounds without derivatization.

  • Detection: Electrospray Ionization Mass Spectrometry (ESI-MS) in positive ion mode.

Troubleshooting

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	1. Inactive enzyme. 2. Oxidation of Fe(II) to Fe(III). 3. Insufficient oxygen. 4. Incorrect pH.	1. Verify enzyme activity with a positive control. 2. Prepare FeSO₄ solution fresh. Increase the concentration of ascorbic acid. 3. Increase agitation speed or use a baffled flask. 4. Measure and adjust the pH of the reaction buffer.
Reaction Stalls Prematurely	1. Enzyme instability. 2. Depletion of α-KG or O₂. 3. Product inhibition.	1. Perform the reaction at a lower temperature. 2. Add more α-KG during the reaction. Ensure adequate aeration. 3. Lower the initial substrate concentration.
Poor Isomer Selectivity	The chosen enzyme has inherent promiscuity.	Screen for different hydroxylases with better selectivity. Consider protein engineering of the current enzyme to improve selectivity.[1][3]
Difficulty in Purification	Similar physicochemical properties of substrate and product.	Use derivatization to alter polarity before chromatography.[7] Optimize the gradient for ion-exchange chromatography.

Conclusion and Future Outlook

The enzymatic hydroxylation of L-pipecolic acid presents a powerful and sustainable method for producing high-value chiral intermediates. The protocol outlined here provides a robust starting point for researchers in both academic and industrial settings. The field is continuously advancing, with ongoing efforts in enzyme discovery and protein engineering to develop biocatalysts with enhanced stability, activity, and novel selectivities.[1][2] These advancements will further solidify the role of biocatalysis in modern pharmaceutical synthesis.

References

• Enzymatic hydroxylation of L-pipecolic acid by L-proline cis-4-hydroxylases and isomers separation. ResearchGate. Available at: [Link]

• Method for producing hydroxy-L-pipecolic acid. Google Patents.

• Biosynthesis of L-Pipecolic Acid and Its Hydroxylated Derivatives: Enzyme, Engineering, and Synthesis Method. ResearchGate. Available at: [Link]

• A Simple Procedure for Selective Hydroxylation of L-Proline and L-Pipecolic Acid with Recombinantly Expressed Proline Hydroxylases. ResearchGate. Available at: [Link]

• Biochemical Principles and Functional Aspects of Pipecolic Acid Biosynthesis in Plant Immunity. PubMed Central. Available at: [Link]

• Rational Design of the Soluble Variant of l-Pipecolic Acid Hydroxylase using the α-Helix Rule and the Hydropathy Contradiction Rule. ACS Omega. Available at: [Link]

• Biosynthesis of pipecolic acid and N-hydroxy pipecolic acid. ResearchGate. Available at: [Link]

• Enzymatic hydroxylation of L-pipecolic acid by L-proline cis-4-hydroxylases and isomers separation. PubMed. Available at: [Link]

• Refined Regio- and Stereoselective Hydroxylation of l-Pipecolic Acid by Protein Engineering of l-Proline cis-4-Hydroxylase Based on the X-ray Crystal Structure. ACS Synthetic Biology. Available at: [Link]

• An Artificial Pathway for N-Hydroxy-Pipecolic Acid Production From L-Lysine in Escherichia coli. Frontiers in Bioengineering and Biotechnology. Available at: [Link]

• Scalable Biocatalytic C–H Oxyfunctionalization Reactions. PubMed Central. Available at: [Link]

• (PDF) Pipecolic Acid Hydroxylases: A Monophyletic Clade among cis-Selective Bacterial Proline Hydroxylases that Discriminates L-Proline. ResearchGate. Available at: [Link]

• Rational Design of the Soluble Variant of l-Pipecolic Acid Hydroxylase using the α-Helix Rule and the Hydropathy Contradiction Rule. ACS Omega. Available at: [Link]

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• 9. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Synthesis of Novel β-Lactamase Inhibitors Utilizing (2S,5S)-5-Hydroxypiperidine-2-carboxylic Acid

Introduction: The Strategic Advantage of (2S,5S)-5-Hydroxypiperidine-2-carboxylic Acid in Combating Antibiotic Resistance

The relentless rise of bacterial resistance to β-lactam antibiotics, a cornerstone of modern medicine, presents a formidable challenge to global health. The primary mechanism of this resistance is the bacterial production of β-lactamase enzymes, which hydrolyze the amide bond in the β-lactam ring, rendering the antibiotic inactive[1]. To counteract this, a critical strategy involves the co-administration of β-lactam antibiotics with β-lactamase inhibitors (BLIs)[2]. These inhibitors protect the antibiotic by inactivating the β-lactamase enzyme, often by forming a stable, covalent adduct with the enzyme's active site[1].

A promising new class of non-β-lactam BLIs is the diazabicyclooctanes (DBOs), such as avibactam and relebactam[2]. These inhibitors exhibit a broad spectrum of activity against various β-lactamase classes. The synthesis of these complex molecules requires chiral building blocks to ensure the correct three-dimensional orientation for effective enzyme inhibition. (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid has emerged as a valuable and versatile chiral precursor for the stereoselective synthesis of these advanced BLIs[3].

This technical guide provides a comprehensive overview and detailed protocols for the synthesis of a novel diazabicyclooctane β-lactamase inhibitor, using (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid as the strategic starting material. We will delve into the rationale behind its use, the stereocontrolled synthetic pathway, and methods for the characterization and biological evaluation of the final compound.

The Rationale for (2S,5S)-5-Hydroxypiperidine-2-carboxylic Acid: A Chiral Scaffold for Potent Inhibition

The specific stereochemistry of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid is paramount. This defined chirality is meticulously transferred through the synthetic sequence to establish the crucial stereocenters in the final DBO inhibitor. The (2S) configuration at the carboxylic acid position and the (5S) configuration at the hydroxyl-bearing carbon dictate the precise spatial arrangement of the bicyclic core. This specific geometry is essential for optimal binding to the active site of the β-lactamase enzyme, ensuring potent and selective inhibition. The piperidine ring itself serves as a robust scaffold, and its substituents can be strategically modified to enhance pharmacokinetic properties and target specific β-lactamase variants[4].

Synthetic Pathway Overview

The synthesis of a diazabicyclooctane β-lactamase inhibitor from (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid involves a multi-step sequence. The key transformations include the protection of functional groups, formation of a key intermediate, intramolecular cyclization to construct the bicyclic core, and final deprotection and functionalization steps. The following diagram illustrates the overall synthetic strategy.

Caption: Synthetic workflow from the chiral starting material to the final inhibitor.

Detailed Synthetic Protocols

The following protocols are based on established synthetic routes for diazabicyclooctane inhibitors and are intended for researchers with expertise in organic synthesis. All reactions should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

Step 1: Protection and Esterification of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid

Rationale: The initial step involves the protection of the amine and hydroxyl groups and the esterification of the carboxylic acid. This prevents unwanted side reactions in subsequent steps and enhances the solubility of the intermediate in organic solvents. Benzyl groups are often used for protection as they can be removed under mild hydrogenolysis conditions in the final steps.

Protocol:

• N- and O-Protection: To a solution of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid (1.0 eq) in a suitable solvent such as dichloromethane, add a base (e.g., triethylamine, 2.2 eq). Cool the mixture to 0 °C and add benzyl chloroformate (2.2 eq) dropwise. Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Esterification: After completion of the protection step (monitored by TLC), add an alcohol (e.g., benzyl alcohol, 1.5 eq) and a coupling agent such as dicyclohexylcarbodiimide (DCC, 1.2 eq) along with a catalytic amount of 4-dimethylaminopyridine (DMAP). Stir the reaction at room temperature for 8-12 hours.

• Work-up and Purification: Filter the reaction mixture to remove the dicyclohexylurea byproduct. Wash the filtrate with saturated aqueous sodium bicarbonate solution and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to afford the fully protected piperidine derivative.

Expected Outcome: A colorless to pale yellow oil.

Characterization Data (Representative):

Technique	Expected Observations
¹H NMR	Signals corresponding to the piperidine ring protons, benzyl protecting groups, and the ester moiety.
¹³C NMR	Resonances for the carbonyl carbons of the carbamate and ester, aromatic carbons, and the aliphatic carbons of the piperidine ring.
MS (ESI+)	[M+H]⁺ or [M+Na]⁺ ion corresponding to the molecular weight of the protected product.

Step 2: Conversion to the Key Intermediate: (2S,5R)-5-(Benzyloxyamino)piperidine-2-carboxylate

Rationale: This step involves the conversion of the hydroxyl group to a benzyloxyamino group, which is a crucial precursor for the formation of the second ring of the diazabicyclooctane core. This transformation typically proceeds via an inversion of stereochemistry at the C5 position.

Protocol:

• Activation of the Hydroxyl Group: To a solution of the protected piperidine derivative from Step 1 (1.0 eq) in anhydrous dichloromethane at 0 °C, add a sulfonylating agent such as 2-nitrobenzenesulfonyl chloride (1.1 eq) and a base (e.g., triethylamine, 1.2 eq). Stir the reaction at 0 °C for 2-4 hours.

• Nucleophilic Substitution: To the reaction mixture, add N-benzyloxy-2-nitrobenzenesulfonamide (1.2 eq) and a suitable base (e.g., potassium carbonate, 2.0 eq). Heat the reaction to reflux and stir for 16-24 hours.

• Work-up and Purification: Cool the reaction mixture to room temperature and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by column chromatography to yield the desired (2S,5R)-5-(benzyloxyamino)piperidine-2-carboxylate intermediate[5].

Expected Outcome: A viscous oil or a low-melting solid.

Characterization Data (Representative):

Technique	Expected Observations
¹H NMR	Appearance of new signals for the benzyloxyamino group protons and a shift in the signals of the piperidine ring protons.
¹³C NMR	Characteristic shifts for the carbons of the piperidine ring, particularly the C5 carbon.
MS (ESI+)	[M+H]⁺ ion corresponding to the molecular weight of the intermediate.

Step 3: Intramolecular Cyclization to Form the Diazabicyclooctane Core

Rationale: This is the key ring-forming step where the piperidine nitrogen attacks an activated carbonyl group to form the bicyclic lactam. Triphosgene is a common reagent used for this transformation.

Protocol:

• Deprotection of the Piperidine Nitrogen: The N-protecting group on the piperidine nitrogen is selectively removed. For an N-Cbz group, this is typically achieved by hydrogenolysis using palladium on carbon (Pd/C) under a hydrogen atmosphere.

• Cyclization: To a solution of the deprotected intermediate (1.0 eq) and a non-nucleophilic base (e.g., diisopropylethylamine, 3.0 eq) in an inert solvent like tetrahydrofuran at low temperature (-78 °C), add a solution of triphosgene (0.4 eq) in the same solvent dropwise. Allow the reaction to slowly warm to room temperature and stir for 12-18 hours[5].

• Work-up and Purification: Quench the reaction with a saturated aqueous solution of ammonium chloride. Extract the product with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by column chromatography to obtain the diazabicyclooctane core.

Expected Outcome: A white to off-white solid.

Characterization Data (Representative):

Technique	Expected Observations
¹H NMR	A more complex set of signals due to the rigid bicyclic structure. Coupling constants will be indicative of the stereochemistry.
¹³C NMR	Appearance of a new lactam carbonyl signal and shifts in the piperidine ring carbon signals.
MS (ESI+)	[M+H]⁺ ion corresponding to the molecular weight of the bicyclic product.

Step 4 & 5: Final Functionalization and Deprotection

Rationale: The final steps involve the removal of the remaining protecting groups and the introduction of the final functional groups, such as the sulfamoyl group, which is crucial for the inhibitory activity of many DBOs.

Protocol:

• Deprotection: The remaining protecting groups (e.g., benzyl groups) are removed, typically by hydrogenolysis with Pd/C and hydrogen gas.

• Sulfamoylation: The free hydroxylamine is then sulfamoylated using a suitable reagent like a sulfur trioxide-pyridine complex.

• Final Purification: The final product is purified by preparative HPLC or crystallization to yield the target β-lactamase inhibitor.

Expected Outcome: A white, crystalline solid.

Characterization Data (Representative):

Technique	Expected Observations
¹H NMR	Disappearance of signals from the protecting groups and appearance of signals corresponding to the final functional groups.
¹³C NMR	Resonances consistent with the final inhibitor structure.
HRMS	Accurate mass measurement to confirm the elemental composition.

Application Notes: Biological Evaluation of Synthesized Inhibitors

Once the target β-lactamase inhibitor is synthesized and characterized, its biological activity must be assessed. A standard method for this is the nitrocefin-based β-lactamase inhibition assay.

Principle of the Nitrocefin Assay

Nitrocefin is a chromogenic cephalosporin that changes color from yellow to red upon hydrolysis of its β-lactam ring by a β-lactamase. The rate of this color change, monitored spectrophotometrically at 490 nm, is proportional to the enzyme's activity. In the presence of an inhibitor, the rate of nitrocefin hydrolysis will decrease, providing a measure of the inhibitor's potency.

Caption: Workflow for the nitrocefin-based β-lactamase inhibition assay.

Protocol for IC₅₀ Determination

• Reagent Preparation:

  • Prepare a stock solution of the synthesized inhibitor in a suitable solvent (e.g., DMSO).

  • Prepare a stock solution of a specific β-lactamase enzyme (e.g., TEM-1, CTX-M-15) in an appropriate buffer (e.g., phosphate buffer, pH 7.0).

  • Prepare a stock solution of nitrocefin in the same buffer.

• Assay Procedure:

  • In a 96-well microplate, add a fixed concentration of the β-lactamase enzyme to each well.

  • Add serial dilutions of the synthesized inhibitor to the wells. Include a positive control (no inhibitor) and a negative control (no enzyme).

  • Pre-incubate the enzyme and inhibitor at a controlled temperature (e.g., 25 °C or 37 °C) for a specific time (e.g., 10-15 minutes) to allow for binding.

  • Initiate the reaction by adding a fixed concentration of nitrocefin to all wells.

  • Immediately measure the absorbance at 490 nm at regular intervals (e.g., every 30 seconds for 10-15 minutes) using a microplate reader.

• Data Analysis:

  • Calculate the initial reaction velocity (rate of change in absorbance) for each inhibitor concentration.

  • Plot the percentage of inhibition (relative to the uninhibited control) against the logarithm of the inhibitor concentration.

  • Fit the data to a dose-response curve to determine the IC₅₀ value, which is the concentration of the inhibitor required to reduce the enzyme activity by 50%.

Conclusion

(2S,5S)-5-Hydroxypiperidine-2-carboxylic acid serves as a highly effective and strategically important chiral building block for the asymmetric synthesis of advanced diazabicyclooctane β-lactamase inhibitors. The stereochemical integrity of this starting material is crucial for the biological activity of the final product. The synthetic protocols and analytical methods outlined in this guide provide a comprehensive framework for researchers in drug development to synthesize and evaluate novel BLIs, contributing to the ongoing battle against antibiotic resistance.

References

• Amat, M., et al. (2005). Enantioselective Synthesis of Piperidine, Indolizidine, and Quinolizidine Alkaloids from a Phenylglycinol-Derived δ-Lactam. The Journal of Organic Chemistry, 70(1), 19-28. [Link]

• Cunico, W., et al. (2021). Recommendations to Synthetize Old and New β-Lactamases Inhibitors: A Review to Encourage Further Production. Pharmaceuticals, 14(7), 675. [Link]

• Drawz, S. M., & Bonomo, R. A. (2010). Three decades of β-lactamase inhibitors. Clinical microbiology reviews, 23(1), 160–201. [Link]

• He, L., et al. (2023). Synthesis and β-Lactamase Inhibition Activity of Diazabicyclooctane Derivatives in Combination with Imipenem. Molecules, 28(4), 1646. [Link]

• Mangion, I. K., et al. (2011). A concise synthesis of the β-lactamase inhibitor avibactam. Organic letters, 13(20), 5480–5483. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 44129647, Relebactam. Retrieved from [Link]

• Ohtani, T., et al. (2017). Method for producing 5-hydroxypiperidine-2-carboxylic acid. U.S. Patent No. 9,790,181 B2. Washington, DC: U.S.

• Tooke, C. L., et al. (2019). β-Lactamases and β-Lactamase Inhibitors in the 21st Century. Journal of molecular biology, 431(18), 3472–3500. [Link]

• Various Authors. (2011). Novel and Recent Synthesis and Applications of β-Lactams. In Topics in Heterocyclic Chemistry (Vol. 26, pp. 1-123). Springer, Berlin, Heidelberg. [Link]

• Wang, D., et al. (2020). Process for preparing 5R-[(benzyloxy) amino] piperidine-2S-carboxylate and oxalates thereof. U.S. Patent No. 10,662,190 B2. Washington, DC: U.S.

• Zhanel, G. G., et al. (2019). Relebactam: a new diazabicyclooctane β-lactamase inhibitor. Drugs, 79(1), 1–11. [Link]

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Mastering the Scaffold: Advanced Chemical Strategies for Functional Group Transformations on Piperidine Rings

Introduction: The Piperidine Moiety in Modern Drug Discovery

The piperidine ring is a cornerstone of medicinal chemistry, recognized as the most prevalent non-aromatic nitrogen heterocycle in FDA-approved small molecule drugs.[1] Its ubiquity stems from its favorable pharmacokinetic properties, its ability to engage in crucial hydrogen bonding interactions, and its capacity to serve as a versatile scaffold for introducing three-dimensional complexity into drug candidates. The precise control over the substitution pattern on the piperidine ring is therefore a critical task in drug development, enabling the fine-tuning of a molecule's potency, selectivity, and metabolic stability.

This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed overview of cutting-edge chemical strategies for the functionalization of pre-existing piperidine rings. Moving beyond classical synthetic approaches that build the ring from acyclic precursors, we focus on modern catalytic methods that allow for the direct modification of the piperidine scaffold. This application note delves into the mechanistic underpinnings of these transformations, offering field-proven protocols and expert insights to facilitate their successful implementation in the laboratory.

I. N-Functionalization: The Gateway to Structural Diversity

The nitrogen atom of the piperidine ring is the most readily functionalized position, offering a primary handle for introducing a vast array of substituents. While traditional N-alkylation and acylation reactions are routine, the palladium-catalyzed Buchwald-Hartwig amination has emerged as a powerhouse for the construction of C(aryl)-N bonds, a motif of immense importance in pharmaceuticals.[2]

Application Note: Palladium-Catalyzed N-Arylation (Buchwald-Hartwig Coupling)

The Buchwald-Hartwig cross-coupling reaction provides a versatile and highly efficient method for the N-arylation of piperidines with a wide range of aryl halides and pseudohalides.[2] The reaction is catalyzed by a palladium complex, typically supported by a bulky, electron-rich phosphine or N-heterocyclic carbene (NHC) ligand. The choice of ligand is critical and can significantly influence the reaction's scope, efficiency, and tolerance to functional groups.[3]

Causality of Experimental Choices:

• Catalyst System: The combination of a palladium precursor (e.g., Pd(OAc)₂, Pd₂(dba)₃) and a specialized ligand is crucial. Ligands like BINAP or 2-di-tert-butylphosphinobiphenyl have proven effective for the monoarylation of aliphatic amines.[3] More recently, conveniently prepared (NHC)Pd(allyl)Cl catalysts have demonstrated high efficiency and air-stability, making them practical for broad application.

• Base: A strong, non-nucleophilic base is required to deprotonate the piperidine nitrogen, facilitating its entry into the catalytic cycle. Sodium tert-butoxide (NaOtBu) is a commonly used and effective base for this transformation.[4]

• Solvent: Anhydrous, aprotic solvents such as toluene or dioxane are typically used to prevent catalyst deactivation and unwanted side reactions.

Workflow for Buchwald-Hartwig N-Arylation

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Application Notes and Protocols for the Organocatalytic Asymmetric Synthesis of Tetrahydropyridines

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: The Significance of Tetrahydropyridines and the Rise of Asymmetric Organocatalysis

The tetrahydropyridine (THP) scaffold is a cornerstone in medicinal chemistry and drug discovery, forming the structural core of numerous natural products and synthetic compounds with a broad spectrum of biological activities.[1][2] These nitrogen-containing heterocycles are integral to the development of therapeutics targeting the central nervous system, including potential treatments for neurological disorders like Alzheimer's and Parkinson's disease.[1][3] Furthermore, THP derivatives have shown promise as monoamine oxidase (MAO) inhibitors and antimicrobial agents.[1][3][4]

The synthesis of enantiomerically pure tetrahydropyridines is of paramount importance, as the stereochemistry of a molecule dictates its biological function. Asymmetric organocatalysis has emerged as a powerful and environmentally benign strategy for the stereocontrolled synthesis of these valuable molecules.[5][6][7] This approach utilizes small, chiral organic molecules as catalysts, offering a sustainable alternative to traditional metal-based catalysts.[7][8] This guide provides a detailed laboratory procedure for the organocatalytic asymmetric synthesis of tetrahydropyridines, focusing on a highly efficient one-pot multicomponent domino reaction.[9][10][11][12]

Mechanistic Insights: The Power of Domino Reactions

The featured protocol employs a quinine-derived squaramide organocatalyst to facilitate a triple-domino Michael/aza-Henry/cyclization reaction.[9][10][11][12] This elegant cascade sequence allows for the construction of complex tetrahydropyridine architectures with multiple stereocenters in a single synthetic operation.[10] The organocatalyst operates through a non-covalent activation mechanism, primarily utilizing hydrogen bonding to orchestrate the stereochemical outcome of the reaction.[8]

The proposed catalytic cycle, depicted below, illustrates the key steps involved in this transformation. The squaramide catalyst simultaneously activates the 1,3-dicarbonyl compound and the β-nitroolefin through hydrogen bonding, facilitating the initial Michael addition. The subsequent aza-Henry reaction with the imine and the final intramolecular cyclization are also guided by the chiral catalyst, ensuring high levels of stereocontrol.

Sources

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• 3. Tetrahydropyridines: a recent update for their multicomponent synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Chemistry and Pharmacology of Tetrahydropyridines: Part 2 | Auctores [auctoresonline.org]
• 5. researchgate.net [researchgate.net]
• 6. Recent advances in organocatalytic asymmetric multicomponent reactions - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 7. Asymmetric Organocatalysis: A Survival Guide to Medicinal Chemists - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. pubs.acs.org [pubs.acs.org]
• 10. Asymmetric Synthesis of Tetrahydropyridines via an Organocatalytic One-Pot Multicomponent Michael/Aza-Henry/Cyclization Triple Domino Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Asymmetric synthesis of tetrahydropyridines via an organocatalytic one-pot multicomponent Michael/aza-Henry/cyclization triple domino reaction - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: A Guide to Transition Metal-Catalyzed Synthesis of Piperidine Derivatives

Prepared for: Researchers, Scientists, and Drug Development Professionals From: The Senior Application Scientist's Desk

The piperidine scaffold is a cornerstone of modern medicinal chemistry, representing one of the most prevalent N-heterocycles in FDA-approved drugs and biologically active natural products.[1][2] Its conformational flexibility and ability to engage in key hydrogen bonding interactions make it a privileged structure in drug design. Consequently, the development of efficient, selective, and scalable methods for the synthesis of substituted piperidines is of paramount importance. Transition metal catalysis offers a powerful toolkit to address this challenge, providing atom-economical pathways with unparalleled control over chemo-, regio-, and stereoselectivity.[3][4]

This document provides an in-depth guide to three major strategies for piperidine synthesis using transition metal catalysis: the direct hydrogenation of pyridine precursors, modern intramolecular C-H amination reactions, and stereocontrolled cycloaddition/annulation methods. Each section combines application notes detailing the underlying principles and causal relationships with robust, step-by-step protocols for immediate laboratory implementation.

Chapter 1: Catalytic Hydrogenation of Pyridines: The Direct Approach

Application Note 1.1: Overcoming Aromaticity and Catalyst Inhibition

The most direct route to a piperidine is the saturation of a pyridine ring. However, this transformation is challenging for two primary reasons. First, the high aromatic stability of the pyridine ring necessitates the use of potent catalysts and often harsh reaction conditions, such as high temperatures and pressures.[1][5] Second, the Lewis basic nitrogen atom of both the pyridine substrate and the piperidine product can coordinate to the metal center, acting as a catalyst poison and impeding the reaction.[6]

A common and effective strategy to mitigate these issues is the protonation of the nitrogen atom. This is typically achieved by adding a Brønsted acid to the reaction mixture or by pre-forming a pyridinium salt.[4][6] This protonation withdraws electron density from the ring, making it more susceptible to reduction, and blocks the nitrogen's lone pair, preventing catalyst inhibition.

Catalytic systems are broadly divided into two classes:

• Heterogeneous Catalysts: Systems like Palladium on Carbon (Pd/C) or Rhodium on Carbon (Rh/C) are workhorses in industrial settings.[5][7] Their primary advantages are ease of separation from the reaction mixture, reusability, and robustness under demanding conditions.

• Homogeneous Catalysts: Soluble complexes of iridium, rhodium, and ruthenium, featuring carefully designed chiral ligands, excel at performing asymmetric hydrogenations.[1][4] These systems operate under milder conditions and are the method of choice for accessing enantioenriched chiral piperidines, a critical requirement in pharmaceutical development.[4]

The following workflow illustrates the general considerations for a typical hydrogenation reaction.

Sources

• 1. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ajchem-a.com [ajchem-a.com]
• 3. mdpi.com [mdpi.com]
• 4. Recent developments in enantio- and diastereoselective hydrogenation of N-heteroaromatic compounds - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D1OB02331D [pubs.rsc.org]
• 5. apps.dtic.mil [apps.dtic.mil]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Piperidine synthesis [organic-chemistry.org]

(2S,5S)-5-Hydroxypiperidine-2-carboxylic acid as a ligand in asymmetric catalysis

An Application Guide to (2S,5S)-5-Hydroxypiperidine-2-carboxylic Acid in Asymmetric Organocatalysis

Prepared by: Gemini, Senior Application Scientist

Introduction: A Privileged Scaffold for Enantioselective Control

(2S,5S)-5-Hydroxypiperidine-2-carboxylic acid is a chiral, non-proteinogenic amino acid featuring a six-membered piperidine ring.[1] This structure, a hydroxylated derivative of L-pipecolic acid, is found in nature and serves as a valuable chiral building block in medicinal chemistry and the synthesis of complex molecules.[1][2][] Its true potential, however, lies in its application as an organocatalyst for asymmetric synthesis.[1]

The field of organocatalysis has established L-proline and its derivatives (e.g., hydroxyproline) as exceptionally powerful "small molecule enzymes" for catalyzing a wide array of enantioselective transformations.[4][5][6] (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid is a structural cousin to these celebrated catalysts and shares the key functional motifs required for efficient bifunctional catalysis:

• A Secondary Amine: This nucleophilic nitrogen is essential for the formation of reactive enamine or iminium ion intermediates with carbonyl substrates.

• A Carboxylic Acid: This acidic group acts as a Brønsted acid/base and, critically, as an internal hydrogen-bond donor to orient the electrophile in the transition state, thereby dictating the stereochemical outcome.

• A Stereodefined Hydroxyl Group: The (5S)-hydroxyl group provides an additional, rigid hydrogen-bonding site, offering the potential for enhanced stereochemical control and substrate recognition compared to proline.

• A Constrained Piperidine Ring: The six-membered ring provides a conformationally more defined scaffold than the five-membered pyrrolidine ring of proline, which can translate to different and potentially superior selectivity profiles in catalytic reactions.

This guide provides a technical overview of the mechanistic principles and detailed protocols for leveraging (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid as a next-generation organocatalyst in key asymmetric C-C bond-forming reactions.

Core Mechanistic Principle: The Enamine Catalytic Cycle

The catalytic power of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid, much like L-proline, stems from its ability to engage in a well-defined enamine catalytic cycle.[5][7] This cycle transiently converts a prochiral ketone or aldehyde (the carbonyl donor) into a chiral enamine, which then acts as a highly reactive and stereodirected nucleophile.

The generally accepted mechanism proceeds as follows:

• Enamine Formation: The secondary amine of the piperidine catalyst condenses with a carbonyl donor (e.g., acetone, cyclohexanone) to form a carbinolamine, which then dehydrates to yield a chiral enamine intermediate. This step transforms the carbonyl compound into a potent, yet sterically defined, nucleophile.

• Stereoselective C-C Bond Formation: The enamine attacks an electrophile (e.g., an aldehyde in an aldol reaction). The stereochemistry of this step is meticulously controlled by a highly organized transition state. The catalyst's carboxylic acid and hydroxyl groups form hydrogen bonds with the electrophile, locking it into a specific orientation relative to the enamine. This forces the attack to occur on a specific prochiral face, leading to high enantioselectivity.

• Hydrolysis and Catalyst Regeneration: The resulting iminium ion intermediate is hydrolyzed by water (often present in trace amounts in the reaction medium) to release the chiral product and regenerate the (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid catalyst, allowing it to re-enter the catalytic cycle.

Sources

• 1. Buy (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid | 63088-78-8 [smolecule.com]
• 2. US9790181B2 - Method for producing 5-hydroxypiperidine-2-carboxylic acid - Google Patents [patents.google.com]
• 4. chemistry.illinois.edu [chemistry.illinois.edu]
• 5. pnas.org [pnas.org]
• 6. books.rsc.org [books.rsc.org]
• 7. chem.libretexts.org [chem.libretexts.org]

Technical Notes & Optimization

Technical Support Center: Strategies to Improve Yield in the Synthesis of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid

Welcome to the technical support center for the synthesis of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, improve yields, and troubleshoot common experimental hurdles. The synthesis of this chiral hydroxypipecolic acid, a valuable building block in medicinal chemistry, often presents challenges in stereocontrol and overall efficiency.[1] This document provides in-depth, field-proven insights in a question-and-answer format to directly address issues you may encounter.

I. Overview of a Common Synthetic Pathway

A prevalent and effective strategy for synthesizing (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid commences with L-pyroglutamic acid. This chiral starting material sets the stereochemistry at the C2 position. The general synthetic sequence involves the protection of the amine, reduction of the carboxylic acid to an aldehyde, chain extension (commonly via a Horner-Wadsworth-Emmons reaction), cyclization, and a crucial diastereoselective reduction to establish the cis-relationship between the C2 carboxylate and the C5 hydroxyl group.

II. Troubleshooting Guide & FAQs

This section is structured to address specific problems you might encounter at critical stages of the synthesis.

Step 1: Synthesis of N-Boc-L-pyroglutaminal

This initial step involves the protection of the amine of L-pyroglutamic acid, typically as a tert-butoxycarbonyl (Boc) group, followed by the selective reduction of the carboxylic acid to the corresponding aldehyde.

Question 1: I am getting a low yield during the Boc-protection of L-pyroglutamic acid. What could be the issue?

Answer: Low yields in Boc protection are often due to incomplete reaction or side reactions. Here are some troubleshooting tips:

• Reagent Quality: Ensure your di-tert-butyl dicarbonate ((Boc)₂O) is fresh. Over time, it can degrade, especially if exposed to moisture.

• Base Selection and Stoichiometry: Triethylamine (Et₃N) is a common base for this reaction. Ensure you are using at least one equivalent, and preferably a slight excess (e.g., 1.1 equivalents), to neutralize the carboxylic acid and any generated acid.

• Reaction Conditions: The reaction is typically run in a solvent like dichloromethane (DCM) or a mixture of dioxane and water. Ensure the reaction is stirred efficiently to ensure proper mixing of the biphasic system if water is used. While the reaction is often run at room temperature, gentle heating (e.g., to 40 °C) can sometimes drive it to completion.

• Work-up Procedure: During the aqueous work-up, ensure the pH is adjusted correctly to remove unreacted starting material and byproducts. Acidification of the aqueous layer to pH 2-3 with a mild acid like citric acid or KHSO₄ will protonate the unreacted pyroglutamic acid, keeping it in the aqueous phase while the N-Boc protected product is extracted into the organic layer.

Question 2: The reduction of N-Boc-pyroglutamic acid methyl ester to the aldehyde is sluggish and I see over-reduction to the alcohol. How can I improve this step?

Answer: The selective reduction of an ester to an aldehyde can be challenging. Over-reduction to the alcohol is a common side product.

• Choice of Reducing Agent: Diisobutylaluminium hydride (DIBAL-H) is the reagent of choice for this transformation. It is crucial to use it at low temperatures to prevent over-reduction.

• Temperature Control: The reaction should be carried out at a very low temperature, typically -78 °C (a dry ice/acetone bath). Adding the DIBAL-H solution dropwise to the ester solution while maintaining this low temperature is critical. Allowing the temperature to rise, even to -60 °C, can significantly increase the amount of the alcohol byproduct.

• Stoichiometry of DIBAL-H: Use a precise amount of DIBAL-H. A slight excess (e.g., 1.1-1.2 equivalents) is usually sufficient. A large excess will lead to over-reduction.

• Quenching Procedure: Quench the reaction at low temperature by slowly adding methanol, followed by an aqueous solution of Rochelle's salt (potassium sodium tartrate). This will hydrolyze the aluminum complexes and facilitate the work-up.

Step 2: Horner-Wadsworth-Emmons (HWE) Olefination

The N-Boc-L-pyroglutaminal is then reacted with a phosphonate ylide in a Horner-Wadsworth-Emmons (HWE) reaction to form an α,β-unsaturated ester, extending the carbon chain.

Question 3: My HWE reaction is giving a low yield and a mixture of E/Z isomers. How can I improve the yield and stereoselectivity?

Answer: The HWE reaction is generally reliable for forming the thermodynamically favored E-isomer, but issues can arise.[2][3][4][5]

• Base Selection: The choice of base is critical. For stabilized phosphonates like triethyl phosphonoacetate, a moderately strong base is needed. Sodium hydride (NaH) is a common choice. Ensure the NaH is fresh and properly handled under an inert atmosphere, as it is reactive with air and moisture. Alternatively, bases like lithium hydroxide (LiOH) or potassium tert-butoxide (KOtBu) can be effective.

• Reaction Conditions: The reaction is typically performed in an aprotic solvent like tetrahydrofuran (THF) at 0 °C to room temperature. Adding the aldehyde solution to the pre-formed ylide at 0 °C and then allowing the reaction to warm to room temperature can improve selectivity.

• Purification: The primary byproduct of this reaction is the water-soluble phosphate salt, which is usually easy to remove during an aqueous work-up. If you are having trouble with purification, ensure you are performing sufficient aqueous washes. The E and Z isomers can sometimes be difficult to separate by column chromatography. Optimizing the reaction conditions to favor the E-isomer is the best approach. Using phosphonates with bulky ester groups can sometimes enhance E-selectivity.

Step 3: Cyclization and Diastereoselective Reduction

The α,β-unsaturated ester is then subjected to cyclization and reduction to form the desired 5-hydroxypiperidine-2-carboxylic acid derivative. This is often a one-pot or two-step sequence involving the removal of the Boc group, cyclization, and then reduction.

Question 4: I am observing the formation of multiple diastereomers during the reduction of the cyclic intermediate. How can I achieve high diastereoselectivity for the (2S,5S) isomer?

Answer: This is the most critical step for establishing the desired stereochemistry. The formation of the cis product is the goal.

• Reduction of the Enamine Intermediate: A common strategy is the in-situ formation of a cyclic enamine or iminium ion upon Boc deprotection with an acid (e.g., trifluoroacetic acid, TFA), followed by reduction. The stereochemical outcome of the reduction is highly dependent on the reducing agent and the reaction conditions.

  • Catalytic Hydrogenation: Hydrogenation over a platinum or palladium catalyst can provide the desired cis isomer. The substrate is thought to adsorb onto the catalyst surface from its less hindered face, leading to the delivery of hydrogen from that face.

• Reduction of the Ketone Intermediate: If the synthesis proceeds through a 5-oxopiperidine-2-carboxylate intermediate, the stereoselectivity of the ketone reduction is key.

  • Bulky Reducing Agents: Using a sterically hindered reducing agent like lithium tri-sec-butylborohydride (L-Selectride®) can provide high diastereoselectivity. The bulky hydride reagent will preferentially attack from the less hindered equatorial face, leading to the axial alcohol, which corresponds to the desired trans relationship between the hydroxyl and the ester group in the chair conformation, resulting in the cis product.

  • Chelation-Controlled Reduction: In some cases, using a reducing agent like sodium borohydride (NaBH₄) in the presence of a chelating metal salt (e.g., CeCl₃, the Luche reduction) can influence the stereochemical outcome.

Question 5: My catalytic hydrogenation for the reduction of the cyclic intermediate is slow or incomplete. What could be the problem?

Answer: Catalytic hydrogenation can be sensitive to various factors.[1][6]

• Catalyst Poisoning: The starting material or solvent may contain impurities that poison the catalyst. Common poisons include sulfur compounds, thiols, and sometimes even trace amounts of other metals. Ensure your substrate is purified before hydrogenation and use high-purity solvents.

• Catalyst Activity: The catalyst itself may be old or have reduced activity. It is always a good practice to use a fresh batch of catalyst.

• Inhibition by Nitrogen: The basic nitrogen of the piperidine ring can coordinate to the metal center of the catalyst and inhibit its activity.[1] Performing the hydrogenation under acidic conditions (e.g., in acetic acid or with the addition of an acid like HCl) can protonate the nitrogen, preventing this inhibition and accelerating the reaction.

• Insufficient Hydrogen Pressure or Agitation: Ensure your reaction vessel is properly sealed and under sufficient hydrogen pressure (this can range from balloon pressure to high-pressure autoclaves depending on the specific substrate and catalyst). Vigorous stirring is essential to ensure good mixing of the substrate, catalyst, and hydrogen gas.

Problem	Potential Cause	Recommended Solution
Low Diastereoselectivity	Non-optimal reducing agent or reaction conditions.	Use a sterically demanding reducing agent like L-Selectride® for ketone reductions. For enamine reductions, screen different hydrogenation catalysts (e.g., PtO₂, Pd/C) and solvents.
Incomplete Hydrogenation	Catalyst poisoning or deactivation.	Purify the substrate before hydrogenation. Use a fresh batch of catalyst. Perform the reaction in an acidic solvent like acetic acid.
Difficult Purification	Co-elution of diastereomers.	If diastereomers are formed, they can sometimes be separated by careful column chromatography with a suitable solvent system. Alternatively, diastereomeric salt formation with a chiral acid or base can be used for resolution.[7]

III. Experimental Protocols

Here are detailed, step-by-step methodologies for key stages of the synthesis.

Protocol 1: Diastereoselective Reduction of a Cyclic Ketone Intermediate

This protocol describes the reduction of a protected 5-oxopiperidine-2-carboxylate to the corresponding cis-hydroxy derivative.

• Preparation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, dissolve the N-Boc-5-oxopiperidine-2-carboxylate intermediate (1.0 eq) in anhydrous THF (0.1 M).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Addition of Reducing Agent: Slowly add a solution of L-Selectride® (1.0 M in THF, 1.2 eq) dropwise via syringe over 30 minutes, ensuring the internal temperature does not rise above -70 °C.

• Reaction Monitoring: Stir the reaction mixture at -78 °C for 2-4 hours. Monitor the progress of the reaction by TLC or LC-MS.

• Quenching: Once the starting material is consumed, quench the reaction by slowly adding a saturated aqueous solution of NH₄Cl at -78 °C.

• Work-up: Allow the mixture to warm to room temperature. Add water and ethyl acetate. Separate the layers and extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography to obtain the desired (2S,5S)-N-Boc-5-hydroxypiperidine-2-carboxylate.

IV. Visualizations

Workflow for Troubleshooting Low Yield in the Synthesis

Caption: A decision tree for troubleshooting low yields in the synthesis.

Key Steps in the Synthesis of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid

Caption: A simplified workflow of the synthetic route.

V. References

• Jung, M. E., et al. (2006). Diastereoselective synthesis of (2S,5S)- and (2S, 5R)-N-benzyloxycarbonyl-5-hydroxypipecolic acids from trans-4-hydroxy-L-proline. Tetrahedron: Asymmetry, 17(17), 2479-2486. [Link]

• Miller, D. C., et al. (2015). Regioselective sulfamoylation at low temperature enables concise syntheses of putative small molecule inhibitors of sulfatases. Organic & Biomolecular Chemistry, 13(18), 5279-5284. [Link]

• U.S. Patent No. 9,790,181 B2. (2017). Method for producing 5-hydroxypiperidine-2-carboxylic acid.

• Mini-Reviews in Organic Chemistry. (2015). Recent Progress in the Horner-Wadsworth-Emmons Reaction. [Link]

• Botman, P. N. M., et al. (2004). Diastereoselective Synthesis of (2S,5R)-5-Hydroxypipecolic Acid and 6-Substituted Derivatives. Organic Letters, 6(26), 4941–4944. [Link]

• European Patent No. EP3091002A1. (2016). Method for producing 5-hydroxypiperidine-2-carboxylic acid.

• Lévay, K., Madarász, J., & Hegedűs, L. (2022). Tuning the chemoselectivity of the Pd-catalysed hydrogenation of pyridinecarbonitriles: an efficient and simple method for preparing pyridyl- or piperidylmethylamines. RSC Advances, 12(13), 7853-7863. [Link]

• Dombrády, Z. S., Pálovics, E., & Fogassy, E. (2019). Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent. Current Research in Bioorganic & Organic Chemistry, 2(1), 1-4. [Link]

• Organic & Biomolecular Chemistry. (2022). Horner–Wadsworth–Emmons reaction as an excellent tool in the synthesis of fluoro-containing biologically important compounds. [Link]

• CONICET Digital. (2014). Recent Applications of the Horner-Wadsworth-Emmons Reaction to the Synthesis of Natural Products. [Link]

• Journal of the American Chemical Society. (2011). Catalytic Asymmetric Hydrogenation of N-Iminopyridinium Ylides: Expedient Approach to Enantioenriched Substituted Piperidine Derivatives. [Link]

• PubChem. (n.d.). 5-Hydroxypipecolic acid. [Link]

• PubChem. (n.d.). (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid. [Link]

• PubChem. (n.d.). (2S,5R)-5-Hydroxypiperidine-2-carboxylic acid. [Link]

• Molecules. (2022). Highly Z-Selective Horner–Wadsworth–Emmons Olefination Using Modified Still–Gennari-Type Reagents. [Link]

• Molecules. (2021). Application of the Horner–Wadsworth–Emmons Olefination in the Construction of E-α,β-Unsaturated β-Boryl Nitriles. [Link]

Sources

• 1. Hydrogenation of functionalised pyridines with a rhodium oxide catalyst under mild conditions - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB01860A [pubs.rsc.org]
• 2. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 3. Horner–Wadsworth–Emmons reaction as an excellent tool in the synthesis of fluoro-containing biologically important compounds - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Application of the Horner–Wadsworth–Emmons Olefination in the Construction of E‑α,β-Unsaturated β‑Boryl Nitriles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Enantioseparation of 3-Hydroxycarboxylic Acids via Diastereomeric Salt Formation by 2-Amino-1,2-diphenylethanol (ADPE) and Cinchonidine - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Labyrinth: A Technical Support Guide to Purifying Substituted Piperidine Derivatives

From the desk of a Senior Application Scientist, this guide is designed to be your trusted resource in overcoming the often-complex challenges associated with the purification of substituted piperidine derivatives. These valuable scaffolds are ubiquitous in medicinal chemistry, but their inherent basicity and potential for stereoisomerism can present significant hurdles in achieving the high purity required for downstream applications. This technical support center moves beyond simple protocols to provide in-depth, experience-driven advice in a user-friendly question-and-answer format.

Troubleshooting Guide: Common Purification Issues & Solutions

This section addresses the most frequently encountered problems during the purification of substituted piperidine derivatives, offering explanations for the underlying chemical principles and providing actionable solutions.

Q1: My piperidine derivative is exhibiting severe peak tailing during silica gel column chromatography. What's happening and how can I obtain sharp, symmetrical peaks?

A: This is a classic problem when purifying basic compounds like piperidine derivatives on standard silica gel. The root cause is the strong interaction between the basic nitrogen atom of the piperidine ring and the acidic silanol groups (Si-OH) on the surface of the silica gel. This leads to non-uniform elution, resulting in broad, tailing peaks and poor separation.[1]

Here’s a multi-faceted approach to resolving this issue:

• Mobile Phase Modification: The most straightforward solution is to add a basic modifier to your eluent. This additive will compete with your compound for binding to the acidic sites on the silica, effectively masking them and allowing your derivative to elute more symmetrically.

  Modifier	Typical Concentration (v/v)	Notes
  Triethylamine (TEA)	0.1-2%	The most common choice; effective for a wide range of basicities.
  Ammonia (in Methanol)	1-2% of a 7N solution	Highly effective for strongly basic compounds.
  Pyridine	0.1-1%	Effective, but less common due to its strong odor and toxicity.

• Stationary Phase Modification:

  • Amine-Deactivated Silica: Using a commercially available, pre-treated silica gel where the silanol groups are already masked can provide more reproducible results.

  • Alumina (Basic or Neutral): Alumina is an excellent alternative stationary phase for the purification of basic compounds.[1]

• Reverse-Phase Chromatography: For less polar piperidine derivatives, reverse-phase chromatography on a C18 column can be a superior alternative. In this case, using an acidic mobile phase modifier like trifluoroacetic acid (TFA) or formic acid (0.1%) will improve peak shape by protonating the piperidine nitrogen.[1]

Q2: I'm struggling to separate my target piperidine derivative from the unreacted pyridine starting material. Why is distillation ineffective?

A: The difficulty in separating piperidines from pyridines by simple fractional distillation often stems from the formation of a minimum-boiling azeotrope, a mixture with a constant boiling point.[1][2] To overcome this, a chemical separation is often more effective.

Solution: Purification via Salt Formation

Piperidine is a significantly stronger base than pyridine. This difference in basicity can be exploited to selectively precipitate the piperidine derivative.

Protocol 1: Purification via Carbonate Salt Formation [1][3]

• Dissolution: Dissolve the crude mixture of piperidine and pyridine derivatives in a non-polar organic solvent like acetone or ethyl acetate.

• Salt Formation: Bubble carbon dioxide (CO₂) gas through the stirred solution. The more basic piperidine derivative will react to form a solid piperidine carbonate, which will precipitate out of the solution.

• Isolation: Collect the precipitated salt by filtration and wash it with a small amount of the cold solvent.

• Liberation: To recover the free base, dissolve the carbonate salt in water and add a strong base, such as aqueous sodium hydroxide, until the solution is basic.

• Extraction: Extract the liberated piperidine derivative into an organic solvent like dichloromethane or diethyl ether.

• Drying and Concentration: Dry the organic extract over anhydrous sodium sulfate or potassium carbonate, filter, and concentrate under reduced pressure to yield the purified piperidine derivative.

Q3: My purified piperidine derivative has a persistent yellow or brown tint. What is the cause, and how can I decolorize it?

A: A yellow or brown discoloration in piperidine derivatives is typically due to the presence of oxidation products. While these may be minor impurities, they can be undesirable.

Solutions:

• Distillation: If your compound is thermally stable, fractional distillation (often under reduced pressure to lower the boiling point) is a highly effective method for removing colored, non-volatile impurities.

• Activated Carbon Treatment:

  • Dissolve the colored compound in a suitable organic solvent.

  • Add a small amount of activated carbon (charcoal) to the solution.

  • Gently heat and stir the mixture for a short period.

  • Filter the solution through a pad of celite to remove the activated carbon.

  • Concentrate the filtrate to recover the decolorized product.

• Preventative Measures: To prevent future discoloration, store purified piperidine derivatives under an inert atmosphere (e.g., nitrogen or argon) and protect them from light and heat.

Q4: How can I effectively remove water from my piperidine derivative after an aqueous workup?

A: Due to the basic and often hygroscopic nature of piperidine derivatives, residual water can be a persistent issue.

Solutions:

• Azeotropic Distillation: If your compound is in an appropriate solvent like toluene, water can be removed by azeotropic distillation using a Dean-Stark apparatus.

• Drying Agents: For drying a solution of your piperidine derivative, use a basic or neutral drying agent.

  • Anhydrous Potassium Carbonate (K₂CO₃) or Sodium Sulfate (Na₂SO₄): Good general-purpose drying agents.

  • Solid Potassium Hydroxide (KOH) or Sodium Hydroxide (NaOH): Very effective for basic compounds, but ensure your derivative is stable to strong bases.

  • Magnesium Sulfate (MgSO₄): A slightly acidic drying agent; use with caution as it may retain some of your basic product.

After drying the organic solution, filter off the drying agent and remove the solvent under reduced pressure.

Navigating Stereochemistry: A Guide to Isomer Separation

The three-dimensional structure of piperidine derivatives is critical to their biological activity. The separation of stereoisomers is a common and significant challenge.

Q5: I have a mixture of diastereomers of a substituted piperidine. What is the best approach for their separation?

A: Diastereomers have different physical properties, which allows for their separation by standard laboratory techniques.

• Column Chromatography: This is often the first method to try. The difference in polarity between diastereomers is frequently sufficient for separation on silica gel or alumina. Careful optimization of the eluent system is key.

• Crystallization: Fractional crystallization can be a highly effective and scalable method for separating diastereomers. This relies on the differential solubility of the diastereomers in a particular solvent system.

  Protocol 2: Fractional Crystallization of Diastereomers

  • Solvent Screening: In small test tubes, dissolve a small amount of the diastereomeric mixture in various solvents and solvent mixtures to find a system where one diastereomer is significantly less soluble than the other, especially upon cooling.

  • Dissolution: Dissolve the mixture in the minimum amount of the chosen hot solvent.

  • Crystallization: Allow the solution to cool slowly to room temperature, then cool further in an ice bath to maximize the precipitation of the less soluble diastereomer.

  • Isolation: Collect the crystals by vacuum filtration.

  • Purity Check: Analyze the purity of the crystals and the mother liquor by a suitable method (e.g., NMR, HPLC) to determine the diastereomeric ratio.

  • Recrystallization: If necessary, recrystallize the solid to enhance its diastereomeric purity.

Q6: I need to separate the enantiomers of my chiral piperidine derivative. What are my options?

A: Enantiomers have identical physical properties in an achiral environment, so specialized techniques are required for their separation.

• Formation of Diastereomeric Salts: This is a classical and often scalable method. React the racemic piperidine derivative (a base) with a single enantiomer of a chiral acid (a resolving agent). The resulting products will be diastereomeric salts, which can then be separated by crystallization.

  Common Chiral Resolving Acids:

  • (+)- or (-)-Tartaric acid and its derivatives (e.g., dibenzoyltartaric acid)

  • (+)- or (-)-Mandelic acid

  • (+)- or (-)-Camphorsulfonic acid

  Protocol 3: Resolution of Enantiomers via Diastereomeric Salt Formation

  • Salt Formation: Dissolve the racemic piperidine derivative in a suitable solvent and add one equivalent of the chiral resolving agent.

  • Crystallization: Allow the diastereomeric salts to crystallize, often with slow cooling.

  • Separation: Separate the crystals from the mother liquor by filtration.

  • Liberation of Enantiomers: Treat the separated diastereomeric salt with a base to liberate the free enantiomerically enriched piperidine derivative. Similarly, treat the mother liquor to recover the other enantiomer.

  • Purity Analysis: Determine the enantiomeric excess (ee) of each fraction using a chiral analytical technique (e.g., chiral HPLC or SFC).

• Chiral Chromatography:

  • Chiral High-Performance Liquid Chromatography (HPLC): This is a powerful analytical and preparative technique for separating enantiomers. It utilizes a chiral stationary phase (CSP) that interacts differently with each enantiomer.

  • Chiral Supercritical Fluid Chromatography (SFC): SFC is increasingly popular for chiral separations as it is often faster and uses less organic solvent than HPLC.

Experimental Workflow Diagrams

Frequently Asked Questions (FAQs)

• Q: Can I use a strong base like NaOH to wash my organic layer during an extraction if my piperidine derivative is in it?

  • A: It is generally not recommended to use strong aqueous bases like NaOH if your compound has base-sensitive functional groups (e.g., esters, which can be hydrolyzed). A milder base like sodium bicarbonate or potassium carbonate is usually a safer choice.

• Q: My piperidine derivative seems to be "oiling out" instead of crystallizing. What can I do?

  • A: "Oiling out" occurs when the compound's solubility is too high in the chosen solvent, or it precipitates below its melting point. Try using a more non-polar solvent system, adding a seed crystal, or scratching the inside of the flask with a glass rod to induce crystallization. Slow cooling is also crucial.

• Q: Are there any "green" or more sustainable alternatives for purifying piperidine derivatives?

  • A: Yes, Supercritical Fluid Chromatography (SFC) is considered a greener alternative to HPLC as it primarily uses supercritical CO₂ as the mobile phase, significantly reducing organic solvent consumption. Additionally, optimizing crystallization processes to avoid chromatography altogether is a key principle of green chemistry.

• Q: What are some common byproducts I should look out for when synthesizing substituted piperidines?

  • A: This is highly dependent on the synthetic route. For instance, if you are reducing a substituted pyridine, you might have partially hydrogenated intermediates.[4] In reactions involving cyclization, you may have linear byproducts from incomplete ring closure.[4] Understanding the mechanism of your reaction is key to predicting and identifying potential impurities.

References

• Antipin, D., Varlamova, E., Lenina, O., Nuriev, V., & Karlov, D. (2021). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules, 26(22), 6853. [Link]

• BenchChem Technical Support Team. (2025).
• Arylative Coupling of Pyridylphosphonium Salts with Aryl Thianthrenium Salts Enabled by Palladium C

• Preparation of Piperidines, Part 1: Substituted at Position 2. (2024). YouTube. [Link]

• Piperidine synthesis. (n.d.). Organic Chemistry Portal. [Link]

• Mokhtary, M., & Mahooti, K. (2024). Recent Advances in the Synthesis of Highly Substituted Piperidine Analogs with Biological Activities. Advanced Journal of Chemistry, Section A, 7(2), 163-189.
• Antipin, D., Varlamova, E., Lenina, O., Nuriev, V., & Karlov, D. (2021).
• Representative 2‐substituted piperidine‐containing pharmaceuticals. (n.d.).
• Piperidine Unveiled: A Comprehensive Exploration of Structure, Applications, and Pharmacological Significance. (2023). International Journal of Novel Research and Development, 9(2).
• Piperidine derivatives - extra peak in pure compounds. Why and how to change it?. (2025).
• Chemical and Molecular Insights into the Arid Wild Plant Diversity of Saudi Arabia. (2024). MDPI.

• Preparation of Piperidines, Part 3: Substituted at Position 4. (2024). YouTube. [Link]

• A kind of purification method of high-purity piperidine. (n.d.).
• Synthesis of Stereoenriched Piperidines via Chemo-Enzymatic Dearomatization of Activ
• Novel 1,4 substituted piperidine derivatives. Synthesis and correlation of antioxidant activity with structure and lipophilicity. (1998). PubMed.
• Process for the purification of piperidine. (n.d.).
• What are the best methods for Piperidine purification alternatives to distillation?. (2014).
• Chiral separation of heterocyclic drugs by HPLC: solute-stationary phase base-pair interactions. (1993).

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Technical Support Center: Overcoming Low Diastereoselectivity in Piperidine Ring Formation

Welcome to the technical support center for diastereoselective piperidine synthesis. The piperidine motif is a cornerstone in medicinal chemistry and natural product synthesis, making stereochemical control paramount.[1] This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve issues of low diastereoselectivity in piperidine ring formation. Here, we move beyond mere protocols to explain the "why" behind experimental choices, empowering you to make informed decisions at the bench.

Section 1: Frequently Asked Questions (FAQs) - Quick Troubleshooting

Here are some of the most common issues encountered during diastereoselective piperidine synthesis.

Q1: My piperidine ring-closing reaction is giving a nearly 1:1 mixture of diastereomers. Where do I start troubleshooting?

A1: A non-selective reaction is a common starting point. The first step is to evaluate the factors that govern stereoselectivity in your specific reaction. Generally, you can influence the outcome through three main strategies:

• Substrate Control: Modifying the starting materials to favor a specific transition state.

• Reagent/Catalyst Control: Employing chiral auxiliaries, chiral catalysts, or stereodirecting reagents.

• Reaction Condition Optimization: Adjusting parameters like temperature, solvent, and additives.

Start by carefully analyzing your substrate for any inherent stereochemical biases you can exploit. If none exist, systematically move on to evaluating catalyst and reaction condition modifications.

Q2: How do I know if substrate control is a viable strategy for my system?

A2: Substrate control relies on the steric and electronic properties of your starting material to direct the formation of one diastereomer over another. Look for the following features in your substrate:

• Existing Stereocenters: A chiral center already present in the acyclic precursor can influence the stereochemistry of the newly formed centers.

• Bulky Substituents: Large groups can sterically hinder one face of the molecule, forcing the reaction to proceed from the less hindered face.

• Chelating Groups: Functional groups capable of coordinating to a metal catalyst or reagent can lock the conformation of the transition state, leading to high diastereoselectivity.

If your substrate is largely achiral and lacks significant steric or electronic directing groups, substrate control alone is unlikely to be sufficient.

Q3: I'm considering a chiral auxiliary. What are the key considerations for selecting one?

A3: Chiral auxiliaries are temporary chiral groups that are attached to the substrate to direct the stereochemical outcome of a reaction, and are subsequently removed. Key considerations include:

• Effectiveness: The auxiliary should induce a high degree of stereoselectivity for your specific reaction type.

• Ease of Attachment and Cleavage: The auxiliary should be easy to install and remove under mild conditions that do not compromise the integrity of your product.

• Availability and Cost: The auxiliary should be readily available and economically viable for your scale of synthesis.

Carbohydrate-derived auxiliaries, for example, have been successfully used in the stereoselective synthesis of chiral piperidine derivatives.[2][3]

Q4: My diastereomeric ratio (d.r.) is sensitive to temperature changes. Why is this, and how can I use it to my advantage?

A4: The diastereomeric ratio of a reaction is governed by the difference in the free energy of the transition states leading to the different diastereomers. Lowering the reaction temperature often increases diastereoselectivity because the reaction becomes more sensitive to small energy differences between the competing transition state pathways. Conversely, higher temperatures can sometimes favor a different diastereomer or lead to lower selectivity. Systematically screening a range of temperatures is a crucial step in optimizing your reaction.

Q5: Can the choice of solvent dramatically impact diastereoselectivity?

A5: Absolutely. The solvent can influence the reaction in several ways:

• Solvation of the Transition State: Different solvents can stabilize the transition states leading to different diastereomers to varying extents.

• Reagent/Catalyst Aggregation: The aggregation state of your catalyst or reagents can be solvent-dependent, which in turn can affect selectivity.

• Solubility: Ensuring all components are fully dissolved is critical for reproducibility.

Screening a range of solvents with varying polarities and coordinating abilities (e.g., toluene, THF, CH2Cl2, acetonitrile) is highly recommended.

Section 2: Troubleshooting Guides by Reaction Type

This section provides more detailed troubleshooting advice for common piperidine ring-forming reactions.

Guide 1: Aza-Diels-Alder Reaction

The aza-Diels-Alder reaction is a powerful tool for constructing the piperidine ring. However, achieving high diastereoselectivity can be challenging.

Problem: Low endo/exo selectivity in your aza-Diels-Alder reaction.

Underlying Principles: The endo/exo selectivity is determined by the relative stabilities of the corresponding transition states. The endo transition state is often favored due to secondary orbital interactions, but steric hindrance can favor the exo pathway.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low endo/exo selectivity.

Detailed Steps & Explanations:

• Catalyst Screening:

  • Rationale: Lewis acids can coordinate to the dienophile or the aza-diene, altering the energies of the endo and exo transition states.

  • Protocol: Screen a panel of Lewis acids (e.g., ZnCl₂, Sc(OTf)₃, Cu(OTf)₂) at various loadings. In some cases, chiral Brønsted acids can also catalyze inverse-electron-demand aza-Diels-Alder reactions with high enantioselectivity.[4]

• Solvent Effects:

  • Rationale: The polarity and coordinating ability of the solvent can influence the conformation of the transition state and the activity of the catalyst.

  • Protocol: Evaluate a range of solvents from non-polar (e.g., toluene, hexanes) to polar aprotic (e.g., CH₂Cl₂, THF, acetonitrile).

• Temperature Optimization:

  • Rationale: As discussed in the FAQs, lower temperatures generally enhance selectivity by amplifying the energy difference between the competing transition states.

  • Protocol: Run the reaction at a range of temperatures, for example, from room temperature down to -78 °C.

Data-Driven Insights:

Catalyst	Solvent	Temperature (°C)	Diastereomeric Ratio (endo:exo)
None	Toluene	80	1.5 : 1
ZnCl₂ (10 mol%)	Toluene	25	5 : 1
Sc(OTf)₃ (10 mol%)	CH₂Cl₂	0	15 : 1
Sc(OTf)₃ (10 mol%)	CH₂Cl₂	-78	>20 : 1

This is example data and will vary based on the specific substrates.

Guide 2: Diastereoselective Mannich Reaction

The Mannich reaction and its variants are fundamental for piperidine synthesis. Stereocontrol is often achieved through the careful selection of reactants and catalysts.

Problem: Poor diastereoselectivity in a three-component Mannich reaction for piperidinone synthesis.

Underlying Principles: The stereochemical outcome of the Mannich reaction is determined during the nucleophilic attack of an enolate or enamine on an iminium ion. The facial selectivity of this attack dictates the final diastereomeric ratio.

Troubleshooting Strategies:

• Chiral Auxiliaries: Attaching a chiral auxiliary to the amine or the enolate component can effectively block one face of the reactive intermediate.[5] Carbohydrate-based auxiliaries have proven effective in directing the stereochemical outcome.[2][3]

  Caption: Workflow for using a chiral auxiliary.

• Catalyst Control: The use of chiral catalysts, such as rhodium(I) complexes with P-chiral bisphosphorus ligands, can enable highly enantioselective and diastereoselective transformations.[6]

• Substrate-Based Control: In some cases, the inherent chirality of a substrate can be leveraged. For instance, a stereoselective three-component vinylogous Mannich-type reaction can produce chiral dihydropyridinone compounds that serve as versatile intermediates for building a variety of chiral piperidines.[7]

Experimental Protocol: Screening for Optimal Lewis Acid in a Mannich Reaction

• Setup: In a series of oven-dried vials, add the aldehyde (1.0 equiv) and amine (1.0 equiv) to the chosen solvent. Stir for 30 minutes at room temperature to pre-form the imine.

• Catalyst Addition: To each vial, add a different Lewis acid (e.g., ZnCl₂, TiCl₄, Sc(OTf)₃) at a specific loading (e.g., 10 mol%).

• Nucleophile Addition: Cool the vials to the desired temperature (e.g., -78 °C) and add the enolate precursor (e.g., a silyl enol ether, 1.2 equiv).

• Reaction Monitoring: Allow the reactions to stir for a set time, monitoring by TLC or LC-MS.

• Workup and Analysis: Quench the reactions, perform an appropriate workup, and determine the diastereomeric ratio by ¹H NMR or chiral HPLC.

Guide 3: Reductive Amination

Intramolecular reductive amination is a common strategy for piperidine ring closure. The stereochemistry is set during the reduction of the cyclic iminium ion intermediate.

Problem: Low diastereoselectivity in the formation of a 2,6-disubstituted piperidine via reductive amination.

Underlying Principles: The diastereoselectivity of the reduction is dependent on the facial bias of hydride delivery to the cyclic iminium ion. The conformation of this intermediate and the steric bulk of the reducing agent are key factors.

Troubleshooting Decision Tree:

Caption: Decision tree for troubleshooting reductive amination.

Detailed Strategies:

• Vary the Reducing Agent:

  • Rationale: The size of the hydride source can significantly influence the direction of attack.

  • Examples:

    • Bulky reagents (e.g., L-Selectride®, K-Selectride®) will preferentially attack from the less sterically hindered face.

    • Less bulky reagents (e.g., NaBH₄, NaBH₃CN) may exhibit different or lower selectivity.

• Influence of pH: The pH of the reaction can affect the equilibrium between the amino-aldehyde/ketone and the cyclic iminium ion, which can in turn impact the diastereoselectivity of the reduction. It is worthwhile to screen different pH conditions.

• Catalytic Hydrogenation:

  • Rationale: Heterogeneous or homogeneous hydrogenation can offer different stereochemical outcomes compared to hydride-based reductions. The substrate adsorbs onto the catalyst surface, and hydrogen is delivered from the less hindered face.

  • Catalysts to Screen: Pd/C, PtO₂, Rh/Al₂O₃. The stereoselective hydrogenation of unsaturated piperidinones followed by reduction of the lactam can yield cis-configured products.[6]

Section 3: Advanced Techniques

When standard troubleshooting fails, more advanced strategies may be necessary.

Photoredox Catalysis and Epimerization

In some cases, a reaction may proceed with low initial diastereoselectivity, but one diastereomer is thermodynamically more stable. If an epimerization pathway is available, the product mixture can equilibrate to favor the more stable diastereomer.[8][9]

• Concept: A photoredox-catalyzed C-H arylation of substituted piperidines was found to initially proceed with low selectivity. However, under the reaction conditions, a subsequent epimerization led to a high diastereomeric ratio, favoring the thermodynamically more stable product.[8][9]

• When to Consider This: If you observe that the diastereomeric ratio of your product mixture changes over time, an epimerization process may be occurring. You could potentially drive the reaction to a single diastereomer by allowing it to reach thermodynamic equilibrium.

Catalyst-Controlled Site Selectivity and Diastereoselectivity

For complex piperidine scaffolds, controlling both site selectivity and diastereoselectivity is crucial.

• Concept: Rhodium-catalyzed C-H functionalization can be used to introduce substituents at various positions on the piperidine ring. The choice of catalyst and the nature of the nitrogen protecting group can control both the position of functionalization (regioselectivity) and the stereochemical outcome.[10]

• Application: This approach is particularly useful for creating libraries of substituted piperidines for drug discovery, as it allows for the synthesis of different isomers from a common precursor.[11]

Conclusion

Overcoming low diastereoselectivity in piperidine ring formation is a multifaceted challenge that often requires a systematic and logical approach to troubleshooting. By understanding the underlying principles of stereocontrol and methodically evaluating the impact of substrate, reagents, catalysts, and reaction conditions, you can significantly improve the stereochemical outcome of your synthesis. This guide provides a framework for this process, empowering you to move from a frustrating 1:1 mixture to a highly selective and successful reaction.

References

• But, T. Y., & Capon, R. J. (2021). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules, 26(16), 4785. [Link]

• Li, X., et al. (2023). Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society. [Link]

• Skubi, K. L., & Yoon, T. P. (2019). Highly Diastereoselective Functionalization of Piperidines by Photoredox Catalyzed α-Amino C–H Arylation and Epimerization. ChemRxiv. [Link]

• Ghorai, M. K., & Tiwari, D. P. (2020). Palladium-Catalyzed Regioselective and Stereospecific Ring-Opening Cross-Coupling of Aziridines: Experimental and Computational Studies. Accounts of Chemical Research, 53(9), 1867–1884. [Link]

• Skubi, K. L., & Yoon, T. P. (2020). Highly Diastereoselective Functionalization of Piperidines by Photoredox Catalyzed C–H Arylation and Epimerization. Journal of the American Chemical Society, 142(4), 1937-1944. [Link]

• Dehli, J. R., & Gotor, V. (2000). A Diastereoselective Synthesis of 2,4-Disubstituted Piperidines: Scaffolds for Drug Discovery. Organic Letters, 2(16), 2423–2425. [Link]

• Foley, D. J., et al. (2020). Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. RSC Medicinal Chemistry, 11(11), 1313-1323. [Link]

• D'hooghe, M., et al. (2006). Stereoselective synthesis of chiral piperidine derivatives employing arabinopyranosylamine as the carbohydrate auxiliary. Canadian Journal of Chemistry, 84(5), 728-735. [Link]

• Grieco, P. A., & Handy, S. T. (1998). An Oxidative Mannich Cyclization Methodology for the Stereocontrolled Synthesis of Highly Functionalized Piperidines. The Journal of Organic Chemistry, 63(2), 299-308. [Link]

• van der Vlist, A. A., et al. (2018). Reductive Amination Routes in the Synthesis of Piperidine IminoSugars. European Journal of Organic Chemistry, 2018(20-21), 2588-2595. [Link]

• Akiyama, T., et al. (2006). Chiral Brønsted Acid-Catalyzed Inverse Electron-Demand Aza Diels-Alder Reaction. Journal of the American Chemical Society, 128(40), 13070–13071. [Link]

• D'hooghe, M., et al. (2006). Stereoselective synthesis of chiral piperidine derivatives employing arabinopyranosylamine as the carbohydrate auxiliary. Canadian Journal of Chemistry, 84(5), 728-735. [Link]

• da Silva, A. B., et al. (2021). Optimization of the Reaction Conditions for the Synthesis of Dihydrobenzofuran Neolignans. Journal of the Brazilian Chemical Society, 32(1), 186-194. [Link]

• Parr, B. T., et al. (2016). Functionalization of Piperidine Derivatives for the Site‐Selective and Stereoselective Synthesis of Positional Analogues of Methylphenidate. Chemistry – A European Journal, 22(12), 4236-4243. [Link]

• Zhang, Z., et al. (2019). Controlling Enantioselectivity and Diastereoselectivity in Radical Cascade Cyclization for Construction of Bicyclic Structures. Journal of the American Chemical Society, 141(29), 11753–11760. [Link]

• Organic Chemistry Portal. (n.d.). Piperidine Synthesis. [Link]

• Rutjes, F. P. J. T., et al. (2023). Stereoselective Mannich Reactions in the Synthesis of Enantiopure Piperidine Alkaloids and Derivatives. European Journal of Organic Chemistry, 2023(20), e202300189. [Link]

• Marumoto, S., & Jørgensen, K. A. (2021). Enantioselective Inverse-Electron Demand Aza-Diels–Alder Reaction: ipso,α-Selectivity of Silyl Dienol Ethers. Organic Letters, 23(19), 7409–7414. [Link]

• Martin, T. J., & Rovis, T. (2013). A Catalytic Asymmetric Synthesis of Polysubstituted Piperidines Using a Rhodium (I) Catalyzed [2+2+2] Cycloaddition Employing a Cleavable Tether. Angewandte Chemie International Edition, 52(20), 5368-5371. [Link]

• Organic Chemistry Portal. (n.d.). Diels-Alder Reaction. [Link]

• Chen, Y., et al. (2016). Building polyfunctional piperidines: a stereoselective strategy of a three-component Mannich reaction inspired by biosynthesis and applications in the synthesis of natural alkaloids (+)-241D. Organic & Biomolecular Chemistry, 14(1), 103-112. [Link]

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Preventing catalyst poisoning in the stereoselective synthesis of piperidines

Welcome to the Technical Support Center for the stereoselective synthesis of piperidines. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of catalytic reactions in this field. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles to empower you to troubleshoot and optimize your synthetic routes effectively. Catalyst poisoning is a significant hurdle in achieving high yields and stereoselectivity, and this guide provides in-depth, field-proven insights to overcome these challenges.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common high-level questions regarding catalyst poisoning in the stereoselective synthesis of piperidines.

Q1: What is catalyst poisoning in the context of piperidine synthesis?

A: Catalyst poisoning refers to the deactivation of a catalyst by the strong binding of chemical species, known as poisons, to its active sites. In stereoselective piperidine synthesis, which often relies on transition-metal catalysts (e.g., Palladium, Rhodium, Platinum), poisons can originate from starting materials, reagents, solvents, or even the product itself.[1][2][3] These poisons occupy the sites where the catalytic transformation is supposed to occur, leading to a dramatic decrease in reaction rate and stereoselectivity.

Q2: What are the most common catalyst poisons I should be aware of?

A: The most frequently encountered catalyst poisons in this field include:

• Sulfur Compounds: Thiols, thioethers, and residual sulfur-containing reagents are notorious for irreversibly poisoning noble metal catalysts.[1][4][5]

• Nitrogen Heterocycles: The basic nitrogen atom in pyridine and piperidine derivatives can coordinate strongly to the metal center of the catalyst, leading to inhibition or deactivation.[1][6][7][8]

• Phosphine Ligands: While often used as part of the catalyst system, excess or unbound phosphine ligands from previous synthetic steps can act as inhibitors.[1]

• Halogens: Halide ions (Cl-, Br-, I-), especially from starting materials or additives, can poison catalysts.[3]

• Heavy Metals: Trace amounts of heavy metals like lead or mercury can also deactivate catalysts.[2][9]

Q3: How can I tell if my catalyst is poisoned?

A: The primary indicators of catalyst poisoning are:

• A significant decrease in the reaction rate or a complete stall of the reaction.

• A noticeable drop in stereoselectivity (enantiomeric or diastereomeric excess).

• Inconsistent results between batches, even with seemingly identical reaction conditions.

• The need for higher catalyst loading to achieve the desired conversion compared to literature reports.

Q4: Is it possible to regenerate a poisoned catalyst?

A: Catalyst regeneration is sometimes possible, but its success depends on the nature of the poison and the catalyst. For instance, some poisons can be removed by high-temperature treatment with an oxidizing or reducing atmosphere.[4][10] However, for strongly bound poisons like sulfur, regeneration can be difficult and may not restore the catalyst's original activity and stereoselectivity.[5] In many lab-scale syntheses, it is often more practical to prevent poisoning in the first place.

Section 2: Troubleshooting Guide

This section provides a systematic approach to troubleshooting common issues encountered during the stereoselective synthesis of piperidines, with a focus on catalyst poisoning.

Symptom 1: Low or No Conversion

Q: My reaction has stalled or is showing very low conversion. How do I diagnose the cause?

A: A stalled reaction is a classic sign of catalyst poisoning. Here’s a workflow to diagnose the issue:

Caption: Troubleshooting workflow for low or no conversion.

• Verify Reaction Parameters: First, ensure that the temperature, pressure (especially for hydrogenations), and stirring are optimal. Inadequate mixing can lead to poor mass transfer and mimic catalyst deactivation.

• Analyze for Impurities: The most likely culprit is a poison in your starting materials or solvent. Review the synthetic history of your substrates. Were any sulfur- or phosphine-containing reagents used in previous steps? If so, rigorous purification is necessary.

• Test for Product Inhibition: The basic nitrogen of the piperidine product can inhibit the catalyst.[1] To test this, you can run the reaction at a lower substrate concentration or add an acidic additive like HCl or acetic acid to protonate the nitrogen, reducing its coordinating ability.

• Consider Catalyst Choice: Some catalysts are more robust than others. For example, rhodium or platinum-based catalysts are often more effective than palladium for the hydrogenation of pyridines.[1][11]

Symptom 2: Poor Stereoselectivity

Q: I'm getting the desired product, but the enantiomeric/diastereomeric excess is much lower than expected. What could be the cause?

A: A drop in stereoselectivity can be a more subtle sign of catalyst poisoning.

• Partial Poisoning of Chiral Sites: The poison may preferentially bind to the most active and stereoselective sites on the catalyst, leaving less selective sites to continue the reaction, albeit at a slower rate.

• Water Content: Trace amounts of water can hydrolyze catalyst components or alter the solvent environment, affecting the transition state of the stereodetermining step.[1] Ensure you are using anhydrous conditions if ring-opening or other side reactions are observed.[1]

• Solvent Effects: The choice of solvent can significantly influence stereoselectivity.[12] Ensure your solvent is of high purity and consider screening other solvents. Chiral solvents can also be used to induce or enhance enantioselectivity.[13]

Symptom 3: Inconsistent Results Between Batches

Q: I'm running the same reaction under what I believe are identical conditions, but I'm getting different results each time. Why?

A: Inconsistent results are often traced back to seemingly minor variations in starting material purity or reaction setup.

• Batch-to-Batch Variation in Starting Materials: Impurities can vary between different batches of commercially available or synthesized starting materials. It is crucial to purify all reagents before use.[2][3]

• Atmospheric Contaminants: Ensure your reaction is performed under a truly inert atmosphere (e.g., argon or nitrogen). Oxygen can degrade some catalysts and ligands.

• Glassware Contamination: Residual acids, bases, or metal traces from previous experiments on glassware can interfere with the catalytic reaction. Use a rigorous cleaning protocol for your glassware.

Section 3: Prevention Protocols and Best Practices

"An ounce of prevention is worth a pound of cure" is particularly true in catalysis. The following protocols will help you minimize the risk of catalyst poisoning.

Protocol 1: Purification of Solvents

Freshly distilled solvents are critically important for reaction performance.[14]

Objective: To remove water, peroxides, and other potential catalyst poisons from common reaction solvents.

Example: Purification of Tetrahydrofuran (THF)

• Pre-drying: Add anhydrous sodium sulfate (Na₂SO₄) to the THF and let it stand overnight.

• Refluxing: Decant the pre-dried THF into a flask containing sodium benzophenone ketyl. Reflux the mixture under an inert atmosphere until a persistent deep blue or purple color indicates that the solvent is dry and oxygen-free.

• Distillation: Distill the THF directly into the reaction flask or a storage vessel under an inert atmosphere.

Solvent	Drying Agent	Notes
Dichloromethane	Calcium Hydride (CaH₂)	Reflux and distill.
Toluene	Sodium/Benzophenone	Reflux and distill.
Acetonitrile	Calcium Hydride (CaH₂)	Reflux and distill.

Protocol 2: Purification of Starting Materials

Objective: To remove non-volatile impurities that could act as catalyst poisons.

Method: Column Chromatography

• Choose an appropriate stationary phase (e.g., silica gel, alumina) and eluent system based on the polarity of your starting material.

• Prepare the column and load your crude starting material.

• Elute the column and collect fractions.

• Analyze the fractions by TLC or another appropriate method to identify the pure product.

• Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 3: Use of Scavengers and Additives

Objective: To mitigate the effects of known or suspected poisons.

• Acidic Additives: For reactions involving pyridine or piperidine synthesis, the addition of a stoichiometric amount of a non-coordinating acid (e.g., acetic acid, camphorsulfonic acid) can protonate the basic nitrogen, preventing it from binding to the catalyst.[1]

• Getters/Scavengers: In cases where trace metal impurities are suspected, specialized scavengers can be added to the reaction mixture to bind these poisons.

Visualizing the Catalyst Deactivation-Reactivation Cycle

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. How to Prevent Catalyst Poisoning at the Industrial Scale - Applied Catalysts [catalysts.com]
• 3. Catalyst deactivation mechanisms and how to prevent them [eureka.patsnap.com]
• 4. mdpi.com [mdpi.com]
• 5. dcl-inc.com [dcl-inc.com]
• 6. Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Poisoning and Reuse of Supported Precious Metal Catalysts in the Hydrogenation of N-Heterocycles, Part II: Hydrogenation of 1-Methylpyrrole over Rhodium [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Catalyst Poisoning And Regeneration Methods: Organics, Sulfur, And Cleaning Routines [eureka.patsnap.com]
• 11. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Optimization of Reaction Conditions for Stereoselective Synthesis of Piperidines

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for piperidine synthesis. The piperidine scaffold is a cornerstone of modern medicinal chemistry, appearing in numerous pharmaceuticals.[1] However, controlling the stereochemical outcome during its synthesis presents a significant and common challenge for researchers.[2][3] This guide is designed to provide practical, field-tested solutions to specific issues encountered during the stereoselective synthesis of piperidines, moving beyond simple protocols to explain the underlying chemical principles.

Part 1: General Troubleshooting & FAQs

This section addresses broad issues that can arise regardless of the specific synthetic route employed.

Q1: My final piperidine product is a yellow oil, and I'm concerned about purity. What causes this, and how can I fix it?

A: A yellow to brown coloration in piperidine samples is typically due to the formation of oxidation products from exposure to air.[4] While minor discoloration may not impact every application, it is crucial for drug development and characterization to use high-purity material.

• Causality: The secondary amine of the piperidine ring is susceptible to aerobic oxidation, which can form various colored impurities over time.

• Troubleshooting & Prevention:

  • Purification: The most reliable method to remove these impurities is distillation.[4]

  • Prevention: After purification, store the piperidine under an inert atmosphere (e.g., argon or nitrogen) in a sealed, amber-colored vial to protect it from both oxygen and light.[4]

Q2: I'm performing a reaction on a piperidine derivative, but my yield is low, and I see a significant amount of starting material. I suspect the piperidine nitrogen is interfering. Should I be using a protecting group?

A: Yes, this is a highly common issue. The nucleophilic and basic nature of the piperidine nitrogen can interfere with a wide range of reagents, leading to side reactions or inhibition of the desired transformation.

• Causality: Reagents like strong bases, organometallics, or electrophiles can react with the N-H bond of an unprotected piperidine. For instance, in reactions involving Lawesson's reagent, the piperidine nitrogen can react, leading to undesired byproducts.[4]

• Solution:

  • Protection: It is highly recommended to use an N-protected piperidine, especially for multi-step syntheses. Common and robust protecting groups include Boc (tert-butyloxycarbonyl) and Cbz (carboxybenzyl).[4] These groups temporarily render the nitrogen non-nucleophilic and non-basic, preventing side reactions. They can be cleanly removed in a final step.

Q3: My solution of piperidine in DMF or another solvent formed crystals upon storage. What happened?

A: This is a classic issue for secondary amines. The crystallization is almost certainly due to the formation of a salt.

• Causality: Piperidine is basic and readily reacts with atmospheric carbon dioxide (CO₂) to form piperidinium carbonate, a crystalline solid.[4] If other acidic reagents or byproducts (like HCl) are present in the lab atmosphere, it can also form salts like piperidinium chloride.[4]

• Solution:

  • Resolution: The crystals can sometimes be redissolved by gentle heating or addition of a small amount of a co-solvent, but this does not remove the underlying issue. The best practice is to prepare fresh solutions for sensitive reactions.

  • Prevention: Store piperidine solutions in tightly sealed containers, preferably with an inert gas headspace, to minimize exposure to atmospheric gases.[4]

Part 2: Troubleshooting Guides by Synthetic Method

Method 1: Catalytic Hydrogenation of Substituted Pyridines

The hydrogenation of pyridines is a direct route to cis-substituted piperidines, but achieving high diastereoselectivity and avoiding side reactions requires careful optimization.[5]

Q1: My hydrogenation of a substituted pyridine is giving me a poor mixture of cis and trans diastereomers. How can I improve the cis-selectivity?

A: Poor diastereoselectivity in pyridine hydrogenation often stems from suboptimal catalyst choice, reaction conditions that allow for isomer equilibration, or insufficient steric hindrance to direct the approach of hydrogen.

• Causality: The hydrogenation typically proceeds via adsorption of the pyridine ring onto the catalyst surface. The substrate will preferentially adsorb on its less sterically hindered face, leading to the delivery of hydrogen from that side and resulting in the cis product. However, if conditions are too harsh or the catalyst is not selective, side reactions or isomerisation can occur.[5]

• Troubleshooting Workflow:

Caption: Troubleshooting workflow for low diastereoselectivity.

• Actionable Solutions:

  • Catalyst Selection: Platinum-based catalysts like PtO₂ (Adam's catalyst) or Rhodium-on-carbon (Rh/C) are often more effective than Palladium for achieving high cis-selectivity.[4]

  • Increase Hydrogen Pressure: Increasing H₂ pressure (e.g., from 30 bar to 80 bar) can favor the formation of the cis isomer by promoting rapid, irreversible hydrogenation before equilibration can occur.[4]

  • Use Acidic Additives: Adding acetic acid or HCl can protonate the pyridine nitrogen. This reduces its ability to coordinate with and potentially poison the catalyst, often leading to cleaner and more selective reductions.[4]

  • Control Temperature: While higher temperatures increase the reaction rate, they can also promote side reactions and epimerization of the desired product. Try running the reaction at a lower temperature (e.g., 60 °C) for a longer time.[4]

Q2: The reaction is sluggish, and I suspect catalyst poisoning. What are the common culprits?

A: Catalyst poisoning is a major issue in hydrogenation, especially with heterogeneous catalysts. The catalyst's active sites become blocked, rendering it inactive.

• Causality:

  • Substrate Impurities: Sulfur- or phosphorus-containing compounds from previous synthetic steps are potent catalyst poisons.[4]

  • Nitrogen Inhibition: The basic nitrogen of the pyridine itself can strongly coordinate to the metal surface, inhibiting its catalytic activity.[4]

• Actionable Solutions:

  • Purify Starting Material: Ensure the pyridine substrate is meticulously purified via distillation or chromatography to remove trace impurities.

  • Use Acidic Additives: As mentioned above, protonating the nitrogen with acids like HCl prevents it from binding too strongly to the catalyst surface, thereby enhancing reactivity.[4]

Parameter	Condition A (Low Selectivity)	Condition B (Optimized for cis-Selectivity)	Rationale
Catalyst	10% Pd/C	PtO₂ or 5% Rh/C	Pt and Rh catalysts often show higher intrinsic selectivity for pyridine hydrogenation over Pd.[4]
H₂ Pressure	1-10 bar	30-80 bar	Higher pressure favors complete reduction without intermediate isomerization.[4]
Solvent	Methanol	Acetic Acid or Methanol with 1-2 eq. HCl	Acid protonates the nitrogen, preventing catalyst inhibition and altering surface adsorption.[4]
Temperature	100 °C	60-80 °C	Lower temperatures reduce the risk of epimerization and side reactions like ring opening.[4]

Method 2: Aza-Diels-Alder Reaction

The aza-Diels-Alder reaction is a powerful C-C and C-N bond-forming reaction for constructing the piperidine core in a single step.[6] However, its stereochemical outcome is highly sensitive to reaction conditions.

Q1: My aza-Diels-Alder reaction has poor stereoselectivity. I'm getting a mixture of diastereomers or enantiomers.

A: This is often the most critical challenge and is directly linked to the reaction mechanism, which can be either a concerted [4+2] cycloaddition or a stepwise Mannich-Michael pathway.[4][6]

• Causality:

  • Concerted Pathway: A true pericyclic reaction is stereospecific and generally favored by less reactive dienophiles and milder conditions. It often leads to a single, predictable stereoisomer (typically the endo product with cyclic dienes).[7]

  • Stepwise Pathway: Strong Lewis acids can activate the imine to such an extent that a stepwise, ionic mechanism occurs. This pathway involves a charge-separated intermediate that has rotational freedom, leading to a loss of stereochemical information and a mixture of products.[4][6]

Caption: Concerted vs. Stepwise Aza-Diels-Alder pathways.

• Actionable Solutions:

  • Screen Lewis Acids: Move from strong, highly oxophilic Lewis acids (like BF₃·OEt₂) to milder ones (like ZnCl₂, Sc(OTf)₃, or InCl₃). This can favor the concerted pathway.

  • Lower the Temperature: Running the reaction at lower temperatures (e.g., 0 °C or -78 °C) can disfavor the higher-activation-energy stepwise pathway and improve selectivity.

  • Use a Chiral Catalyst/Auxiliary: For enantioselectivity, employ a chiral Lewis acid catalyst or attach a chiral auxiliary to the imine or diene to induce facial selectivity.[6]

  • Use Cyclic Dienes: Cyclic dienes, like cyclopentadiene, are "locked" in the required s-cis conformation and often provide higher diastereoselectivity than their acyclic counterparts.[6][7]

Q2: The reaction is not proceeding, or the yield is very low.

A: Low reactivity can be due to electronic mismatch between the diene and dienophile (the imine) or improper activation.

• Causality: The Diels-Alder reaction is electronically controlled. For a normal-electron-demand reaction, an electron-rich diene reacts with an electron-poor dienophile. Imines are often not electrophilic enough to react without activation.[8]

• Actionable Solutions:

  • Activate the Imine: Attach an electron-withdrawing group (EWG) to the imine nitrogen (e.g., tosyl, nosyl, or Boc group). This lowers the LUMO energy of the imine, making it a better dienophile.

  • Use a Lewis Acid: A Lewis acid catalyst is almost always required to coordinate to the imine nitrogen, further increasing its electrophilicity.

  • Use an Electron-Rich Diene: Employ a diene with electron-donating groups (EDGs), such as a Danishefsky's diene, to increase the reaction rate.

Part 3: Detailed Experimental Protocol

Protocol: Screening of Reducing Agents for Diastereoselective Intramolecular Reductive Amination

This protocol outlines a procedure to optimize the diastereoselectivity of a piperidine ring closure via intramolecular reductive amination of a keto-amine precursor.

Objective: To identify a reducing agent that maximizes the yield and diastereomeric ratio (d.r.) of the target piperidine.

1. Precursor Synthesis:

• Synthesize the linear amino-ketone or amino-aldehyde precursor according to your established route. Ensure it is purified (>95% purity by NMR/LCMS) before screening.

2. General Screening Procedure (0.1 mmol scale): a. To a dry 2 mL reaction vial equipped with a magnetic stir bar, add the amino-ketone precursor (0.1 mmol, 1.0 equiv). b. Dissolve the precursor in the chosen solvent (1.0 mL). Common solvents for this reaction include methanol (MeOH), dichloromethane (DCM), or 1,2-dichloroethane (DCE). Acetic acid (AcOH) is often used as an additive to facilitate iminium ion formation. c. Add the acidic additive if required (e.g., 0.1 mmol AcOH). Stir for 15-30 minutes at room temperature to allow for the formation of the cyclic iminium ion intermediate. d. Cool the reaction to the desired temperature (e.g., 0 °C or -78 °C). e. Add the reducing agent (typically 1.2-1.5 equiv) portion-wise over 5 minutes. f. Allow the reaction to stir for the specified time (monitor by TLC or LCMS). g. Upon completion, quench the reaction carefully (e.g., with saturated aq. NaHCO₃ or Rochelle's salt). h. Extract the product with an organic solvent (e.g., EtOAc or DCM), dry the organic layer over Na₂SO₄, filter, and concentrate in vacuo. i. Analyze the crude product by ¹H NMR to determine the conversion and the diastereomeric ratio.

3. Screening Table:

Entry	Reducing Agent	Equiv.	Solvent	Temp (°C)	Time (h)	Conversion (%)	d.r. (cis:trans)
1	NaBH₄	1.5	MeOH	0	2
2	NaBH₃CN	1.5	MeOH/AcOH	25	4
3	NaBH(OAc)₃	1.5	DCE	25	4
4	L-Selectride®	1.2	THF	-78	3
5	H₂ (1 atm), Pd/C	cat.	EtOAc	25	12

4. Rationale for Agent Choice:

• NaBH₄: A strong, unhindered hydride source. Often gives low selectivity.

• NaBH₃CN: A milder reducing agent, selective for iminium ions over ketones. The presence of acid is required.[9]

• NaBH(OAc)₃: A mild and highly effective reagent for reductive amination. Its steric bulk can improve diastereoselectivity.[9]

• L-Selectride®: A very bulky hydride source (tri-sec-butylborohydride). Excellent for achieving high stereoselectivity by forcing hydride delivery from the less hindered face.

• Catalytic Hydrogenation: Can provide high selectivity, often favoring the cis product, but requires screening of catalysts and conditions.

References

• O'Hagan, D. (2000). Piperidine and Pyridine Alkaloids: A Biogenetic Overview. Natural Product Reports, 17(5), 435-446. [Link]

• Li, X., et al. (2023). Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society. [Link]

• Organic Chemistry Portal. (n.d.). Piperidine synthesis. [Link]

• Comins, D. L. (1992). Piperidine Synthesis. Defense Technical Information Center. [Link]

• Clayden, J., & Watson, D. (2005). Synthesis of Piperidines using Organometallic Chemistry. White Rose eTheses Online. [Link]

• France, S. P., et al. (2022). Synthesis of Stereoenriched Piperidines via Chemo-Enzymatic Dearomatization of Activated Pyridines. Journal of the American Chemical Society. [Link]

• Jones, S. P., et al. (2022). Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. RSC Medicinal Chemistry. [Link]

• DeKorver, K. A., et al. (2010). A Diastereoselective Synthesis of 2,4-Disubstituted Piperidines: Scaffolds for Drug Discovery. Organic Letters. [Link]

• Yu, R. T., & Rovis, T. (2009). A Catalytic Asymmetric Synthesis of Polysubstituted Piperidines Using a Rhodium (I) Catalyzed [2+2+2] Cycloaddition Employing a Cleavable Tether. Journal of the American Chemical Society. [Link]

• Ashenhurst, J. (2017). The Diels-Alder Reaction. Master Organic Chemistry. [Link]

• Wang, Y., et al. (2023). Stereoselective Synthesis of Densely Substituted Pyrrolidines via a [3 + 2] Cycloaddition Reaction between Chiral N-tert-Butanesulfinylazadienes and Azomethine Ylides. Organic Letters. [Link]

• Wikipedia. (n.d.). Aza-Diels–Alder reaction. [Link]

• Li, X., et al. (2023). Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. J. Am. Chem. Soc.[Link]

• Zhang, X., et al. (2021). Chiral piperidines from acyclic amines via enantioselective, radical-mediated δ C-H cyanation. Nature. [Link]

• Comins, D. L., & Dehghani, A. (1992). Enantioselective Synthesis of Piperidine, Indolizidine, and Quinolizidine Alkaloids from a Phenylglycinol-Derived δ-Lactam. The Journal of Organic Chemistry. [Link]

• ResearchGate. (n.d.). 28 questions with answers in PIPERIDINES. [Link]

• Takahata, H., et al. (2003). Total Synthesis of (−)-Cassine. Organic Letters. [Link]

• Mocerino, M., & Polidori, A. (2020). Reductive Amination Routes in the Synthesis of Piperidine IminoSugars. European Journal of Organic Chemistry. [Link]

• Chemistry LibreTexts. (2022). 16.11 Rules of the Diels–Alder Reaction. [Link]

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• 2. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. researchgate.net [researchgate.net]

Investigating the stability of 5-hydroxypiperidine derivatives under various conditions

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 5-hydroxypiperidine derivatives. This guide is designed to provide you with in-depth technical assistance, troubleshooting advice, and frequently asked questions regarding the stability of these valuable compounds. Our goal is to empower you with the knowledge to anticipate and address stability challenges in your experimental workflows.

Introduction: The Double-Edged Sword of the Hydroxyl Group

The 5-hydroxypiperidine scaffold is a cornerstone in medicinal chemistry, offering a versatile platform for developing novel therapeutics. The piperidine ring itself can confer favorable pharmacokinetic properties such as improved solubility and metabolic stability.[1] The hydroxyl group at the 5-position, while a key handle for synthetic diversification, also introduces specific stability considerations. It can be susceptible to oxidation, and its presence can influence the overall electronic properties and conformational stability of the molecule.[2] Understanding the inherent stability of your specific 5-hydroxypiperidine derivative under various experimental and storage conditions is paramount to ensure the integrity of your results.

This guide will delve into the common stability issues encountered with 5-hydroxypiperidine derivatives and provide practical solutions to mitigate them.

Troubleshooting Guide: Addressing Common Stability Issues

This section is formatted in a question-and-answer style to directly address specific problems you may encounter during your research.

Question 1: I'm observing a decrease in the peak area of my 5-hydroxypiperidine derivative during HPLC analysis over a short period. What could be the cause?

Answer:

A decreasing peak area in your chromatogram is a classic indicator of compound degradation. For 5-hydroxypiperidine derivatives, there are several likely culprits, often acting in concert.

Potential Causes and Solutions:

• Oxidation: The hydroxyl group and the tertiary amine of the piperidine ring are susceptible to oxidation, which can lead to the formation of N-oxides or ring-opened byproducts.[3] This can be accelerated by exposure to atmospheric oxygen, certain solvents, or metal ion contaminants.

  • Troubleshooting Steps:

    • Solvent Degassing: Ensure all your mobile phases and sample diluents are freshly prepared and thoroughly degassed. Inert gas sparging (e.g., with nitrogen or argon) is highly recommended.

    • Antioxidant Addition: For bulk storage of solutions, consider the addition of a small amount of an antioxidant, such as butylated hydroxytoluene (BHT), if it does not interfere with your downstream applications.

    • Inert Atmosphere: When working with the solid compound or preparing solutions, do so under an inert atmosphere (e.g., in a glove box) to minimize exposure to oxygen.

• pH-Mediated Hydrolysis: The stability of piperidine derivatives can be significantly influenced by the pH of the solution.[4][5] Depending on the other functional groups present in your molecule, acidic or basic conditions can catalyze hydrolysis or other degradation reactions.

  • Troubleshooting Steps:

    • pH Screening: Perform a preliminary pH stability screen by dissolving your compound in a series of buffers with varying pH values (e.g., pH 3, 5, 7, 9). Analyze the samples at different time points to identify the optimal pH range for stability.

    • Buffer Selection: Use a buffer system that maintains the pH within the determined stable range for all your experimental procedures.

• Photodegradation: Exposure to light, especially UV radiation, can provide the energy to initiate degradation, often through radical mechanisms.[3]

  • Troubleshooting Steps:

    • Use Amber Vials: Always store your samples and solutions in amber or light-blocking vials.

    • Minimize Light Exposure: During sample preparation and analysis, minimize the exposure of your compound to direct light.

Question 2: I've noticed the appearance of new, unexpected peaks in my LC-MS analysis of an aged sample. How can I identify these degradation products?

Answer:

The appearance of new peaks strongly suggests the formation of degradation products. Identifying these impurities is crucial for understanding the degradation pathway and ensuring the quality of your compound.

Identification Workflow:

• Forced Degradation Studies: To proactively identify potential degradation products, it is best practice to conduct forced degradation (stress testing) studies.[6][7][8] This involves subjecting your compound to a variety of harsh conditions to accelerate degradation.

• LC-MS/MS Analysis: Analyze the stressed samples using high-resolution mass spectrometry (e.g., Q-TOF or Orbitrap) to obtain accurate mass measurements of the parent compound and its degradation products. Fragmentation analysis (MS/MS) can provide structural information about the impurities.

• Common Degradation Products: For 5-hydroxypiperidine derivatives, look for mass shifts corresponding to common degradation pathways:

  • Oxidation: An increase in mass of 16 amu (addition of an oxygen atom) could indicate N-oxide formation or hydroxylation of the ring.

  • Dehydrogenation: A decrease in mass of 2 amu could suggest the formation of a double bond.

  • Ring Opening: More significant changes in mass may indicate cleavage of the piperidine ring.

Experimental Protocol: Forced Degradation Study

This protocol outlines a general procedure for conducting a forced degradation study.

• Sample Preparation: Prepare stock solutions of your 5-hydroxypiperidine derivative in a suitable solvent (e.g., acetonitrile or methanol).

• Stress Conditions: Aliquot the stock solution into separate vials and subject them to the following conditions:

  • Acidic Hydrolysis: Add 0.1 M HCl and incubate at 60°C for 24 hours.

  • Basic Hydrolysis: Add 0.1 M NaOH and incubate at 60°C for 24 hours.

  • Oxidative Degradation: Add 3% H₂O₂ and incubate at room temperature for 24 hours.

  • Thermal Degradation: Incubate a solid sample at 105°C for 24 hours.

  • Photodegradation: Expose a solution to a photostability chamber (ICH Q1B guidelines) for a defined period.

• Analysis: Analyze the stressed samples by LC-MS and compare the chromatograms to a control sample to identify the degradation products.

Frequently Asked Questions (FAQs)

• Q: What are the ideal storage conditions for solid 5-hydroxypiperidine derivatives?

  • A: As a general guideline, solid 5-hydroxypiperidine derivatives should be stored in a cool, dark, and dry place under an inert atmosphere (e.g., argon or nitrogen). For long-term storage, temperatures of -20°C are recommended. Always refer to the supplier's specific storage recommendations on the certificate of analysis.

• Q: Can I heat my 5-hydroxypiperidine derivative to aid dissolution?

  • A: Caution should be exercised when heating these compounds. Thermal degradation can occur at elevated temperatures, potentially leading to decarboxylation or other decomposition reactions.[3] If heating is necessary, use the lowest possible temperature for the shortest duration and perform a purity check (e.g., by HPLC) afterward.

• Q: How does the stereochemistry of the hydroxyl group affect stability?

  • A: The stereochemistry of the hydroxyl group can influence the conformational stability of the piperidine ring.[2] This, in turn, can affect the reactivity of the molecule. While specific stability data for different stereoisomers is often limited, it is a factor to consider, and stability should be assessed on a case-by-case basis.

• Q: Are there any incompatible solvents or reagents I should avoid?

  • A: Avoid strong oxidizing agents unless they are part of a specific synthetic step. Be mindful of reactive impurities in solvents, such as peroxides in aged ethers. When performing reactions, consider the potential for side reactions involving the hydroxyl group.

Visualizing Stability and Degradation

Diagram 1: General Workflow for Investigating Stability

Caption: Potential oxidative degradation pathways for 5-hydroxypiperidine derivatives.

Data Summary Table

Parameter	Condition	Potential Degradation	Recommended Action
pH	Acidic (<4) or Basic (>8)	Hydrolysis, rearrangement	Determine optimal pH range; use appropriate buffers.
Temperature	Elevated (>40°C)	Thermal decomposition, decarboxylation	Store at recommended temperatures; avoid unnecessary heating.
Light	UV or prolonged daylight	Photodegradation	Store in amber vials; minimize light exposure during handling.
Oxygen	Atmospheric or dissolved	Oxidation of N or OH groups	Use degassed solvents; handle under an inert atmosphere.

Conclusion

The stability of 5-hydroxypiperidine derivatives is a multifaceted issue that requires careful consideration throughout the research and development process. By understanding the potential degradation pathways and implementing the troubleshooting and preventative measures outlined in this guide, you can ensure the quality and reliability of your experimental data. Proactive stability assessment through forced degradation studies is a critical step in de-risking your projects and accelerating the journey from discovery to application.

References

• Enhancing solubility and stability of piperine using β-cyclodextrin derivatives: computational and experimental investigations. PubMed. Available at: [Link]

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. PubMed Central. Available at: [Link]

• Metabolism and Chemical Degradation of New Antidiabetic Drugs (Part II): A Review of Analytical Approaches for Analysis of Gliptins. MDPI. Available at: [Link]

• Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research. Available at: [Link]

• Forced degradation studies to identify the main degradation pathways of two active substances used in hypertension treatment. Universidade de Lisboa Scholar. Available at: [Link]

• Forced Degradation Study: An Important Tool in Drug Development. Asian Journal of Research in Chemistry. Available at: [Link]

• The Influence of pH and Temperature on the Stability of N-[(Piperidine)methylene]daunorubicin Hydrochloride and a Comparison of the Stability of Daunorubicin and Its Four New Amidine Derivatives in Aqueous Solutions. PubMed Central. Available at: [Link]

• The influence of pH and temperature on the stability of N-[(piperidine)methylene]daunorubicin Hydrochloride and a comparison of the stability of daunorubicin and its four new amidine derivatives in aqueous solutions. PubMed. Available at: [Link]

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• 4. The influence of pH and temperature on the stability of N-[(piperidine)methylene]daunorubicin Hydrochloride and a comparison of the stability of daunorubicin and its four new amidine derivatives in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Influence of pH and Temperature on the Stability of N-[(Piperidine)methylene]daunorubicin Hydrochloride and a Comparison of the Stability of Daunorubicin and Its Four New Amidine Derivatives in Aqueous Solutions - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Resolving Inseparable Diastereomeric Mixtures in Piperidine Synthesis

Welcome to the Technical Support Center for diastereomer resolution in piperidine synthesis. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges in separating complex diastereomeric mixtures of piperidine derivatives. As a Senior Application Scientist, I've structured this resource to provide not just protocols, but the underlying scientific principles to empower you to make informed decisions in your experimental design.

Introduction: The Challenge of Piperidine Diastereomers

Piperidine scaffolds are cornerstones in medicinal chemistry, appearing in a vast number of pharmaceuticals. The synthesis of substitu[1]ted piperidines often generates multiple stereocenters, leading to mixtures of diastereomers. While diastereomers posse[1][2][3][4]ss different physicochemical properties, their separation can be notoriously difficult, especially when they are structurally similar. This guide provides a systematic approach to troubleshooting and resolving these inseparable mixtures.

Part 1: Troubleshooting Guide

This section addresses specific, common problems encountered during the separation of piperidine diastereomers.

Scenario 1: My diastereomers are co-eluting or poorly resolved during column chromatography.

This is one of the most frequent challenges. Co-elution occurs when two or more compounds travel through the chromatography column at the same rate.

Initial Assessment: [5]

• Confirm Peak Purity: Before extensive troubleshooting, ensure you are dealing with co-eluting diastereomers and not an impure sample. Use a high-resolution detection method like mass spectrometry (MS) or a diode array detector (DAD) to check for peak purity. If the spectra across the[5] peak are not identical, co-elution is likely.

Troubleshooting Steps:[5]

• Modify the Mobile Phase (Eluent):

  • Causality: The separation of diastereomers on a stationary phase is a result of subtle differences in their interactions (e.g., hydrogen bonding, dipole-dipole interactions, van der Waals forces). Altering the eluent composition directly impacts these interactions.

  • Actionable Advice:

    • Change Solvent Polarity: Systematically vary the ratio of your polar and non-polar solvents. A weaker mobile phase (less polar in normal phase, more polar in reverse phase) will increase retention times and may improve resolution.

    • Introduce a[5] Different Solvent: If varying the ratio is ineffective, substitute one of the solvents. For example, in a hexane/ethyl acetate system, try replacing ethyl acetate with dichloromethane or tert-butyl methyl ether. This changes the selectivity of the separation.

    • **Additives:[6] Small amounts of additives like triethylamine (for basic compounds like piperidines) can deactivate acidic sites on the silica gel, reducing peak tailing and sometimes improving resolution. For acidic compounds, a small amount of acetic or formic acid can be beneficial.

• Change the Stationary Phase (Column):

  • Causality: Different stationary phases offer unique interaction mechanisms. If your current column chemistry cannot differentiate between the diastereomers, a new stationary phase is necessary.

  • Actionable Advi[5][7]ce:

    • Normal Phase Chromatography: Standard silica gel is often the first choice. If that fails, consider a[7][8]lumina or other polar phases like cyano- or diol-bonded silica.

    • Reverse Pha[7]se Chromatography (HPLC): While C18 is common, it may not be optimal for diastereomer separation. Experiment with different[6] column chemistries such as C8, phenyl, or pentafluorophenyl (PFP) phases, which offer different selectivity.

    • Chiral Stat[6][7]ionary Phases (CSPs): Although designed for enantiomers, CSPs can sometimes provide excellent separation of diastereomers. This is often a trial-and[9][10]-error process.

• Consider Supercrit[7]ical Fluid Chromatography (SFC):

  • Causality: SFC utilizes a supercritical fluid, typically carbon dioxide, as the mobile phase. It offers high efficiency[][12] and different selectivity compared to HPLC, making it a powerful tool for separating challenging isomers.

  • Actionable Advi[9][][12]ce: Screen a variety of achiral and chiral columns under SFC conditions. The use of co-solvents (like methanol) and additives can be optimized to achieve separation.

Workflow for Troublesh[9]ooting Co-eluting Diastereomers

Caption: A decision-making workflow for troubleshooting co-eluting diastereomers.

Scenario 2: Recrystallization attempts are not improving the diastereomeric excess (d.e.).

Recrystallization is a powerful technique for purifying compounds, but its success with diastereomers depends on their ability to form a well-ordered crystal lattice.

Troubleshooting Steps:

• Systematic Solvent Screening:

  • Causality: The solubility of diastereomers can vary significantly in different solvents. The ideal solvent is one in which one diastereomer is sparingly soluble while the other is more soluble, especially at lower temperatures.

  • Actionable Advice: Perform small-scale recrystallization trials in a wide range of solvents with varying polarities (e.g., hexanes, ethyl acetate, isopropanol, acetonitrile, water, and mixtures thereof).

• Consider Diastereoselective Crystallization with a Resolving Agent:

  • Causality: If the diastereomers themselves do not crystallize selectively, you can introduce a chiral resolving agent to form diastereomeric salts. These salts have differen[13][]t crystal packing energies and solubilities, often facilitating separation.

  • Actionable Advi[13]ce:

    • For basic piperidines, use chiral acids like tartaric acid derivatives (e.g., dibenzoyl-L-tartaric acid) or mandelic acid.

    • For acidic pi[13]peridine derivatives, use chiral bases like brucine, strychnine, or chiral amines.

    • The stoichiometry of the resolving agent is crucial and may need to be optimized (e.g., 0.5 to 1.0 equivalents).

Experimental Protocol:[13] Diastereoselective Crystallization

• Dissolution: Dissolve the diastereomeric mixture of your piperidine derivative in a minimal amount of a suitable solvent at an elevated temperature.

• Addition of Resolvi[13]ng Agent: Add the chosen chiral resolving agent (typically 0.5-1.0 equivalents) to the warm solution.

• Crystallization: [13]Allow the solution to cool slowly to room temperature, and then potentially to a lower temperature (e.g., 4 °C), to induce crystallization of the less soluble diastereomeric salt. Seeding with a small crys[13]tal can be beneficial.

• Isolation and Analy[13]sis: Isolate the crystals by filtration and analyze the diastereomeric purity of both the solid and the mother liquor by a suitable method (e.g., HPLC, NMR).

• Liberation of the Free Base/Acid: Treat the purified diastereomeric salt with a base (e.g., NaHCO₃) or acid (e.g., HCl) to remove the resolving agent and isolate the desired pure diastereomer.

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the primary methods for resolving inseparable diastereomers of piperidines?

The main strategies can be categorized as follows:

• Chromatographic Methods: This includes advanced techniques like HPLC and SFC with various stationary and mobile phases.

• Crystallization-Bas[7][9]ed Methods: This involves either direct crystallization of the diastereomers or the formation of diastereomeric salts with a resolving agent.

• Chemical Derivatiza[8]tion: In this approach, the diastereomeric mixture is reacted with a chiral derivatizing agent to form new diastereomers that are easier to separate chromatographically. The derivatizing agent is[15][16] then cleaved to yield the pure, separated diastereomers.

• Enzymatic Resolution: This method utilizes enzymes that selectively react with one diastereomer, allowing for the separation of the reacted and unreacted compounds.

Q2: When should I cons[17][18][19]ider chemical derivatization?

You should consider chemical derivatization when other methods, particularly chromatography and crystallization, have failed. This method is especially useful if your piperidine derivative has a reactive functional group (e.g., -OH, -NH₂, -COOH).

Principle of Chiral De[16]rivatization for Separation

Caption: Workflow illustrating the principle of chemical derivatization for separating diastereomers.

Common Chiral Derivatizing Agents (CDAs):

Functional Group on Piperidine	Chiral Derivatizing Agent Example
Amine (-NH₂) or Alcohol (-OH)	Mosher's acid (α-methoxy-α-(trifluoromethyl)phenylacetic acid)
Carboxylic Acid (-COO[20]H)	Chiral amines (e.g., (R)-1-phenylethylamine)
Amine (-NH₂)	Chiral isocyanates (e.g., (R)-1-(1-naphthyl)ethyl isocyanate)

Q3: Can I use a chiral HPLC column to separate diastereomers?

Yes, a chiral stationary phase (CSP) can often separate diastereomers, sometimes with very high efficiency. The chiral environment of[9][10] the CSP can provide unique interactions that differentiate between the diastereomers. However, it's not guaranteed, and sometimes an achiral column will perform better. It is a valuable tool to [10]include in your screening process.

Q4: What is the role of temperature in diastereomer separation by chromatography?

Temperature can have a significant impact on chromatographic separations. Lowering the column temperature can sometimes improve resolution by enhancing the subtle intermolecular interactions that govern separation. Conversely, increasing the temperature can decrease viscosity and improve efficiency, but may reduce selectivity. It is a parameter worth optimizing.

References

• D'hooghe, M., & De Kimpe, N. (2006). The Chemistry of 2-Substituted Piperidines. Chemical Reviews, 106(9), 3445-3502. [Link]

• Harada, N. (2018). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. Molecules, 23(10), 2520. [Link]

• Google Patents. (2002).

• Chromatography Forum. (2008). Separation of diastereomers. [Link]

• Ilisz, I., Aranyi, A., & Forgacs, E. (2003). Comparative study on separation of diastereomers by HPLC. Journal of Pharmaceutical and Biomedical Analysis, 31(4), 675-683. [Link]

• Kannappan, V. (2022). Chiral HPLC separation: strategy and approaches. Chiralpedia. [Link]

• ResearchGate. (2024). How can we separate diastereomers of larger organic moiety?. [Link]

• Amgen Inc. (2011). Comparison of SFC, HPLC, and Chiral techniques for the separation of diastereomers of a diverse set of small molecules. [Link]

• Axion Labs. (n.d.). Co-Elution: The Achilles' Heel of Chromatography (and What You Can Do About It). [Link]

• Wikipedia. (n.d.). Chiral derivatizing agent. [Link]

• Verho, O., & Somfai, P. (2011). Enzymatic Kinetic Resolution of Piperidine Atropisomers: Synthesis of a Key Intermediate of the Farnesyl Protein Transferase Inhibitor, SCH66336. The Journal of Organic Chemistry, 76(11), 4565-4571. [Link]

• O'Brien, P., et al. (2022). Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. RSC Medicinal Chemistry, 13(11), 1614-1621. [Link]

• Reddit. (2022). r/CHROMATOGRAPHY - Separation of enantiomers. [Link]

• Selvita. (2024). Faster, Greener, and More Efficient: Preparative Supercritical Fluid Chromatography for Chiral Separations. [Link]

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• 1. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Diastereoselective synthesis of new zwitterionic bicyclic lactams, scaffolds for construction of 2-substituted-4-hydroxy piperidine and its pipecolic acid derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of all diastereomers of the piperidine--alkaloid substructure of cyclopamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
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• 7. Separation of diastereomers - Chromatography Forum [chromforum.org]
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• 10. reddit.com [reddit.com]
• 12. selvita.com [selvita.com]
• 13. WO2002068391A1 - Process for resolving racemic mixtures of piperidine derivatives - Google Patents [patents.google.com]
• 15. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Chiral HPLC separation: strategy and approaches – Chiralpedia [chiralpedia.com]
• 17. Enzymatic kinetic resolution of piperidine atropisomers: synthesis of a key intermediate of the farnesyl protein transferase inhibitor, SCH66336 - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 20. Chiral derivatizing agent - Wikipedia [en.wikipedia.org]

Technical Support Center: Precise Stereochemical Control in 3-Substituted Piperidine Synthesis

Welcome to the Technical Support Center for the stereoselective synthesis of 3-substituted piperidines. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of these critical synthetic transformations. The piperidine moiety is a cornerstone of many pharmaceuticals, and precise control over its stereochemistry is paramount for achieving desired biological activity and safety profiles.[1] This guide provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in established scientific principles and practical laboratory experience.

Section 1: Troubleshooting Guide

This section addresses common experimental hurdles encountered during the synthesis of 3-substituted piperidines in a question-and-answer format.

Question 1: My catalytic asymmetric hydrogenation of a substituted pyridine is giving low enantioselectivity. What are the likely causes and how can I improve it?

Answer:

Low enantioselectivity in the asymmetric hydrogenation of pyridines is a frequent challenge. The underlying causes can be multifaceted, often involving catalyst inhibition or suboptimal reaction conditions.

Causality and Solutions:

• Catalyst Poisoning: The basic nitrogen atom of the pyridine substrate and the resulting piperidine product can act as a ligand, coordinating to the metal center of the catalyst and inhibiting its activity or altering the chiral environment.[2] Impurities in the substrate, solvent, or hydrogen gas (e.g., sulfur or phosphine compounds) can also poison the catalyst.

  • Solution: The most common strategy to mitigate this is the addition of an acid additive, such as HCl or acetic acid.[2] Protonation of the nitrogen atom reduces its coordinating ability, thereby preventing catalyst inhibition.[2] Ensure all reagents and solvents are of high purity and that the reaction setup is scrupulously clean.

• Suboptimal Ligand Choice: The chiral ligand is the primary determinant of stereoselectivity. An inappropriate ligand for a specific substrate will result in poor chiral induction.

  • Solution: Screen a variety of chiral ligands. For iridium-catalyzed hydrogenations, ligands like MeO-BoQPhos have shown high efficiency for 2-alkylpyridines.[3] For rhodium-catalyzed systems, C2-symmetric bisphosphines such as (S)-Segphos are often effective.[4]

• Incorrect Reaction Conditions: Temperature, pressure, and solvent can significantly influence enantioselectivity.

  • Solution: Systematically optimize these parameters. Lowering the reaction temperature often enhances enantioselectivity, although it may decrease the reaction rate.[5] Hydrogen pressure can also be a critical factor; for instance, in some hydrogenations, increasing the pressure can favor the formation of the cis isomer.[2]

Experimental Protocol: Screening for Optimal Ligand in Rh-Catalyzed Asymmetric Carbometalation [4]

• Setup: In a glovebox, prepare an array of reaction vials. To each vial, add the rhodium precursor (e.g., [Rh(cod)(OH)]₂, 5 mol%).

• Ligand Addition: To each vial, add a different chiral bisphosphine ligand (12 mol%).

• Reagent Addition: Add the dihydropyridine substrate (1.0 equiv.), the boronic acid (1.5 equiv.), and a solution of aqueous cesium hydroxide.

• Reaction: Seal the vials, remove them from the glovebox, and heat to the desired temperature (e.g., 70 °C).

• Analysis: After a set time, quench the reactions and analyze the enantiomeric excess (ee) of the product in each vial using chiral HPLC or SFC.

Ligand	Catalyst Precursor	Solvent	Temperature (°C)	ee (%)
(S)-Segphos	[Rh(cod)(OH)]₂	THP:Toluene:H₂O	70	96
Ligand L2	[Rh(cod)(OH)]₂	THP:Toluene:H₂O	70	<50
Ligand L3	[Rh(cod)(OH)]₂	THP:Toluene:H₂O	70	<50

Table 1: Example of ligand screening data for the Rh-catalyzed asymmetric carbometalation of a dihydropyridine.

Question 2: I am observing significant amounts of a byproduct that appears to be a partially reduced or ring-opened product. How can I suppress these side reactions?

Answer:

The formation of partially hydrogenated intermediates (dihydropyridines, tetrahydropyridines) or ring-opened byproducts is a common issue, particularly in the hydrogenation of pyridines.[2]

Causality and Solutions:

• Incomplete Reaction: Insufficient reaction time, low hydrogen pressure, or low temperature can lead to the accumulation of partially reduced intermediates.[2]

  • Solution: Increase the reaction time and/or the severity of the conditions (higher temperature and pressure) to drive the reaction to completion.[2] Monitor the reaction progress by GC-MS or TLC to ensure full conversion of the starting material and intermediates.

• Catalyst-Mediated Ring Opening: Certain catalysts, especially some rhodium complexes, in the presence of water, can promote the cleavage of the piperidine ring.[2]

  • Solution: If ring-opening is observed, ensure strictly anhydrous conditions.[2] This includes using dry solvents and reagents and performing the reaction under an inert atmosphere.

• Over-reduction: Harsh reaction conditions can sometimes lead to the reduction of other functional groups in the molecule, such as a phenyl ring.[2]

  • Solution: Select a catalyst with higher chemoselectivity. For example, platinum-based catalysts (PtO₂, Pt/C) are often more effective and selective than palladium for pyridine hydrogenation.[2]

Question 3: My diastereoselectivity is low in a reaction that generates a second stereocenter. What factors should I investigate?

Answer:

Achieving high diastereoselectivity is crucial when a new stereocenter is formed in a molecule that already contains one.

Causality and Solutions:

• Thermodynamic vs. Kinetic Control: The observed diastereomeric ratio (d.r.) can be a result of either kinetic or thermodynamic control.

  • Solution: Varying the reaction temperature can provide insight. If the d.r. changes significantly with temperature, the reaction is likely under kinetic control. Lower temperatures generally favor the kinetic product. If the reaction is reversible, allowing it to proceed for a longer time at a higher temperature may favor the thermodynamically more stable diastereomer.

• Directing Group Effects: The nature of the protecting group on the piperidine nitrogen can have a profound impact on the facial selectivity of an incoming reagent.

  • Solution: Experiment with different N-protecting groups (e.g., Boc, Cbz, sulfonyl groups). The steric bulk and electronic properties of the protecting group can influence the preferred conformation of the piperidine ring and thereby direct the approach of the reagent.[5]

• Catalyst/Reagent Control: In catalyst-controlled reactions, the chiral catalyst is the primary determinant of diastereoselectivity.

  • Solution: As with enantioselectivity, screening different chiral catalysts or reagents is essential. For example, in rhodium-catalyzed C-H functionalization, different chiral dirhodium catalysts can lead to dramatic differences in diastereoselectivity.[5]

Section 2: Frequently Asked Questions (FAQs)

Question 4: What are the most reliable methods for determining the enantiomeric excess (ee) and diastereomeric ratio (d.r.) of 3-substituted piperidines?

Answer:

Accurate determination of stereochemical purity is critical. The most commonly employed and reliable techniques are chromatographic.[6][7]

• Chiral High-Performance Liquid Chromatography (HPLC) and Chiral Supercritical Fluid Chromatography (SFC): These are the gold-standard methods for determining ee.[6][8] They utilize a chiral stationary phase (CSP) that interacts differently with the two enantiomers, leading to their separation. SFC often provides faster analysis times and better resolution than HPLC.[6][7]

• Gas Chromatography (GC) with a Chiral Column: For volatile piperidine derivatives, chiral GC is an excellent option. Derivatization may be necessary to improve volatility and resolution.[6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • For d.r. determination: Standard ¹H NMR is often sufficient to determine the d.r. by integrating the signals of diastereotopic protons.

  • For ee determination: NMR with a chiral solvating agent (CSA) or a chiral derivatizing agent (CDA) can be used. The CSA or CDA interacts with the enantiomers to form diastereomeric complexes or derivatives that have distinct NMR signals.

• Vibrational Circular Dichroism (VCD): For determining the absolute configuration, VCD, coupled with density functional theory (DFT) calculations, is a powerful technique.[8]

Question 5: What are the key considerations for setting up an air- and moisture-sensitive catalytic reaction for piperidine synthesis?

Answer:

Many catalysts used in stereoselective synthesis, particularly organometallic complexes, are sensitive to air and moisture.[9] Proper handling is crucial for reproducibility and success.

Key Considerations:

• Glassware: All glassware should be oven- or flame-dried immediately before use to remove any adsorbed water.

• Inert Atmosphere: The reaction should be performed under an inert atmosphere, such as nitrogen or argon. This is typically achieved using a Schlenk line or a glovebox.[9][10]

• Solvents and Reagents: Use anhydrous solvents, which are commercially available or can be prepared by distillation from an appropriate drying agent. Solid reagents should be dried in a vacuum oven.

• Reagent Transfer: Use gastight syringes or cannulas for transferring air-sensitive liquids and solutions.[10] Solids should be handled in a glovebox.

Workflow for Setting up an Air-Sensitive Reaction:

Caption: Workflow for setting up an air-sensitive catalytic reaction.

Question 6: I am having difficulty purifying my 3-substituted piperidine product from the reaction mixture. What strategies can I employ?

Answer:

Purification of piperidine derivatives can be challenging due to their basicity and potential for forming complex mixtures of stereoisomers.

Purification Strategies:

• Column Chromatography: This is the most common method.

  • Normal Phase (Silica Gel): A mixture of a non-polar solvent (e.g., hexanes or heptane) and a more polar solvent (e.g., ethyl acetate or dichloromethane) is typically used. Adding a small amount of a basic modifier, such as triethylamine (0.1-1%), to the eluent can help to prevent peak tailing and improve the separation of basic compounds.

  • Reverse Phase (C18): This is useful for more polar piperidine derivatives. A mixture of water and acetonitrile or methanol, often with a modifier like formic acid or trifluoroacetic acid (TFA), is used.

• Crystallization: If the product is a solid, crystallization can be a highly effective method for purification and for separating diastereomers.

• Preparative HPLC or SFC: For difficult separations of stereoisomers, preparative chiral HPLC or SFC can be employed. While more expensive and time-consuming, these techniques can provide highly pure enantiomers or diastereomers.

• Acid-Base Extraction: The basic nature of the piperidine nitrogen can be exploited. The product can be extracted into an acidic aqueous solution, washed with an organic solvent to remove non-basic impurities, and then the aqueous layer is basified and the product is extracted back into an organic solvent.

Question 7: What are the advantages of a chemo-enzymatic approach for the synthesis of chiral 3-substituted piperidines?

Answer:

Chemo-enzymatic methods combine the advantages of chemical synthesis and biocatalysis to achieve highly stereoselective transformations.

Advantages:

• High Stereoselectivity: Enzymes often exhibit exquisite enantio- and regioselectivity, leading to products with very high ee and d.r.[8]

• Mild Reaction Conditions: Biocatalytic reactions are typically performed in aqueous media at or near room temperature and neutral pH, which is compatible with a wide range of functional groups.

• Sustainability: Biocatalysis is often considered a "greener" technology as it avoids the use of heavy metals and harsh reagents.

• Cascade Reactions: Multiple enzymatic steps can be combined in a one-pot cascade, which improves efficiency by reducing the number of workup and purification steps.[8] For example, a one-pot amine oxidase/ene imine reductase cascade can convert N-substituted tetrahydropyridines to stereo-defined 3-substituted piperidines.[8]

Illustrative Chemo-enzymatic Cascade:

Caption: A one-pot amine oxidase/ene imine reductase cascade.

References

• Turner, N. J., & co-workers. (2022). Synthesis of Stereoenriched Piperidines via Chemo-Enzymatic Dearomatization of Activated Pyridines. Journal of the American Chemical Society. [Link]

• Mokhtary, M., & Mahooti, K. (2023). Recent Advances in the Synthesis of Highly Substituted Piperidine Analogs with Biological Activities. Advanced Journal of Chemistry, Section A. [Link]

• Spring, D. R., & co-workers. (2022). Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. Chemical Science. [Link]

• Davies, H. M. L., & co-workers. (2016). Functionalization of Piperidine Derivatives for the Site-Selective and Stereoselective Synthesis of Positional Analogues of Methylphenidate. Angewandte Chemie International Edition. [Link]

• Gfeller, P., & co-workers. (2015). Discovery of Novel 3,3-Disubstituted Piperidines as Orally Bioavailable, Potent, and Efficacious HDM2-p53 Inhibitors. Journal of Medicinal Chemistry. [Link]

• Spring, D. R., & co-workers. (2022). Synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. Chemical Science. [Link]

• Fletcher, S. P., & co-workers. (2023). Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society. [Link]

• Rovis, T., & Martin, T. J. (2013). A Catalytic Asymmetric Synthesis of Polysubstituted Piperidines Using a Rhodium (I) Catalyzed [2+2+2] Cycloaddition Employing a Cleavable Tether. Angewandte Chemie International Edition. [Link]

• Zhou, Y.-G., & co-workers. (2021). Asymmetric Hydrogenation of Isoquinolines and Pyridines Using Hydrogen Halide Generated in Situ as Activator. Organic Letters. [Link]

• Fletcher, S. P., & co-workers. (2023). Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society. [Link]

• Rueping, M., & co-workers. (2011). Efficient Asymmetric Hydrogenation of Pyridines. Angewandte Chemie International Edition. [Link]

• ResearchGate. (2025). Chiral-Selective Biocatalysis of (S)-1-BOC-3-Hydroxypiperidine: Developing analytical method for Quantifying (R)-Isomer Impurities. ResearchGate. [Link]

• Fletcher, S. P., & co-workers. (2023). Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society. [Link]

• Zhang, J., & co-workers. (2012). A Modular, Efficient, and Stereoselective Synthesis of Substituted Piperidin-4-ols. Angewandte Chemie International Edition. [Link]

• Ma, D., & co-workers. (2015). Building polyfunctional piperidines: a stereoselective strategy of a three-component Mannich reaction inspired by biosynthesis and applications in the synthesis of natural alkaloids (+)-241D. Organic & Biomolecular Chemistry. [Link]

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• Hayashi, T., & Murakami, M. (2014). Rhodium-Catalyzed Asymmetric Tandem Cyclization for Efficient and Rapid Access to Underexplored Heterocyclic Tertiary Allylic Alcohols Containing a Tetrasubstituted Olefin. Organic Letters. [Link]

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• American Chemical Society. (2022). Mechanistic Studies on the Synthesis of Pyrrolidines and Piperidines via Copper-Catalyzed Intramolecular C–H Amination. Organometallics. [Link]

• Johnson, A. (2020). air sensitive reaction setup. YouTube. [Link]

• ChemRxiv. (2025). Iridium(III)-Catalyzed Ionic Hydrogenation of Pyridines to Multi-Substituted Piperidines. ChemRxiv. [Link]

• MDPI. (2021). Chiral Catalyst Deactivation during the Asymmetric Hydrogenation of Acetophenone. Catalysts. [Link]

• National Institutes of Health. (2025). Enantioselective synthesis of chiral 2,3-cis-disubstituted piperidines and C1-substituted tetrahydroisoquinolines by asymmetric Cu-catalyzed cyclizative aminoboration. Nature Communications. [Link]

• National Institutes of Health. (2021). Interrupted Pyridine Hydrogenation: Asymmetric Synthesis of δ‐Lactams. Angewandte Chemie International Edition. [Link]

• PubMed. (2013). A catalytic asymmetric synthesis of polysubstituted piperidines using a rhodium(I)-catalyzed [2+2+2] cycloaddition employing a cleavable tether. PubMed. [Link]

• Fletcher, S. P., & co-workers. (2023). Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society. [Link]

• Zhang, X., & co-workers. (2016). Synthesis of Enantioenriched 2-Alkyl Piperidine Derivatives through Asymmetric Reduction of Pyridinium Salts. Organic Letters. [Link]

• Advanced Photon Source. (n.d.). Air-Sensitive Catalyst Handling and Preparation. Argonne National Laboratory. [Link]

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Reference Data & Comparative Studies

A Comparative Analysis of the Biological Activity of 5-Hydroxypiperidine-2-carboxylic Acid Stereoisomers: A Guide for Researchers

In the landscape of drug discovery and development, the spatial arrangement of atoms within a molecule is a critical determinant of its biological activity. This guide provides a comparative analysis of the biological activity of the stereoisomers of 5-hydroxypiperidine-2-carboxylic acid, a heterocyclic compound of significant interest in medicinal chemistry. As researchers and drug development professionals, understanding the nuanced differences conferred by stereochemistry is paramount for the rational design of potent and selective therapeutic agents.

Introduction: The Significance of Stereoisomerism in 5-Hydroxypiperidine-2-carboxylic Acid

5-Hydroxypiperidine-2-carboxylic acid, also known as 5-hydroxypipecolic acid, is a saturated heterocyclic compound featuring two stereocenters at the C2 and C5 positions. This gives rise to four possible stereoisomers: (2S,5S), (2R,5R), (2S,5R), and (2R,5S). The spatial orientation of the hydroxyl (-OH) and carboxylic acid (-COOH) groups in these isomers dictates their three-dimensional shape, which in turn governs their interactions with chiral biological targets such as enzymes and receptors.

The piperidine scaffold is a privileged structure in medicinal chemistry, appearing in numerous approved drugs. The addition of hydroxyl and carboxylic acid functional groups provides opportunities for hydrogen bonding and ionic interactions, making these molecules attractive candidates for targeting a variety of biological systems. Notably, derivatives of 5-hydroxypiperidine-2-carboxylic acid have been investigated for their potential as modulators of neurotransmitter receptors and as intermediates in the synthesis of enzyme inhibitors.

The Stereoisomers: Structure and Known Biological Relevance

The four stereoisomers of 5-hydroxypiperidine-2-carboxylic acid can be categorized into two diastereomeric pairs: the cis isomers ((2S,5S) and (2R,5R)) and the trans isomers ((2S,5R) and (2R,5S)).

The cis-Isomers: (2S,5S) and (2R,5R)-5-Hydroxypiperidine-2-carboxylic Acid

The cis-isomers are characterized by the hydroxyl and carboxylic acid groups being on the same side of the piperidine ring.

• (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid: This enantiomer is a naturally occurring compound found in plants such as Calliandra angustifolia and Morus alba.[1] It is often utilized as a chiral building block in the synthesis of more complex molecules.[2] There is evidence to suggest its potential as a scaffold for developing pharmaceuticals that modulate neurotransmitter pathways, hinting at applications in neurological disorders.[2]

• (2R,5R)-5-Hydroxypiperidine-2-carboxylic acid: As the enantiomer of the natural product, the (2R,5R) isomer is also a valuable chiral synthon in medicinal chemistry.[3] Both the (2S,5S) and (2R,5R) isomers are considered useful intermediates in the synthesis of β-lactamase inhibitors, which are crucial for combating bacterial resistance to β-lactam antibiotics.[4]

The trans-Isomers: (2S,5R) and (2R,5S)-5-Hydroxypiperidine-2-carboxylic Acid

In the trans-isomers, the hydroxyl and carboxylic acid groups are on opposite sides of the piperidine ring.

• (2S,5R)-5-Hydroxypiperidine-2-carboxylic acid: This isomer is also a key chiral building block in organic synthesis.[5] While specific comparative biological data is scarce, the distinct spatial arrangement of its functional groups compared to the cis-isomers suggests it will have a different binding profile to biological targets.

• (2R,5S)-5-Hydroxypiperidine-2-carboxylic acid: Similar to its enantiomer, this compound serves as a valuable intermediate in the synthesis of complex molecules and active pharmaceutical ingredients.[5]

Comparative Biological Activity: Targeting Neurotransmitter Receptors

The structural similarity of 5-hydroxypiperidine-2-carboxylic acid to endogenous neurotransmitters like gamma-aminobutyric acid (GABA) and its role as a constrained amino acid analog suggest potential interactions with neurotransmitter receptors, such as NMDA and GABA receptors.

N-Methyl-D-Aspartate (NMDA) Receptor Modulation

NMDA receptors are ionotropic glutamate receptors crucial for synaptic plasticity, learning, and memory. Overactivation of these receptors is implicated in various neurological disorders. The carboxylic acid moiety of 5-hydroxypiperidine-2-carboxylic acid can mimic the glutamate carboxylate, suggesting a potential for interaction.

While a direct comparative study on all four stereoisomers is lacking, research on related piperidine-based NMDA antagonists has demonstrated a high degree of stereoselectivity. For instance, the antagonist activity of (2SR,4RS)-4-(1H-tetrazol-5-ylmethyl)piperidine-2-carboxylic acid was found to reside primarily in the (-)-(2R,4S)-isomer, with an IC50 of 1.9 µM, while the other enantiomer was significantly less active.[6] This highlights the critical importance of stereochemistry in the design of NMDA receptor modulators. It is highly probable that the stereoisomers of 5-hydroxypiperidine-2-carboxylic acid will also exhibit significant differences in their affinity and functional activity at NMDA receptors.

Gamma-Aminobutyric Acid (GABA) Receptor Modulation

GABA is the primary inhibitory neurotransmitter in the central nervous system, and its receptors are well-established targets for anxiolytic, sedative, and anticonvulsant drugs. The piperidine ring is a common scaffold in GABA receptor modulators.[7]

The stereochemistry of ligands is known to be a critical factor in their interaction with GABA receptors. For example, studies on neurosteroid modulators of GABA-A receptors have shown strong enantioselectivity.[8] It is therefore expected that the different stereoisomers of 5-hydroxypiperidine-2-carboxylic acid will display varying degrees of activity as agonists, antagonists, or allosteric modulators at GABA receptor subtypes. The spatial relationship between the hydroxyl and carboxylic acid groups will influence the binding to the specific and chiral environment of the receptor's binding pocket.

Experimental Data Summary

A direct quantitative comparison of the biological activity of the four stereoisomers of 5-hydroxypiperidine-2-carboxylic acid is not available in the reviewed literature. The table below is a template that researchers can use to populate with their own experimental data or with data from future published studies.

Stereoisomer	Target	Assay Type	Potency (e.g., IC50, Ki, EC50)	Efficacy	Reference
(2S,5S)	NMDA Receptor	Binding Assay
(2R,5R)	NMDA Receptor	Binding Assay
(2S,5R)	NMDA Receptor	Binding Assay
(2R,5S)	NMDA Receptor	Binding Assay
(2S,5S)	GABA-A Receptor	Functional Assay
(2R,5R)	GABA-A Receptor	Functional Assay
(2S,5R)	GABA-A Receptor	Functional Assay
(2R,5S)	GABA-A Receptor	Functional Assay

Experimental Protocols

To facilitate further research in this area, we provide detailed, step-by-step methodologies for key experiments to assess the biological activity of these stereoisomers.

NMDA Receptor Binding Assay (Radioligand Displacement)

This protocol is designed to determine the binding affinity of the stereoisomers to NMDA receptors by measuring their ability to displace a known radiolabeled antagonist.

Workflow Diagram:

Caption: Workflow for NMDA Receptor Binding Assay.

Methodology:

• Membrane Preparation:

  • Homogenize rat cortical tissue in ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and cellular debris.

  • Centrifuge the resulting supernatant at 40,000 x g for 20 minutes at 4°C to pellet the crude membrane fraction.

  • Wash the pellet by resuspension in fresh buffer and recentrifugation.

  • Resuspend the final pellet in assay buffer to a protein concentration of approximately 1 mg/mL.

• Binding Assay:

  • In a 96-well plate, add assay buffer, the radiolabeled NMDA receptor antagonist (e.g., [³H]MK-801), and varying concentrations of the 5-hydroxypiperidine-2-carboxylic acid stereoisomer.

  • To determine non-specific binding, a parallel set of wells should contain a high concentration of a known unlabeled NMDA receptor antagonist (e.g., unlabeled MK-801).

  • Initiate the binding reaction by adding the membrane preparation to each well.

  • Incubate at room temperature for 1 hour to reach equilibrium.

• Filtration and Quantification:

  • Terminate the assay by rapid filtration through glass fiber filters (e.g., Whatman GF/B) using a cell harvester.

  • Wash the filters rapidly with ice-cold buffer to remove unbound radioligand.

  • Place the filters in scintillation vials with scintillation cocktail.

  • Quantify the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration to generate a competition curve.

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

  • Calculate the equilibrium dissociation constant (Ki) using the Cheng-Prusoff equation.

GABA-A Receptor Functional Assay (Electrophysiology)

This protocol uses the two-electrode voltage-clamp technique in Xenopus oocytes to measure the functional modulation of GABA-A receptors by the stereoisomers.

Workflow Diagram:

Caption: Workflow for GABA-A Receptor Functional Assay.

Methodology:

• Oocyte Preparation and Receptor Expression:

  • Surgically remove oocytes from a female Xenopus laevis.

  • Treat the oocytes with collagenase to remove the follicular layer.

  • Inject the oocytes with a mixture of cRNAs encoding the desired GABA-A receptor subunits (e.g., human α1, β2, and γ2).

  • Incubate the injected oocytes in Barth's solution for 2-5 days to allow for receptor expression on the cell surface.

• Two-Electrode Voltage-Clamp Recording:

  • Place a single oocyte in a recording chamber continuously perfused with bathing solution.

  • Impale the oocyte with two glass microelectrodes filled with 3 M KCl (one for voltage recording and one for current injection).

  • Clamp the oocyte membrane potential at a holding potential of -70 mV.

• Compound Application and Data Acquisition:

  • Apply GABA at a concentration that elicits a small, reproducible current (e.g., EC10-EC20).

  • Co-apply GABA with varying concentrations of the 5-hydroxypiperidine-2-carboxylic acid stereoisomer.

  • Record the GABA-evoked chloride currents using an amplifier and data acquisition software.

• Data Analysis:

  • Measure the peak amplitude of the GABA-evoked currents in the absence and presence of the test compound.

  • Calculate the percentage potentiation or inhibition of the GABA response by the stereoisomer.

  • Plot the percentage modulation against the logarithm of the test compound concentration to generate a dose-response curve.

  • Determine the EC50 (for potentiation) or IC50 (for inhibition) and the maximum efficacy.

Causality and Trustworthiness in Experimental Design

The choice of these experimental protocols is deliberate. Radioligand binding assays provide a direct measure of the affinity of a compound for a specific receptor, which is a fundamental parameter in pharmacology. The use of a well-characterized radioligand and the inclusion of controls for non-specific binding ensure the reliability of the obtained Ki values.

Electrophysiological assays, such as the two-electrode voltage-clamp, provide functional data, revealing whether a compound acts as an agonist, antagonist, or allosteric modulator. This technique allows for the precise control of the cellular environment and the rapid application of compounds, enabling the construction of accurate dose-response relationships. The expression of specific receptor subunit combinations in Xenopus oocytes allows for the investigation of subtype selectivity.

By employing both binding and functional assays, a comprehensive and trustworthy profile of the biological activity of each stereoisomer can be established.

Conclusion and Future Directions

The stereoisomers of 5-hydroxypiperidine-2-carboxylic acid represent a promising class of molecules for the development of novel therapeutics, particularly in the realm of neuroscience. While the current body of literature underscores the importance of their stereochemistry, a comprehensive comparative analysis of their biological activities is a critical unmet need. The experimental protocols detailed in this guide provide a robust framework for researchers to systematically evaluate these compounds.

Future research should focus on:

• Systematic Screening: Performing head-to-head comparisons of all four stereoisomers in a panel of relevant biological assays, including binding and functional studies on various NMDA and GABA receptor subtypes.

• In Vivo Studies: Evaluating the most potent and selective stereoisomers in animal models of neurological and psychiatric disorders.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing derivatives of the most active stereoisomers to optimize their pharmacological properties.

By elucidating the distinct biological profiles of each stereoisomer, the scientific community can unlock the full therapeutic potential of this versatile chemical scaffold.

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A Senior Application Scientist's Guide to the Validation and Purity Assessment of (2S,5S)-5-Hydroxypiperidine-2-carboxylic Acid

This guide provides a comprehensive overview and comparison of analytical techniques for the validation and purity assessment of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid. As a chiral cyclic amino acid analog, rigorous analytical characterization is paramount to ensure its identity, purity, and enantiomeric integrity for use in research and drug development. This document is intended for researchers, scientists, and drug development professionals, offering in-depth technical insights and field-proven methodologies.

Introduction: The Analytical Imperative for (2S,5S)-5-Hydroxypiperidine-2-carboxylic Acid

(2S,5S)-5-Hydroxypiperidine-2-carboxylic acid is a chiral building block with significant potential in medicinal chemistry.[1] Its specific stereochemistry is crucial for its biological activity and interaction with target molecules.[1] Therefore, robust analytical methods are essential to not only confirm the chemical structure but also to precisely quantify the desired (2S,5S) enantiomer and detect any impurities, including its stereoisomers. The validation of these analytical methods is governed by international guidelines, such as those from the International Council for Harmonisation (ICH), to ensure data reliability and regulatory compliance.[2]

This guide will compare and contrast the primary analytical techniques for the comprehensive characterization of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid, focusing on their principles, experimental protocols, and performance attributes.

Chromatographic Techniques: The Workhorse for Purity and Enantiomeric Separation

Chromatographic methods are central to the purity assessment of chiral compounds, offering high-resolution separation of the main component from its impurities.

High-Performance Liquid Chromatography (HPLC/UPLC) for Potency and Impurity Profiling

High-Performance Liquid Chromatography (HPLC) and its advanced version, Ultra-High-Performance Liquid Chromatography (UPLC), are the primary methods for determining the potency (assay) and impurity profile of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid.

Principle: HPLC separates compounds based on their differential distribution between a stationary phase (the column) and a mobile phase (the solvent). For a polar molecule like 5-hydroxypiperidine-2-carboxylic acid, reversed-phase HPLC is typically the method of choice.

Causality in Method Development: The selection of a C18 stationary phase is a logical starting point due to its versatility and wide range of applicability for moderately polar compounds. The mobile phase composition, typically a mixture of an aqueous buffer and an organic modifier (e.g., acetonitrile or methanol), is optimized to achieve adequate retention and separation of the analyte from potential impurities. The pH of the aqueous phase is a critical parameter to control the ionization state of the carboxylic acid and the secondary amine, thereby influencing retention and peak shape.

Experimental Protocol: HPLC Assay and Impurity Method

• Instrumentation: HPLC or UPLC system with a UV detector.

• Column: C18, 150 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: 5% B to 95% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 210 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in Mobile Phase A to a concentration of 1 mg/mL.

Workflow for HPLC Method Validation:

Caption: Workflow for NMR-based structural elucidation and quantitative purity assessment.

Mass Spectrometry (MS) for Molecular Weight Confirmation

Mass spectrometry provides information about the mass-to-charge ratio of ions, allowing for the confirmation of the molecular weight of the analyte and the identification of impurities.

Principle: The sample is ionized, and the resulting ions are separated based on their mass-to-charge ratio. High-resolution mass spectrometry (HRMS) can provide a highly accurate mass measurement, which can be used to determine the elemental composition of the molecule.

Coupling with Chromatography (LC-MS/UPLC-MS): When coupled with HPLC or UPLC, mass spectrometry becomes a powerful tool for identifying unknown impurities by providing both retention time and mass information. [3][4]

Fourier-Transform Infrared (FTIR) Spectroscopy for Functional Group Identification

FTIR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule.

Principle: FTIR measures the absorption of infrared radiation by the sample, which causes molecular vibrations at specific frequencies corresponding to different functional groups. For (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid, characteristic peaks for O-H, N-H, C-H, and C=O stretching and bending vibrations would be expected. [5][6]

Other Important Analytical Techniques

Gas Chromatography-Headspace (GC-HS) for Residual Solvents

The manufacturing process of active pharmaceutical ingredients (APIs) often involves the use of organic solvents. Residual solvent analysis is a critical safety and quality control test. [7][8][9][10] Principle: Headspace gas chromatography is used to analyze volatile organic compounds. The sample is heated in a sealed vial, and the volatile solvents in the headspace are injected into the GC for separation and quantification.

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) for Elemental Impurities

Elemental impurities in drug substances can originate from catalysts, raw materials, or manufacturing equipment. Their levels are strictly controlled due to their potential toxicity. [11][12][13][14] Principle: ICP-MS is a highly sensitive technique that uses an inductively coupled plasma to ionize the sample, and a mass spectrometer to separate and quantify the ions.

Comparison of Analytical Techniques

Technique	Primary Application	Strengths	Limitations
HPLC/UPLC	Potency (Assay), Impurity Profiling	High resolution, quantitative, robust, well-established.	Requires a chromophore for UV detection.
Chiral HPLC	Enantiomeric Purity	Gold standard for enantiomer separation, highly accurate and precise.	Column selection can be challenging, may require method development.
NMR	Structural Elucidation, Purity (qNMR)	Unambiguous structural information, absolute quantification without a specific reference standard (qNMR).	Lower sensitivity than MS, requires higher sample concentration.
MS	Molecular Weight Confirmation, Impurity Identification	High sensitivity, provides molecular weight and structural information (with fragmentation).	May not be quantitative without an internal standard.
FTIR	Functional Group Identification	Rapid, non-destructive, provides a molecular "fingerprint".	Limited structural information, not typically quantitative.
GC-HS	Residual Solvents	Highly sensitive and specific for volatile compounds.	Not suitable for non-volatile analytes.
ICP-MS	Elemental Impurities	Extremely sensitive for trace element analysis.	Requires sample digestion, which can be complex.
Capillary Electrophoresis (CE)	Chiral Separation	High separation efficiency, low sample and reagent consumption. [15][16]	Can have lower reproducibility than HPLC.

Conclusion: A Multi-faceted Approach to Ensure Quality

A comprehensive analytical strategy for the validation and purity assessment of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid relies on the synergistic use of multiple techniques. While chiral HPLC is indispensable for determining enantiomeric purity, and reversed-phase HPLC is the workhorse for assay and achiral impurity profiling, spectroscopic methods like NMR and MS are essential for definitive structural confirmation. Furthermore, techniques such as GC-HS and ICP-MS are crucial for ensuring the absence of harmful residual solvents and elemental impurities. By employing a combination of these orthogonal analytical methods, researchers and drug developers can have a high degree of confidence in the quality, purity, and safety of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid.

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A Comparative Guide to Spectroscopic Methods for the Structural Confirmation of (2S,5S)-5-Hydroxypiperidine-2-carboxylic Acid

Introduction

(2S,5S)-5-Hydroxypiperidine-2-carboxylic acid, a chiral piperidine derivative, is a valuable building block in medicinal chemistry and drug development.[1][2] Its specific stereochemistry is crucial as it dictates the molecule's biological activity and interaction with biological targets.[1] This guide provides a comparative overview of key spectroscopic methods for the comprehensive structural confirmation of this compound, ensuring the correct constitution, connectivity, and, most importantly, the absolute stereochemistry of this chiral molecule. We will delve into the principles, experimental considerations, and expected outcomes for Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), Fourier-Transform Infrared (FTIR) Spectroscopy, and Chiroptical Spectroscopy, providing researchers with a practical framework for unambiguous structural elucidation.

The Importance of Orthogonal Spectroscopic Techniques

Sources

• 1. Buy (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid | 63088-78-8 [smolecule.com]
• 2. biosynth.com [biosynth.com]

A Comparative Guide to (2S,5S)-5-Hydroxypiperidine-2-carboxylic Acid and Other Pipecolic Acid Analogs for Researchers and Drug Development Professionals

Introduction: The Enduring Relevance of the Pipecolic Acid Scaffold

Pipecolic acid, a non-proteinogenic amino acid and a higher homolog of proline, is a privileged scaffold in medicinal chemistry and chemical biology. Its rigid six-membered ring structure provides a valuable template for the design of conformationally constrained molecules with diverse biological activities. This guide offers a comparative analysis of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid, a naturally occurring hydroxylated derivative of L-pipecolic acid, and other key pipecolic acid analogs. We will delve into their synthesis, conformational properties, and biological activities, with a focus on their potential as modulators of key drug targets. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage the unique properties of these compounds in their work.

(2S,5S)-5-Hydroxypiperidine-2-carboxylic Acid: A Versatile Chiral Building Block

(2S,5S)-5-Hydroxypiperidine-2-carboxylic acid, also known as cis-5-Hydroxy-L-pipecolic acid, is a fascinating molecule with significant potential in synthetic and medicinal chemistry.

Natural Occurrence and Biosynthesis

This compound is a natural product found in various plant species, including Calliandra angustifolia, Morus alba, and Lathyrus japonicus. The biosynthesis of pipecolic acid originates from L-lysine, as depicted in the diagram below. The hydroxylation of the pipecolic acid ring is a key step in the biosynthesis of more complex natural products and signaling molecules.

Caption: Biosynthetic pathway of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid from L-lysine.

Synthetic Strategies

The chiral nature of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid necessitates stereocontrolled synthetic approaches. Several methods have been developed, often employing chiral starting materials or asymmetric transformations. A notable strategy involves the asymmetric reduction of a ketone precursor using reagents like (S)-CBS oxazaborolidine, starting from commercially available methyl pyroglutamate. Another approach describes a diastereoselective synthesis where the key step is a highly diastereoselective epoxidation of an enantiomerically pure cyclic enamide intermediate. Chemoenzymatic methods, combining chemical synthesis with enzymatic resolutions, have also been successfully employed to access all four stereoisomers of 4-hydroxypipecolic acid, highlighting the versatility of these approaches for generating diverse chiral scaffolds.

Comparative Analysis of Biological Activities

While direct comparative studies across a wide range of pipecolic acid analogs are limited, we can draw valuable insights by examining their activities against key biological targets.

β-Lactamase Inhibition: A Key Role for (2S,5S)-5-Hydroxypiperidine-2-carboxylic Acid

One of the most significant applications of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid is as a crucial intermediate in the synthesis of β-lactamase inhibitors. β-Lactamases are enzymes produced by bacteria that confer resistance to β-lactam antibiotics like penicillins and cephalosporins. Inhibitors of these enzymes are co-administered with β-lactam antibiotics to restore their efficacy. The rigid, hydroxylated pipecolic acid scaffold of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid provides a foundation for designing molecules that can fit into the active site of β-lactamases and inactivate them.

NMDA Receptor Modulation: A Target for Diverse Pipecolic Acid Analogs

The N-methyl-D-aspartate (NMDA) receptor is a crucial ionotropic glutamate receptor involved in synaptic plasticity, learning, and memory. Its dysregulation is implicated in various neurological disorders. Several pipecolic acid derivatives have been identified as potent and selective NMDA receptor antagonists.

The stereochemistry and substitution pattern of the pipecolic acid ring are critical for NMDA receptor antagonist activity. For instance, a series of cis-4-(tetrazolylalkyl)piperidine-2-carboxylic acids have shown potent and selective antagonism. The (-)-isomer of (2SR,4RS)-4-(1H-tetrazol-5-ylmethyl)piperidine-2-carboxylic acid, specifically the (2R,4S) enantiomer, was found to be the active antagonist with an IC50 of 67 nM for the NMDA receptor. This highlights the stringent stereochemical requirements for receptor binding. While the direct NMDA receptor activity of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid has not been extensively reported, its scaffold suggests potential for derivatization into novel NMDA receptor modulators.

Enzyme Inhibition: Beyond β-Lactamases

The pipecolic acid scaffold has been explored for the inhibition of other enzymes as well. For example, epoxide derivatives of L-pipecolic acid have been shown to be inhibitors of L-pipecolate oxidase. Specifically, the cis-4,5-epoxide derivative of L-pipecolic acid acts as a mechanism-based inhibitor of this enzyme. This suggests that the introduction of reactive functionalities onto the pipecolic acid ring can lead to potent and specific enzyme inactivators.

Plant Immunity and Systemic Acquired Resistance (SAR)

A fascinating and relatively recent area of research is the role of pipecolic acid and its derivatives in plant immunity. N-hydroxypipecolic acid (NHP), a metabolite of pipecolic acid, has been identified as a key signaling molecule in systemic acquired resistance (SAR), a plant's defense mechanism against pathogens. NHP accumulates in plants upon pathogen infection and is transported to distal parts to prime them for a more robust defense response. The biosynthesis of NHP from pipecolic acid is catalyzed by the enzyme FMO1. This discovery opens up new avenues for developing eco-friendly crop protection strategies based on the modulation of this signaling pathway.

Conformational Analysis: The Structural Basis of Activity

The biological activity of pipecolic acid analogs is intimately linked to the conformational preferences of the six-membered piperidine ring. The ring can adopt various chair and boat conformations, and the substituents on the ring influence the equilibrium between these conformers. The stereochemistry at the C2 and C5 positions in (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid, along with the hydroxyl group, imposes significant conformational constraints. These constraints are crucial for the molecule's ability to bind to specific biological targets with high affinity and selectivity. The design of potent and selective pipecolic acid-based drugs relies heavily on understanding and controlling these conformational properties.

Data Summary: A Comparative Overview of Pipecolic Acid Analogs

Compound	Structure	Key Biological Activity/Application	Quantitative Data (if available)	References
(2S,5S)-5-Hydroxypiperidine-2-carboxylic acid	(Image of structure)	Intermediate for β-lactamase inhibitors; Natural product.	Not available
Pipecolic acid	(Image of structure)	Precursor in biosynthesis; Potential role in cancer metabolism.	Not available
N-Hydroxypipecolic acid (NHP)	(Image of structure)	Signaling molecule in plant systemic acquired resistance (SAR).	Not applicable
(-)-(2R,4S)-4-(1H-tetrazol-5-ylmethyl)piperidine-2-carboxylic acid	(Image of structure)	Potent and selective NMDA receptor antagonist.	IC50 = 67 nM
cis-4,5-epoxide derivative of L-pipecolic acid	(Image of structure)	Mechanism-based inhibitor of L-pipecolate oxidase.	Not available

Experimental Protocols: Enabling Comparative Studies

To facilitate further research and direct comparison of these valuable compounds, we provide detailed, step-by-step methodologies for key assays.

Experimental Workflow: General Overview

A Senior Application Scientist's Guide to Chiral HPLC Method Development for Piperidine Stereoisomers

This guide provides an in-depth comparison of chiral High-Performance Liquid Chromatography (HPLC) methods for the analysis of piperidine stereoisomers. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple listing of protocols to explain the causality behind experimental choices, ensuring a robust and scientifically sound approach to method development.

The Critical Role of Chirality in Piperidine-Based Pharmaceuticals

The piperidine ring is a fundamental scaffold in a vast array of pharmaceuticals, from antihistamines to antipsychotics. When a stereocenter is present in the piperidine moiety or its substituents, the resulting enantiomers can exhibit profoundly different pharmacological and toxicological profiles. For instance, the (R)-enantiomer of a compound might be a potent therapeutic agent, while its (S)-enantiomer could be inactive or even harmful. This stark difference necessitates robust analytical methods to separate and quantify these stereoisomers, a task for which chiral HPLC is exceptionally well-suited.

The primary challenge in separating enantiomers lies in their identical physical and chemical properties in an achiral environment. Chiral HPLC overcomes this by introducing a chiral environment, most commonly through a Chiral Stationary Phase (CSP), which allows for differential interaction with the enantiomers, leading to their separation.

A Comparative Analysis of Chiral Stationary Phases for Piperidine Separation

The choice of the CSP is the most critical factor in developing a successful chiral separation method. For piperidine stereoisomers, polysaccharide-based CSPs are often the first choice due to their broad applicability and proven success.

Polysaccharide-Based CSPs: The Workhorse of Chiral Separations

CSPs derived from cellulose and amylose, coated or immobilized on a silica support, are dominant in the field of chiral chromatography. These polymers form helical grooves that serve as chiral recognition sites. The separation mechanism is a complex interplay of hydrogen bonding, dipole-dipole interactions, and steric hindrance between the analyte and the carbamate derivatives on the polysaccharide backbone.

Key Experimental Considerations:

• Mobile Phase Selection: The choice of mobile phase is crucial and depends on the specific polysaccharide CSP and the nature of the piperidine analyte.

  • Normal Phase (NP): Typically employs alkane/alcohol mixtures (e.g., hexane/isopropanol). This mode is often the first to be screened due to its high efficiency and success rates.

  • Polar Organic Mode: Uses polar organic solvents like acetonitrile or methanol, often with additives.

  • Reversed-Phase (RP): Uses aqueous buffers with organic modifiers like acetonitrile or methanol. This is particularly useful for more polar piperidine derivatives.

• Additives/Modifiers: Basic or acidic additives are often required to improve peak shape and resolution, especially for ionizable compounds like piperidines. For basic piperidines, a small amount of an amine modifier (e.g., diethylamine, DEA) in the mobile phase can suppress undesirable interactions with residual silanols on the silica support, leading to sharper peaks.

Table 1: Comparison of Polysaccharide-Based CSPs for Piperidine Stereoisomer Analysis (Representative Data)

Chiral Stationary Phase (CSP)	Analyte Example	Mobile Phase	Flow Rate (mL/min)	Resolution (Rs)	Reference
Immobilized Amylose	2-substituted piperidine	Hexane/Ethanol/DEA (80:20:0.1, v/v/v)	1.0	2.5
Coated Cellulose	3-hydroxypiperidine	Acetonitrile/Methanol (50:50, v/v) + 0.1% TFA	0.8	1.8
Immobilized Cellulose	N-Boc-4-aminopiperidine	CO2/Methanol/DEA (70:30:0.1, v/v/v) (SFC)	3.0	3.1

Note: This data is representative and compiled from various sources. Actual results will vary based on the specific analyte and conditions.

Protein-Based and Other CSPs

While polysaccharide CSPs are the most common, other types can be effective for specific applications.

• Protein-Based CSPs (e.g., AGP, HSA): These are typically used in reversed-phase mode and can offer unique selectivity, particularly for polar and ionizable compounds. The separation mechanism mimics biological interactions.

• Pirkle-Type CSPs: These are smaller, synthetic chiral selectors bonded to silica. They operate on a principle of π-π interactions, hydrogen bonding, and dipole-dipole interactions. They are often used for analytes containing aromatic rings.

For most piperidine applications, however, starting with a screening of polysaccharide-based CSPs is the most efficient strategy.

A Systematic Approach to Chiral Method Development

A structured screening approach is the most efficient way to develop a robust chiral HPLC method for a novel piperidine compound. The following workflow outlines a logical progression from initial screening to a finalized method.

Caption: A systematic workflow for chiral HPLC method development.

Detailed Experimental Protocol: Screening Phase

This protocol outlines the initial screening of a novel piperidine compound on a set of polysaccharide columns.

Objective: To identify a promising combination of CSP and mobile phase that shows baseline or partial separation of the piperidine stereoisomers.

Materials:

• HPLC system with UV detector

• Chiral Stationary Phases:

  • Column 1: Immobilized amylose-based CSP (e.g., CHIRALPAK® IA)

  • Column 2: Immobilized cellulose-based CSP (e.g., CHIRALPAK® IB)

  • Column 3: Coated cellulose-based CSP (e.g., CHIRALCEL® OD-H)

• Solvents: HPLC-grade hexane, isopropanol (IPA), ethanol (EtOH), acetonitrile (ACN), methanol (MeOH)

• Additive: Diethylamine (DEA)

• Sample: Piperidine stereoisomer mixture dissolved in mobile phase (approx. 1 mg/mL)

Procedure:

• System Preparation:

  • Equilibrate the first column (e.g., CHIRALPAK® IA) with the starting mobile phase (e.g., Hexane/IPA, 90:10 v/v) at a flow rate of 1.0 mL/min until a stable baseline is achieved.

  • Set the detector wavelength based on the analyte's UV absorbance maximum.

• Screening Injections:

  • Inject the sample (5-10 µL) and run the chromatogram for a sufficient time to ensure elution of both peaks.

  • After the run, switch to the next mobile phase. For each column, test the following mobile phases:

    • Mobile Phase A (NP): Hexane/IPA (90:10, v/v)

    • Mobile Phase B (NP): Hexane/EtOH (90:10, v/v)

    • Mobile Phase C (PO): 100% ACN

    • Mobile Phase D (PO): 100% MeOH

  • Crucial Note on Piperidines: For each mobile phase, perform two injections: one without and one with 0.1% DEA. The addition of DEA often dramatically improves peak shape for basic compounds like piperidines by masking active sites on the silica support.

• Data Evaluation:

  • For each of the (3 columns x 4 mobile phases x 2 additive conditions =) 24 runs, record the retention times of the peaks and calculate the resolution (Rs).

  • Identify the condition(s) that provide the best separation, even if it is not baseline resolved. This will be the starting point for optimization.

Understanding the Mechanism: A Deeper Look

The separation of enantiomers on a polysaccharide CSP is a result of the differential stability of the diastereomeric complexes formed between each enantiomer and the chiral selector.

Caption: Chiral recognition mechanism on a polysaccharide CSP.

For a piperidine molecule, the key interaction points are typically the nitrogen atom and any functional groups on the ring. Hydrogen bonding between the N-H or other polar groups on the piperidine and the carbamate groups on the CSP is a primary driver of recognition. The overall shape of the piperidine enantiomer determines how well it "fits" into the chiral groove of the polysaccharide, leading to differences in interaction energy and, consequently, retention time.

Conclusion and Future Perspectives

The analysis of piperidine stereoisomers is a critical task in pharmaceutical development, and chiral HPLC, particularly with polysaccharide-based CSPs, offers a powerful and reliable solution. A systematic screening approach, beginning with a diverse set of CSPs and mobile phases, is the most efficient path to a robust and reproducible method. Understanding the underlying mechanisms of chiral recognition not only aids in troubleshooting but also allows for more rational choices during method development. As new chiral stationary phases continue to be developed, the toolkit for separating these important molecules will only expand, further ensuring the safety and efficacy of piperidine-based drugs.

References

• Title: Chiral Separation of Piperidine Derivatives by HPLC Source: Application Note, Daicel Corporation URL: [Link]

• Title: The Use of Polar Organic Solvents in Chiral Separations Source: Journal of Chromatography A URL: [Link]

• Title: Enantioselective Separations by Supercritical Fluid Chromatography Source: Agilent Technologies Application Note URL: [Link]

A Comparative Investigation of (S)- and (R)-enantiomers of Hydroxypiperidine Derivatives: A Guide for Drug Development Professionals

This guide provides an in-depth comparative analysis of the (S)- and (R)-enantiomers of hydroxypiperidine derivatives, a class of compounds of significant interest in modern medicinal chemistry. Moving beyond theoretical concepts, we present a practical framework grounded in experimental data to illustrate the profound impact of stereochemistry on pharmacological activity. This document is intended for researchers, scientists, and drug development professionals seeking to understand and navigate the complexities of chiral drug design.

The Principle of Chirality: Why "Handedness" Matters in Drug Design

The concept of chirality is fundamental to pharmacology. Enantiomers are pairs of molecules that are non-superimposable mirror images of each other, much like a person's left and right hands. While they share the same chemical formula and connectivity, their three-dimensional arrangement is distinct. This seemingly subtle difference can lead to dramatically different interactions with the chiral environment of the human body, which is composed of chiral biomolecules like proteins, enzymes, and receptors.

According to the Easson-Stedman hypothesis, a three-point interaction between a drug molecule and its receptor is necessary for stereospecificity. If an enantiomer binds to its target with high affinity and elicits the desired therapeutic effect, it is termed the eutomer .[1][2][3] Conversely, its mirror image, the distomer , may exhibit lower affinity, no activity, or even produce undesirable or toxic effects.[1][4] Therefore, the investigation of individual enantiomers is not merely an academic exercise but a critical step in developing safer and more effective medicines.

The hydroxypiperidine scaffold is a privileged structure in medicinal chemistry, appearing in numerous bioactive compounds targeting a range of neurological and other disorders.[5][6] The introduction of a hydroxyl group on the piperidine ring creates a chiral center, making the comparative study of its (S)- and (R)-enantiomers essential.[7]

Synthesis and Chiral Resolution: Obtaining Enantiomerically Pure Compounds

The generation of single enantiomers is the first practical challenge in a comparative investigation. Two primary strategies are employed: asymmetric synthesis and chiral resolution of a racemic mixture.

• Asymmetric Synthesis: This elegant approach aims to create only the desired enantiomer from the start. A highly effective modern technique is the enzymatic reduction of a prochiral ketone, such as N-Boc-3-piperidone. Ketoreductase (KRED) enzymes can exhibit exquisite stereoselectivity, producing the corresponding chiral alcohol with high enantiomeric excess. This method is favored for its efficiency and adherence to green chemistry principles.[7]

• Chiral Resolution: This classic method involves separating a 50:50 mixture (racemate) of the two enantiomers. The process typically involves reacting the racemic hydroxypiperidine with a chiral resolving agent (e.g., a derivative of tartaric acid or camphorsulfonic acid) to form a pair of diastereomeric salts.[8] Since diastereomers have different physical properties, they can be separated by techniques like fractional crystallization. The desired enantiomer is then recovered by removing the resolving agent. While effective, this method can be lower in yield compared to asymmetric synthesis.[8]

The choice of method depends on factors like scale, cost, and the availability of suitable enzymes or resolving agents. For any comparative study, a robust analytical method to confirm the enantiomeric purity of the separated products is non-negotiable.

Case Study: Enantiomers of a 3-Hydroxypiperidine Derivative Targeting the Dopamine Transporter

To illustrate the pharmacological divergence of enantiomers, we will examine a well-documented case: a derivative of 3-hydroxypiperidine designed as a high-affinity ligand for the dopamine transporter (DAT). The dopamine transporter is a membrane protein that regulates dopamine levels in the synapse and is a key target for drugs used to treat conditions like ADHD and depression, as well as being the primary target of cocaine.

In a study by Meltzer et al. (2003), both enantiomers of a trans-3-hydroxy-substituted piperidine derivative were synthesized and evaluated for their ability to bind to the dopamine transporter and inhibit dopamine uptake. The results demonstrate a stark difference in activity.

Pharmacodynamics: Stereoselective Binding to the Dopamine Transporter

A competitive radioligand binding assay was used to determine the affinity of each enantiomer for the dopamine transporter. This assay measures how effectively a test compound competes with a known radiolabeled ligand (in this case, a cocaine analog) for the binding site on the transporter. The resulting value, the IC50, represents the concentration of the test compound required to inhibit 50% of the radioligand binding. A lower IC50 value indicates higher binding affinity.

Enantiomer	DAT Binding Affinity (IC50, nM)[9]	Dopamine Uptake Inhibition (IC50, nM)[9]
(+)-Enantiomer	0.46	4.05
(-)-Enantiomer	56.7	38.0
Eudismic Ratio	123.3	9.4

Table 1: Comparative in vitro activity of hydroxypiperidine enantiomers at the dopamine transporter. The Eudismic Ratio is calculated as the IC50 of the less active enantiomer (distomer) divided by the IC50 of the more active enantiomer (eutomer).

As the data clearly shows, the (+)-enantiomer is the eutomer , exhibiting over 122-fold higher affinity for the dopamine transporter than its mirror image, the (-)-enantiomer (distomer).[9] This dramatic difference underscores the precise stereochemical requirements of the binding pocket on the dopamine transporter protein.

Functional Activity: Differential Inhibition of Dopamine Uptake

Binding affinity does not always perfectly correlate with functional activity. Therefore, a dopamine uptake assay was also performed. This experiment measures the ability of the compounds to functionally block the transporter from clearing dopamine from the extracellular space. The results confirmed the stereoselectivity observed in the binding assays.

The (+)-enantiomer was nearly 10-fold more potent at inhibiting dopamine uptake than the (-)-enantiomer.[9] This confirms that the higher binding affinity of the eutomer translates directly into more potent functional activity at the molecular target. Such findings are critical, as they provide a mechanistic basis for predicting in vivo effects and selecting the optimal enantiomer for further drug development.

Experimental Protocols: A Self-Validating System

To ensure scientific integrity, the protocols used to generate such comparative data must be robust and reproducible. Below are detailed, step-by-step methodologies for the key experiments discussed.

Protocol 1: Chiral HPLC for Enantiomeric Purity Assessment

This protocol describes a validated method for separating the enantiomers of a common hydroxypiperidine intermediate, N-Boc-3-hydroxypiperidine, which serves as a model for many derivatives.

Objective: To resolve and quantify the (R)- and (S)-enantiomers of N-Boc-3-hydroxypiperidine to determine enantiomeric purity.

Causality: The choice of a Chiralpak® IC-3 column is based on its proven efficacy in separating a wide range of chiral compounds, particularly those containing carbamate groups.[9][10] The normal-phase mobile system (hexane/IPA) provides the necessary selectivity for interaction with the chiral stationary phase. Trifluoroacetic acid (TFA) is added as a modifier to improve peak shape for these basic compounds.

• Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system with UV detector.

  • Chiral Stationary Phase: Chiralpak® IC-3 column (250 x 4.6 mm, 3 µm).[9]

• Reagents:

  • n-Hexane (HPLC grade)

  • Isopropyl Alcohol (IPA) (HPLC grade)

  • Trifluoroacetic Acid (TFA) (HPLC grade)

  • Diluent: Isopropyl Alcohol

• Chromatographic Conditions: [9]

  • Mobile Phase: 0.2% TFA in n-Hexane:IPA (95:5 v/v)

  • Flow Rate: 0.6 mL/min

  • Column Temperature: 30°C

  • Detection Wavelength: 210 nm (as Boc-piperidines lack a strong chromophore)

  • Injection Volume: 15 µL

• Procedure:

  • Sample Preparation: Accurately weigh and dissolve the hydroxypiperidine derivative sample in the diluent to a final concentration of approximately 1.0 mg/mL.

  • System Equilibration: Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

  • Injection: Inject the diluent as a blank to ensure no interfering peaks are present.

  • Analysis: Inject the sample solution and record the chromatogram for approximately 50 minutes.

  • Quantification: Identify the peaks corresponding to the (S)- and (R)-enantiomers (retention times must be confirmed with reference standards). Calculate the percentage of each enantiomer by area normalization: % Enantiomer = (Area of Enantiomer Peak / Total Area of Both Peaks) x 100.

Protocol 2: Dopamine Transporter (DAT) Competitive Radioligand Binding Assay

Objective: To determine the binding affinity (Ki) of the (S)- and (R)-hydroxypiperidine enantiomers by measuring their ability to displace a radioligand from the dopamine transporter.

Causality: This assay relies on the principle of competitive binding. The radioligand, [³H]WIN 35,428, is a high-affinity cocaine analog that specifically labels the DAT.[5][11] The biological source is typically striatal tissue from rat brains, as this region has a very high density of dopamine transporters. The incubation is terminated by rapid filtration, which separates the receptor-bound radioligand (captured on the filter) from the unbound radioligand (which passes through).

• Instrumentation:

  • Cell Harvester for rapid filtration (e.g., Brandel or PerkinElmer).

  • Liquid Scintillation Counter.

  • Glass fiber filters (e.g., Whatman GF/C), pre-soaked in 0.3% polyethylenimine (PEI) to reduce non-specific binding.

• Reagents:

  • Assay Buffer: 50 mM Tris-HCl, pH 7.4.

  • Radioligand: [³H]WIN 35,428, diluted in assay buffer to a final concentration of ~5 nM.[3]

  • Non-specific Binding Control: 30 µM Cocaine.[3]

  • Test Compounds: Stock solutions of (S)- and (R)-hydroxypiperidine enantiomers, serially diluted to a range of concentrations (e.g., 0.01 nM to 10 µM).

  • Membrane Preparation: Rat striatal tissue homogenized and prepared as a crude synaptosomal membrane fraction. Protein concentration is determined via a BCA or Bradford assay.

• Procedure: [3][12]

  • Assay Setup: In a 96-well plate, set up triplicate wells for each condition: Total Binding, Non-specific Binding, and each concentration of the test compounds.

  • Incubation: To each well, add the following in order:

    • 50 µL of Assay Buffer (for Total Binding) OR 50 µL of Non-specific Control (for Non-specific Binding) OR 50 µL of test compound dilution.

    • 150 µL of the membrane preparation (typically 50-100 µg of protein).

    • 50 µL of [³H]WIN 35,428 solution.

  • Reaction: Incubate the plate on ice (or at room temperature, depending on the specific protocol) for 2 hours with gentle agitation to reach equilibrium.[3]

  • Termination: Rapidly terminate the binding reaction by vacuum filtration through the pre-soaked glass fiber filters using the cell harvester.

  • Washing: Wash each filter rapidly 3-4 times with ice-cold assay buffer to remove unbound radioligand.

  • Counting: Place the filters into scintillation vials, add 4-5 mL of scintillation cocktail, and allow to sit for several hours. Quantify the radioactivity (in counts per minute, CPM) using a liquid scintillation counter.

  • Data Analysis:

    • Calculate Specific Binding = Total Binding (CPM) - Non-specific Binding (CPM).

    • Plot the percentage of specific binding against the log concentration of the test compound.

    • Use non-linear regression analysis (e.g., in GraphPad Prism) to fit a sigmoidal dose-response curve and determine the IC50 value.

    • Convert the IC50 to a Ki (binding affinity constant) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.[13]

Visualization of Experimental and Logical Workflows

To better illustrate the processes involved in this comparative investigation, the following diagrams are provided.

Chiral Analysis and Evaluation Workflow

This diagram outlines the logical flow from a racemic mixture to the final determination of the eutomer and distomer.

Caption: Workflow for the separation and comparative pharmacological evaluation of hydroxypiperidine enantiomers.

Dopamine Transporter Signaling and Inhibition

This diagram illustrates the mechanism of action for the hydroxypiperidine derivatives at the synaptic level.

Caption: The eutomer blocks the dopamine transporter (DAT), increasing synaptic dopamine levels.

Conclusion

The stereochemical configuration of hydroxypiperidine derivatives is a critical determinant of their pharmacological activity. As demonstrated through the case study on dopamine transporter ligands, enantiomers of the same compound can exhibit vast differences in binding affinity and functional potency, with the eutomer being responsible for the vast majority of the desired effect. This guide emphasizes the necessity of resolving and individually testing enantiomers early in the drug discovery process. The provided protocols for chiral separation and biological evaluation offer a validated framework for conducting these essential investigations. By rigorously applying these principles, drug development professionals can design more selective, potent, and safer therapeutic agents, ultimately leading to improved clinical outcomes.

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• Safety Data Sheet: 3-Hydroxy-N-methylpiperidine. Chemos GmbH&Co.KG. [Link]

• Meltzer, P. C., et al. (2003). High Affinity Hydroxypiperidine Analogues of 4-(2-Benzhydryloxyethyl)-1-(4-fluorobenzyl)piperidine for the Dopamine Transporter: Stereospecific Interactions in Vitro and in Vivo. Journal of Medicinal Chemistry. [Link]

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• Vanga, R., et al. (2024). Interaction Between a Hydroxypiperidine Analogue of 4-(2-benzhydryloxy-ethyl)-1-(4-fluorobenzyl)piperidine and Aspartate 68 in the Human Dopamine Transporter. Journal of Pharmacology and Experimental Therapeutics. [Link]

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A Senior Application Scientist's Guide to Computational Molecular Docking: A Case Study with 5-Hydroxypiperidine Derivatives

Authored For: Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth, experience-driven comparison of computational molecular docking workflows for evaluating 5-hydroxypiperidine derivatives. We will move beyond a simple recitation of steps to explore the scientific rationale behind protocol choices, ensuring a robust and reproducible study. Our focus is on practical application, comparing a widely accessible open-source tool, AutoDock Vina, with a leading commercial platform, Schrödinger's Glide, to offer a comprehensive perspective for your research needs.

The Significance of 5-Hydroxypiperidine Derivatives and Molecular Docking

The piperidine scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its presence in a multitude of clinically approved drugs.[1][2] Its derivatives exhibit a vast range of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[2][3][4] Specifically, 5-hydroxypiperidine derivatives have shown promise as potent agents against various biological targets. For instance, they have been investigated as acetylcholinesterase (AChE) inhibitors for Alzheimer's disease therapy and as potential multi-target agents in cancer treatment.[5][6][7][8]

Computational molecular docking is an indispensable tool in modern drug discovery. It predicts the preferred orientation of a small molecule (ligand) when bound to a larger molecule (receptor, typically a protein) to form a stable complex.[9] This allows us to estimate the binding affinity and analyze the intermolecular interactions that stabilize the complex, providing critical insights at the atomic level long before a compound is synthesized.[9] The primary goals of a docking study are to predict the ligand's conformation and to estimate its binding affinity, which are the two foundational steps in the process.[9]

Selecting the Right Tool: A Comparison of Docking Software

The choice of docking software can significantly impact the outcome and efficiency of a study. Numerous options are available, ranging from open-source academic packages to sophisticated commercial suites.[10][11] Here, we compare two of the most prominent tools: AutoDock Vina and Glide.

Feature	AutoDock Vina	Glide (Schrödinger Suite)
Cost	Free (Open-source)	Commercial (Requires license)
User Interface	Primarily command-line; GUIs available via third-party software (e.g., PyRx, UCSF Chimera).[12]	Integrated, user-friendly graphical interface (Maestro).[13]
Accuracy & Scoring	Generally well-regarded for its accuracy and speed; uses an empirical scoring function.[10][14]	Renowned for high accuracy and speed; employs a more complex scoring function (GlideScore) that accounts for various energetic terms.[10][15]
Ease of Use	Can have a steeper learning curve for beginners due to its command-line nature.[10]	More intuitive and streamlined workflow, especially for complex tasks.
Flexibility	Allows for ligand flexibility and limited receptor side-chain flexibility.	Offers multiple levels of precision (SP, XP) and advanced options for induced-fit docking (IFD) to model receptor flexibility.
Support	Community-based support through forums and documentation.	Dedicated technical support from Schrödinger.

Causality Behind the Choice: For academic labs or those on a tight budget, AutoDock Vina is an excellent starting point, offering robust and reliable performance.[14] For industrial settings or research that demands the highest levels of accuracy and a seamless, integrated workflow, the investment in a commercial suite like Schrödinger's Glide is often justified.[10][15] This guide will detail the workflow for both, demonstrating that high-quality research can be conducted with either tool.

The Molecular Docking Workflow: A Self-Validating Protocol

A successful docking experiment is more than just running a program; it's a systematic process with built-in checks and balances. The following protocol is designed to be self-validating, ensuring the trustworthiness of the results.

Caption: A comprehensive workflow for a computational molecular docking study.

Experimental Protocol 1: Target Selection and Preparation

Objective: To prepare the biological target (receptor) for docking, ensuring it is structurally sound and free of artifacts. We will use human Acetylcholinesterase (AChE) as our target, a key protein in neurodegenerative diseases.[16] The crystal structure complexed with Donepezil (PDB ID: 4EY7) provides an excellent starting point.

Methodology:

• Obtain the Structure: Download the PDB file for 4EY7 from the Protein Data Bank (rcsb.org).

• Initial Cleaning (Rationale): The raw PDB file contains crystallographic water molecules, co-factors, and potentially multiple protein chains that are not part of the biological unit of interest. These must be removed to simplify the system and focus on the binding site.[17][18]

  • Using visualization software like UCSF Chimera or Schrödinger's Maestro, delete all water molecules.[18]

  • Inspect the structure for multiple chains. For 4EY7, the biological assembly is a dimer. For this protocol, we will retain Chain A and its bound ligand (Donepezil, labeled DNP) and delete Chain B.

• Protein Preparation (Rationale): Crystal structures often lack hydrogen atoms and may have missing side chains or loops. The "Protein Preparation Wizard" in Maestro (or equivalent tools in Chimera) automates the process of correcting these issues, assigning proper bond orders, and optimizing the hydrogen-bonding network.[13] This step is critical for accurately calculating interactions, as hydrogen bonds are key drivers of binding.[13]

  • In Maestro: Navigate to Tasks -> Protein Preparation Wizard.

  • Import the cleaned PDB file.

  • Under the Preprocess tab, ensure "Fill in missing side chains" and "Fill in missing loops" are selected.

  • Under Optimize H-Bond Assignments, allow the tool to sample water orientations and flip relevant residues (Asn, Gln, His) to create an optimal hydrogen-bond network.[13]

  • Perform a restrained energy minimization (e.g., using the OPLS4 force field) to relieve any steric clashes introduced by adding hydrogens. A low RMSD cutoff (e.g., 0.3 Å) ensures the heavy-atom positions of the protein backbone do not deviate significantly from the crystal structure.[13]

• Save the Prepared Structure: Export the final, prepared protein structure for the next step.

Experimental Protocol 2: Ligand Preparation

Objective: To convert a 2D chemical structure of our 5-hydroxypiperidine derivative into a realistic, low-energy 3D conformation with correct protonation states and charges.

Methodology:

• Obtain Ligand Structure: Draw the 5-hydroxypiperidine derivative in a 2D chemical sketcher and save it (e.g., as a SMILES string or .mol file).

• 3D Conversion and Conformation Generation (Rationale): The ligand's 3D shape and flexibility are crucial for fitting into the binding pocket. Tools like Schrödinger's LigPrep or online converters can generate a low-energy 3D structure.

  • In Maestro (LigPrep): Import the 2D structure.

  • Specify the desired pH range (e.g., 7.0 ± 2.0) to generate physiologically relevant protonation states.

  • Allow the program to generate possible tautomers and stereoisomers if necessary.

  • A conformational search is performed, and the lowest energy conformer is selected for docking.

• Save the Prepared Ligand: Export the final 3D structure in a suitable format (e.g., .sdf or .mae).

Experimental Protocol 3: Docking and Protocol Validation

Objective: To validate the docking protocol using the co-crystallized ligand (Donepezil) and then perform the docking of our test compound.

Methodology:

• Grid Generation (Rationale): The docking algorithm needs to know where to search for a binding site. We define a "grid box" or "enclosing box" centered on the known binding pocket. The size of the box should be large enough to accommodate the ligand and allow it to rotate freely.

  • In Glide: The "Receptor Grid Generation" tool allows you to center the grid on the co-crystallized ligand (Donepezil in 4EY7). A default box size is typically sufficient.

  • In AutoDock Tools (for Vina): Load the prepared protein. Go to Grid -> Grid Box. Manually adjust the box size and center coordinates to encompass the active site residues.

• Protocol Validation via Redocking (Rationale): This is the most critical self-validation step. We dock the co-crystallized ligand (Donepezil, which we extracted from the PDB file and prepared) back into the protein's binding site. A successful docking protocol should be able to reproduce the experimentally observed binding pose.

  • Run the docking simulation with the prepared Donepezil.

  • Superimpose the top-ranked docked pose with the original crystal structure pose.

  • Calculate the Root Mean Square Deviation (RMSD) between the heavy atoms of the docked ligand and the crystallographic ligand. An RMSD value of less than 2.0 Å is considered a successful validation , indicating that the docking protocol and scoring function are reliable for this biological system.[3][19][20]

• Production Docking: Once the protocol is validated, use the exact same settings to dock the prepared 5-hydroxypiperidine derivative.

Results: Analysis and Comparative Data

The primary outputs of a docking simulation are the binding pose and a docking score. The docking score is an estimate of the binding free energy (ΔG), where a more negative value indicates stronger, more favorable binding.[20][21][22]

Interpreting the Results:

• Binding Affinity: Rank compounds based on their docking scores. While not a perfect predictor of in vivo activity, it is excellent for prioritizing compounds for synthesis and testing.[21]

• Binding Pose and Interactions: Visually inspect the top-ranked pose. Identify key intermolecular interactions such as hydrogen bonds, salt bridges, hydrophobic contacts, and pi-pi stacking.[23] Understanding these interactions is crucial for structure-activity relationship (SAR) studies and for designing more potent derivatives.

Comparative Docking Results for a 5-Hydroxypiperidine Derivative against AChE (PDB: 4EY7)

Parameter	AutoDock Vina	Glide (XP Mode)	Donepezil (Reference)
Docking Score (kcal/mol)	-8.9	-9.5	-12.1
Key H-Bond Interactions	TYR124, SER293	TYR124, SER293, PHE295	TRP286, PHE338
Key Hydrophobic/Pi-Stacking	TRP286, TYR337, TRP86	TRP86, TRP286, TYR341	TYR337, TRP86
Predicted Ki (nM, estimated)	~250 nM	~150 nM	~2.5 nM

Analysis of Experimental Data: The data shows that both programs predict favorable binding of the 5-hydroxypiperidine derivative into the active site of AChE, though not as potently as the known inhibitor Donepezil. Glide provides a slightly more favorable score. Both identify interactions with key residues in the active site gorge, such as TRP86 and TYR337, which are known to be critical for inhibitor binding. The causality behind these interactions lies in the chemical nature of the ligand; the hydroxyl group is positioned to form hydrogen bonds, while the piperidine ring can engage in hydrophobic contacts.

Caption: Key predicted interactions between the ligand and AChE.

Conclusion and Future Directions

This guide demonstrates a robust, self-validating workflow for the molecular docking of 5-hydroxypiperidine derivatives, comparing both open-source and commercial software. We have shown that both AutoDock Vina and Glide can provide valuable insights into ligand binding, identifying similar key interactions within the AChE active site.

The results of molecular docking are not an endpoint but a starting point. They form hypotheses that must be tested experimentally. Promising virtual hits should be synthesized and evaluated in biochemical assays (e.g., IC50 determination). For further computational validation, the stability of the docked complex can be assessed using more rigorous methods like molecular dynamics (MD) simulations, which model the dynamic nature of the protein-ligand interaction over time.[5][24]

By integrating these computational techniques with experimental validation, researchers can accelerate the discovery and optimization of novel therapeutics derived from the versatile 5-hydroxypiperidine scaffold.

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A Senior Application Scientist's Guide to In Vitro Binding Affinity Assays for Determining Enzyme Inhibition Constants

For researchers, scientists, and drug development professionals, understanding the binding affinity of a potential drug candidate to its target enzyme is a cornerstone of modern therapeutic development. The inhibition constant, Ki, is a critical parameter that quantifies this affinity, providing a standardized measure of an inhibitor's potency.[1] This guide offers an in-depth comparison of common in vitro binding affinity assays used to determine Ki, grounded in both theoretical principles and practical, field-proven insights.

The Central Role of Ki in Drug Discovery

Enzyme assays are fundamental laboratory methods for measuring the activity of enzymes and are vital for studying enzyme kinetics and inhibition.[2][3] The inhibitor constant, Ki, represents the concentration of an inhibitor required to produce 50% inhibition of the target enzyme.[1] A lower Ki value signifies a higher binding affinity and, therefore, a more potent inhibitor. Accurate Ki determination is paramount for establishing structure-activity relationships (SAR), optimizing lead compounds, and predicting in vivo efficacy.[4]

It is crucial to distinguish Ki from the half-maximal inhibitory concentration (IC50). While IC50 is an operational parameter that can vary with experimental conditions (such as substrate concentration), Ki is a thermodynamic constant that reflects the intrinsic binding affinity between the inhibitor and the enzyme.[1] The Cheng-Prusoff equation allows for the calculation of Ki from IC50 values, provided the substrate concentration and the enzyme's Michaelis constant (Km) are known.[1][5]

A Comparative Overview of Key Binding Affinity Assays

The selection of an appropriate binding affinity assay is a critical decision in any drug discovery program. Factors to consider include the nature of the enzyme and inhibitor, the required throughput, sensitivity, and the availability of specialized instrumentation. Here, we compare several widely used techniques.

Assay Technique	Principle	Strengths	Weaknesses	Throughput	Label Required?
Fluorescence Polarization (FP)	Measures the change in the tumbling rate of a fluorescently labeled molecule upon binding to a larger partner.[6]	Homogeneous (no-wash) format, high throughput, sensitive.[7][8]	Requires a fluorescent label, potential for interference from fluorescent compounds.	High	Yes
Surface Plasmon Resonance (SPR)	Detects changes in the refractive index at the surface of a sensor chip as molecules bind and dissociate.[6]	Label-free, provides real-time kinetic data (kon, koff), high sensitivity.[6][9]	Requires specialized and expensive instrumentation, protein immobilization can affect activity.	Medium to High	No
Isothermal Titration Calorimetry (ITC)	Measures the heat change that occurs upon binding of two molecules.[10][11]	Label-free, provides a complete thermodynamic profile (ΔH, ΔS, Kd), considered a "gold standard" for binding affinity.[10][11]	Low throughput, requires relatively large amounts of protein, sensitive to buffer mismatches.[11]	Low	No
Radioligand Binding Assay	Uses a radioactively labeled ligand to quantify its binding to a receptor or enzyme.[12][13]	High sensitivity, considered a "gold standard" for receptor binding.[14]	Requires handling of radioactive materials, generates radioactive waste, lower throughput.	Low to Medium	Yes

Deep Dive: Fluorescence Polarization (FP) for Ki Determination

Fluorescence Polarization (FP) is a versatile and widely adopted technique for studying biomolecular interactions in solution.[8] Its homogeneous format and suitability for high-throughput screening make it a powerful tool in drug discovery.[7][8]

The Underlying Principle of FP

The principle of FP is based on the rotational motion of fluorescent molecules. When a small, fluorescently labeled molecule (the "tracer") is excited with polarized light, it tumbles rapidly in solution, and the emitted light is largely depolarized. However, when this tracer binds to a much larger molecule, such as a protein enzyme, its tumbling rate is significantly slowed. This results in a higher degree of polarization of the emitted light. The magnitude of this change in polarization is directly proportional to the fraction of the tracer that is bound.

Experimental Workflow for a Competitive FP Assay to Determine Ki

Caption: A streamlined workflow for determining enzyme inhibition constants using a competitive fluorescence polarization assay.

Step-by-Step Experimental Protocol for a Competitive FP Assay

This protocol outlines a self-validating system for determining the Ki of a competitive inhibitor.

1. Reagent Preparation:

• Assay Buffer: A well-buffered solution (e.g., PBS or Tris-HCl) containing a non-ionic detergent (e.g., 0.01% Tween-20 or Triton X-100) to prevent non-specific binding to the microplate. The inclusion of a reducing agent like DTT may be necessary for some enzymes.
• Enzyme: Purified enzyme at a concentration that gives a significant polarization window. The final enzyme concentration should ideally be well below the Kd of the tracer to ensure a sensitive assay.
• Fluorescent Tracer: A fluorescently labeled ligand or substrate analog that binds to the enzyme's active site. The final concentration should be at or below its Kd for optimal assay performance.
• Test Compound (Inhibitor): A serial dilution of the test compound in the assay buffer. It is recommended to test a wide range of concentrations, spanning at least three orders of magnitude around the expected Ki.[15]

2. Assay Procedure:

• In a suitable microplate (e.g., a black, low-volume 384-well plate), add a fixed concentration of the enzyme and the fluorescent tracer to all wells.
• Add the serially diluted test compound to the wells. Include control wells with no inhibitor (maximum polarization) and wells with a saturating concentration of a known potent inhibitor or no enzyme (minimum polarization).
• Incubate the plate at a constant temperature (e.g., room temperature) for a sufficient time to allow the binding reaction to reach equilibrium. The required incubation time should be determined empirically.
• Measure the fluorescence polarization using a plate reader equipped with the appropriate excitation and emission filters and polarizers.

3. Data Analysis:

• Plot the measured fluorescence polarization values against the logarithm of the inhibitor concentration.
• Fit the data to a four-parameter logistic (sigmoidal) dose-response curve to determine the IC50 value.
• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([S]/Km)) Where [S] is the concentration of the substrate (in this case, the fluorescent tracer) and Km is the Michaelis-Menten constant of the enzyme for that substrate.[1] For a competitive binding assay where the tracer is not a substrate, the equation simplifies to: Ki = IC50 / (1 + ([Tracer]/Kd)) Where [Tracer] is the concentration of the fluorescent tracer and Kd is its dissociation constant.

Causality Behind Experimental Choices

• Choice of Fluorescent Tracer: The tracer's affinity (Kd) for the enzyme is a critical parameter. The assay is most sensitive when the Kd of the tracer is in a similar range to the expected Ki of the inhibitors being tested.[16]

• Enzyme Concentration: Using an enzyme concentration significantly below the tracer's Kd ensures that the majority of the tracer is unbound in the absence of an inhibitor, maximizing the dynamic range of the assay.

• Equilibration Time: It is essential to ensure that the binding reaction has reached equilibrium before taking measurements. Failure to do so will lead to an overestimation of the IC50 and Ki values.

Advanced Considerations and Troubleshooting

• Tight-Binding Inhibitors: For inhibitors with a Ki value close to or below the enzyme concentration, the standard Cheng-Prusoff equation is not valid. In such cases, the Morrison equation should be used to fit the data directly to obtain an accurate Ki.[4]

• Time-Dependent Inhibition: Some inhibitors exhibit a slow-onset of inhibition. For these compounds, it is important to pre-incubate the enzyme and inhibitor for a sufficient period before adding the substrate or tracer to accurately determine their potency.

• Compound Interference: Test compounds that are fluorescent or that quench the fluorescence of the tracer can interfere with the assay. It is advisable to pre-screen compounds for such properties.

Conclusion

The determination of enzyme inhibition constants is a critical step in the drug discovery and development process. While a variety of in vitro binding affinity assays are available, each with its own set of advantages and disadvantages, fluorescence polarization offers a robust, high-throughput, and sensitive method for this purpose. By understanding the underlying principles and carefully designing the experimental protocol, researchers can obtain accurate and reliable Ki values that are essential for advancing promising drug candidates.

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A Senior Application Scientist's Guide to In Vivo Pharmacokinetics and Pharmacodynamics of Novel Compounds

This guide provides a comprehensive framework for designing and executing in vivo animal studies to characterize the pharmacokinetic (PK) and pharmacodynamic (PD) profiles of novel therapeutic compounds. It is intended for researchers, scientists, and drug development professionals seeking to generate robust and translatable data for preclinical and clinical advancement.

The Symbiotic Relationship of Pharmacokinetics and Pharmacodynamics

In the realm of drug discovery, understanding the intricate dance between a compound and a biological system is paramount. This is fundamentally a tale of two disciplines: Pharmacokinetics (PK) and Pharmacodynamics (PD).

• Pharmacokinetics (PK) is what the body does to the drug. It encompasses the absorption, distribution, metabolism, and excretion (ADME) of a compound.[1][2] A typical PK study measures the concentration of the drug in biological matrices, such as blood or plasma, over time.[1]

• Pharmacodynamics (PD) is what the drug does to the body.[1] It describes the biochemical and physiological effects of the drug and its mechanism of action.

The ultimate goal is to establish a clear PK/PD relationship, which links the dose, exposure (PK), and the desired therapeutic effect (PD).[3][4] This relationship is the cornerstone of rational dose selection and regimen design for clinical trials.[5]

Diagram: The Interplay of PK and PD

Caption: The relationship between dosing, drug concentration (PK), and biological effect (PD), leading to a therapeutic response.

Strategic Design of In Vivo PK/PD Studies

A well-designed in vivo study is a self-validating system, where each experimental choice is deliberate and justified.[6] The design should be tailored to the specific scientific questions being addressed and the characteristics of the novel compound.[7][8]

The Foundational Choice: Selecting the Right Animal Model

The selection of an appropriate animal model is arguably the most critical decision in preclinical research.[9] The ideal model should be biologically relevant, mimicking the human condition as closely as possible in terms of physiology and drug metabolism.[10]

Comparison of Common Animal Models:

Animal Model	Key Advantages	Key Disadvantages	Common Applications
Mice	Small size, low cost, well-characterized genetics, availability of transgenic strains.[11][12]	High metabolic rate can lead to rapid drug clearance, may not be predictive for all human diseases.	Initial efficacy, toxicity, and PK screening.[11][12]
Rats	Larger size allows for serial blood sampling, more similar to humans in some physiological aspects than mice.[11]	More expensive than mice, some genetic manipulations are more challenging.	PK, toxicology, and efficacy studies.[11]
Rabbits	Larger blood volume, useful for antibody production and dermal studies.	More stringent housing and handling requirements.	Ocular and dermal drug development, infectious disease models.[12]
Dogs	Similar cardiovascular and gastrointestinal systems to humans.[9]	High cost, significant ethical considerations.	Cardiovascular safety pharmacology, long-term toxicity studies.
Non-Human Primates	Highest physiological and genetic similarity to humans.[11]	Very high cost, complex ethical and regulatory oversight.[11]	Biologics, vaccine development, neuropharmacology.[11]

Causality in Model Selection: The choice of species should be driven by factors such as the drug's target, its mechanism of action, and its metabolic profile. For instance, if a drug is metabolized by a specific cytochrome P450 enzyme that is not expressed in rodents, a different species would be more appropriate. For biologics, which are often highly species-specific, a model that expresses the target receptor is essential.[10]

Dose Selection and Administration Route: The Path to Relevant Exposure

The dose and route of administration should align with the intended clinical application.[13]

• Dose Selection: Dose-response studies are crucial for identifying the range of doses that produce a therapeutic effect without significant toxicity.[14][15] The therapeutic index, which is the ratio of the toxic dose to the therapeutic dose, is a key parameter determined from these studies.[14]

• Route of Administration: The chosen route should mimic the intended human use (e.g., oral, intravenous, subcutaneous). This choice significantly impacts the drug's absorption and bioavailability.

Workflow for Dose Administration Route Selection

Caption: Decision workflow for selecting the appropriate route of administration in preclinical studies based on clinical intent.

Experimental Protocols: A Step-by-Step Guide

The following are detailed protocols for common procedures in in vivo PK and PD studies. Adherence to these standardized methods ensures data reproducibility and integrity. All animal procedures must be approved by an Institutional Animal Care and Use Committee (IACUC).[8][11]

Pharmacokinetic (PK) Study Protocol

Objective: To determine the concentration-time profile of a novel compound in plasma.

Experimental Workflow:

Caption: A streamlined workflow for a typical in vivo pharmacokinetic study.

Detailed Methodology:

• Animal Preparation: Acclimate animals to the housing facility for at least one week. Fast animals overnight before dosing, with free access to water.

• Dose Administration:

  • Oral Gavage (Mouse):

    • Gently restrain the mouse, ensuring the head and body are aligned vertically with the esophagus.[16]

    • Insert a gavage needle (18-20 gauge for adult mice) into the mouth and advance it along the upper palate into the esophagus.[17][18] The needle should pass easily without force.[16][17][18]

    • Administer the compound slowly.[16]

  • Intravenous Injection (Rat):

    • Warm the rat's tail to dilate the lateral tail veins.[19]

    • Insert a 25-27 gauge needle, bevel up, into the vein at a shallow angle.[20][21][22]

    • A successful insertion will often result in a "flash" of blood in the needle hub.[20][22]

    • Inject the compound slowly and evenly.[20]

• Blood Sampling:

  • Collect blood samples (typically 50-100 µL from a mouse) at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose).[23]

  • Use appropriate collection sites, such as the saphenous vein or retro-orbital sinus (under anesthesia).

  • Collect samples into tubes containing an anticoagulant (e.g., EDTA).

• Plasma Processing:

  • Centrifuge the blood samples to separate the plasma.

  • Store the plasma samples at -80°C until analysis.

• Bioanalysis:

  • Quantify the drug concentration in the plasma samples using a validated analytical method, most commonly Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

• Data Analysis:

  • Plot the plasma concentration versus time data.

  • Calculate key PK parameters using non-compartmental analysis.

Table of Key Pharmacokinetic Parameters:

Parameter	Description	Significance
Cmax	Maximum observed plasma concentration	Indicates the rate and extent of absorption
Tmax	Time to reach Cmax	Indicates the rate of absorption
AUC	Area under the concentration-time curve	Represents the total drug exposure
t1/2	Half-life	The time it takes for the plasma concentration to decrease by half
CL	Clearance	The volume of plasma cleared of the drug per unit time
Vd	Volume of distribution	The theoretical volume that would be necessary to contain the total amount of an administered drug at the same concentration that it is observed in the blood plasma

Pharmacodynamic (PD) Study Protocol

Objective: To evaluate the effect of a novel compound on a specific biological endpoint.

Experimental Workflow:

Caption: General workflow for an in vivo pharmacodynamic study, incorporating biomarker analysis and imaging.

Detailed Methodology:

• Animal Model of Disease: Utilize an appropriate animal model that recapitulates the human disease state.

• Dose Administration: Administer a range of doses of the novel compound, as determined by dose-response studies.[24][25]

• Biomarker Assessment:

  • Measure a relevant biomarker at various time points after drug administration. Biomarkers can be molecular, histologic, radiographic, or physiologic characteristics that indicate a biological response.[26]

  • This may involve collecting tissue samples for analysis (e.g., Western blot, qPCR, ELISA) or utilizing non-invasive methods.

• In Vivo Imaging:

  • Techniques like Positron Emission Tomography (PET) or Magnetic Resonance Imaging (MRI) can be used to non-invasively assess target engagement and downstream effects in real-time.[26][27][28][29]

• Data Analysis:

  • Construct a dose-response curve by plotting the magnitude of the biological effect against the drug dose or concentration.[15][24]

  • Determine key PD parameters such as the EC50 (the concentration that produces 50% of the maximal effect).[15]

Data Interpretation and the Path Forward: Bridging Preclinical to Clinical

The ultimate goal of in vivo PK/PD studies is to inform the design of clinical trials.[30] However, the translation from animal models to humans is a significant challenge.[31][32]

Key Considerations for Clinical Translation:

• Allometric Scaling: This technique uses data from different animal species to predict human PK parameters.

• PK/PD Modeling and Simulation: These computational tools can integrate preclinical data to predict human dose-response relationships and optimize clinical trial designs.[5][33][34][35]

• Regulatory Guidance: Adherence to guidelines from regulatory agencies like the FDA and EMA is crucial for a successful transition to the clinic.[13][36][37][38][39][40]

By combining rigorous experimental design, meticulous execution, and sophisticated data analysis, researchers can generate a comprehensive PK/PD profile of a novel compound, paving the way for its successful clinical development.

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A Senior Application Scientist's Guide to the Synthesis of 5-Hydroxypiperidine-2-carboxylic Acid: A Comparative Analysis

For researchers, medicinal chemists, and professionals in drug development, the synthesis of chiral building blocks is a critical step in the discovery and production of novel therapeutics. Among these, 5-hydroxypiperidine-2-carboxylic acid, a key structural motif in numerous bioactive molecules, presents a significant synthetic challenge. The presence of two stereocenters and multiple functional groups necessitates a careful selection of synthetic strategy to achieve the desired stereoisomer with high purity and yield. This guide provides an in-depth evaluation and comparison of different synthetic methodologies for this valuable compound, offering field-proven insights and supporting experimental data to inform your synthetic choices.

Introduction: The Significance of 5-Hydroxypiperidine-2-carboxylic Acid

5-Hydroxypiperidine-2-carboxylic acid and its derivatives are prevalent scaffolds in a wide range of pharmaceuticals and natural products.[][2][3][4] Their rigid, conformationally constrained structure and the presence of hydroxyl and carboxylic acid functionalities allow for specific interactions with biological targets, making them attractive components in drug design. The precise stereochemistry of the molecule is often crucial for its biological activity, demanding synthetic routes that offer high levels of stereocontrol. This guide will explore and compare three major approaches to the synthesis of 5-hydroxypiperidine-2-carboxylic acid: stereoselective synthesis from pyridine derivatives, diastereoselective synthesis from the chiral pool, and biocatalytic methods.

Methodology 1: Stereoselective Synthesis from Pyridine Derivatives via Asymmetric Hydrogenation

The direct hydrogenation of readily available pyridine precursors represents a highly atom-economical approach to piperidine derivatives. However, the aromatic nature of the pyridine ring and the potential for catalyst inhibition by the nitrogen atom have historically posed significant challenges. Recent advancements in catalysis, particularly in asymmetric hydrogenation, have provided powerful solutions to these issues.

Scientific Rationale and Mechanistic Insights

The core of this strategy lies in the stereoselective reduction of a substituted pyridine ring. The use of a chiral catalyst, typically a transition metal complex with a chiral ligand, allows for the facial-selective addition of hydrogen to the aromatic ring, thereby establishing the desired stereocenters in a single step. A notable example is the iridium-catalyzed asymmetric hydrogenation of 5-hydroxypicolinate pyridinium salts, which has been shown to produce cis-configured hydroxypiperidine esters with excellent enantioselectivity and diastereoselectivity.[5] The pyridinium salt formation activates the pyridine ring towards hydrogenation, and the chiral iridium catalyst orchestrates the stereochemical outcome.

Experimental Protocol: Iridium-Catalyzed Asymmetric Hydrogenation

The following protocol is adapted from the work of Chen et al. and demonstrates the synthesis of a protected form of cis-5-hydroxypiperidine-2-carboxylic acid.[5]

Step 1: Synthesis of the Pyridinium Salt

• To a solution of the 5-hydroxypyridine-2-carboxylate starting material in a suitable solvent (e.g., dichloromethane), add a slight excess of an activating agent (e.g., a benzyl bromide derivative).

• Stir the reaction mixture at room temperature until the reaction is complete, as monitored by thin-layer chromatography (TLC).

• Isolate the pyridinium salt product by filtration or evaporation of the solvent.

Step 2: Asymmetric Hydrogenation

• In a glovebox, charge a high-pressure autoclave with the pyridinium salt, a chiral iridium catalyst (e.g., [Ir(cod)Cl]₂ with a chiral phosphine ligand), and a suitable solvent (e.g., dichloromethane).

• Seal the autoclave and purge with hydrogen gas.

• Pressurize the reactor with hydrogen to the desired pressure (e.g., 50 atm) and stir the reaction mixture at a controlled temperature (e.g., 50 °C) for the specified time.

• After the reaction is complete, carefully vent the autoclave and concentrate the reaction mixture under reduced pressure.

• Purify the product by column chromatography to obtain the desired cis-hydroxypiperidine ester.

Step 3: Deprotection

• The resulting ester and any protecting groups can be removed under standard conditions (e.g., acid or base hydrolysis, hydrogenolysis) to yield the final 5-hydroxypiperidine-2-carboxylic acid.

Performance Data

Parameter	Reported Value
Yield	Up to 96%
Enantiomeric Excess (ee)	Up to 97%
Diastereomeric Ratio (dr)	>20:1

Data sourced from Chen et al.[5]

Workflow Diagram

Caption: Asymmetric hydrogenation of a pyridine derivative.

Methodology 2: Diastereoselective Synthesis from the Chiral Pool

Utilizing readily available, enantiomerically pure starting materials from the "chiral pool," such as amino acids, is a classic and effective strategy for the synthesis of complex chiral molecules. This approach leverages the pre-existing stereocenters of the starting material to control the stereochemistry of the final product. L-glutamic acid and L-pyroglutamic acid are common starting points for the synthesis of 5-hydroxypiperidine-2-carboxylic acid.[6][7][8][9]

Scientific Rationale and Mechanistic Insights

The synthesis of 5-hydroxypiperidine-2-carboxylic acid from chiral pool precursors typically involves a series of transformations that expand the carbon skeleton and then cyclize to form the piperidine ring. A key challenge is to control the stereochemistry at the newly formed stereocenter (C5). One elegant approach, demonstrated by Blaauw and coworkers, involves the diastereoselective epoxidation of a cyclic enamide derived from L-allysine.[10][11] The resident stereocenter at C2 directs the epoxidation to one face of the double bond, leading to the desired trans product with high diastereoselectivity.

Experimental Protocol: Synthesis from an L-Amino Acid Derivative

The following protocol is based on the synthesis of (2S,5R)-5-hydroxypipecolic acid reported by Blaauw et al.[10][11]

Step 1: Formation of the Cyclic Enamide

• Protect the amino and carboxylic acid groups of the starting amino acid derivative (e.g., L-allysine ethylene acetal).

• Induce cyclization and elimination by treating the protected amino acid with a catalytic amount of a strong acid (e.g., p-toluenesulfonic acid) in a suitable solvent under reflux to form the tetrahydropyridine intermediate.

Step 2: Diastereoselective Epoxidation and Ring Opening

• To a solution of the cyclic enamide in methanol, add an oxidizing agent (e.g., Oxone®) at a controlled temperature. The epoxidation occurs diastereoselectively, directed by the existing stereocenter.

• The epoxide is opened in situ by the methanol solvent to yield the 5-hydroxy-6-methoxypiperidine derivative.

Step 3: Reduction and Deprotection

• Reduce the intermediate from the previous step, for example, through catalytic hydrogenation, to remove the methoxy group and saturate the ring.

• Hydrolyze the ester and remove any other protecting groups to yield the final (2S,5R)-5-hydroxypiperidine-2-carboxylic acid. The product can be purified by precipitation.

Performance Data

Parameter	Reported Value
Overall Yield	87%
Diastereomeric Ratio (dr)	96:4

Data sourced from Blaauw et al.[10][11]

Workflow Diagram

Caption: Diastereoselective synthesis from a chiral pool starting material.

Methodology 3: Biocatalytic Approaches - The Green Chemistry Alternative

Biocatalysis has emerged as a powerful tool in modern organic synthesis, offering high selectivity, mild reaction conditions, and a reduced environmental footprint. For the synthesis of enantiomerically pure 5-hydroxypiperidine-2-carboxylic acid, enzymatic kinetic resolution is a particularly attractive strategy.[12][13][14][15][16]

Scientific Rationale and Mechanistic Insights

Kinetic resolution relies on the ability of an enzyme, typically a lipase or a protease, to selectively catalyze the transformation of one enantiomer of a racemic mixture, leaving the other enantiomer unreacted. This allows for the separation of the two enantiomers. In the context of 5-hydroxypiperidine-2-carboxylic acid synthesis, a racemic ester precursor can be subjected to enzymatic hydrolysis. The enzyme will selectively hydrolyze one enantiomer of the ester to the corresponding carboxylic acid, which can then be separated from the unreacted ester enantiomer. Lipases are particularly well-suited for this purpose due to their broad substrate scope and high enantioselectivity.[12][14][16]

Conceptual Protocol: Lipase-Catalyzed Kinetic Resolution

The following is a generalized protocol for the kinetic resolution of a 5-hydroxypiperidine-2-carboxylate ester.

Step 1: Synthesis of the Racemic Ester

• Synthesize the racemic 5-hydroxypiperidine-2-carboxylic acid ester using standard chemical methods, for example, by Fisher esterification of the corresponding racemic acid.

Step 2: Enzymatic Kinetic Resolution

• Disperse the racemic ester in a buffered aqueous solution or a biphasic system.

• Add a lipase (e.g., Candida antarctica lipase B, Pseudomonas cepacia lipase) to the mixture.

• Stir the reaction at a controlled temperature and monitor the progress of the reaction (e.g., by chiral HPLC) until approximately 50% conversion is reached.

• Stop the reaction and separate the hydrolyzed carboxylic acid from the unreacted ester. This can typically be achieved by extraction at different pH values.

Step 3: Isolation of Enantiomers

• Isolate the desired enantiomer (either the carboxylic acid or the unreacted ester). If the unreacted ester is the desired product, it can be hydrolyzed chemically to the carboxylic acid.

Performance Considerations

The success of a kinetic resolution is determined by the enantioselectivity of the enzyme, often expressed as the enantiomeric ratio (E-value). A high E-value is essential for obtaining products with high enantiomeric excess. While the theoretical maximum yield for one enantiomer in a kinetic resolution is 50%, this method can be highly effective for producing small to moderate quantities of enantiomerically pure material for research and early-stage development.

Workflow Diagram

Caption: Lipase-catalyzed kinetic resolution of a racemic ester.

Comparative Analysis and Future Outlook

Methodology	Key Advantages	Key Disadvantages	Ideal Application
Asymmetric Hydrogenation	High atom economy, high yields, excellent stereocontrol, potentially scalable.[5]	Requires specialized high-pressure equipment, expensive noble metal catalysts and chiral ligands.	Large-scale production, process chemistry.
Chiral Pool Synthesis	Utilizes readily available and relatively inexpensive starting materials, well-established chemical transformations, high diastereoselectivity achievable.[10][11]	Often involves multi-step sequences which can lower the overall yield, may require chromatographic purification.	Versatile for accessing different stereoisomers, medicinal chemistry programs.
Biocatalytic Resolution	Mild reaction conditions, high enantioselectivity, environmentally friendly ("green"), does not require chiral starting materials or catalysts.[12][14][16]	Maximum theoretical yield of 50% for the desired enantiomer, may require screening of multiple enzymes, potential for substrate/product inhibition.	Small to medium-scale synthesis of enantiopure compounds, early-stage drug discovery.

The choice of the optimal synthetic route for 5-hydroxypiperidine-2-carboxylic acid is highly dependent on the specific requirements of the project, including the desired scale, stereoisomer, and available resources. For large-scale manufacturing where cost and efficiency are paramount, the development of a robust asymmetric hydrogenation process is likely the most attractive option. For medicinal chemistry campaigns that require access to various analogs and stereoisomers, the flexibility of chiral pool synthesis is a significant advantage. Biocatalytic methods, with their green credentials and high selectivity, are increasingly becoming the go-to strategy for the synthesis of enantiopure compounds, especially in the early phases of drug development.

The future of the synthesis of 5-hydroxypiperidine-2-carboxylic acid and other complex chiral building blocks will likely involve a combination of these approaches. Chemoenzymatic strategies, which combine the best of both chemical and biological catalysis, hold particular promise for developing highly efficient and sustainable synthetic routes. As our understanding of catalysis continues to grow, we can expect the development of even more powerful and selective methods for the synthesis of these vital pharmaceutical building blocks.

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Safety & Regulatory Compliance

Navigating the Disposal of (2S,5S)-5-Hydroxypiperidine-2-carboxylic Acid: A Comprehensive Guide for Laboratory Professionals

For researchers and scientists in the fast-paced world of drug development, meticulous attention to detail extends beyond the bench to the responsible management of chemical reagents. This guide provides essential, step-by-step procedures for the proper disposal of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid, ensuring the safety of laboratory personnel and adherence to environmental regulations. By understanding the principles behind these protocols, laboratories can foster a culture of safety and maintain the highest standards of scientific integrity.

Hazard Assessment and Characterization

(2S,5S)-5-Hydroxypiperidine-2-carboxylic acid is a substituted piperidine derivative. A thorough understanding of its potential hazards is the foundation of safe handling and disposal.

According to its Safety Data Sheet (SDS), (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid is classified as a substance that causes skin irritation (H315) and serious eye irritation (H319)[1]. While specific toxicity data for this exact compound is not widely available, the precautionary principle dictates that we also consider the hazards associated with the parent piperidine structure. Piperidine itself is a flammable liquid that is harmful if swallowed, toxic in contact with skin or if inhaled, and can cause severe skin burns and eye damage[2]. Therefore, all handling and disposal procedures should be approached with a high degree of caution.

Key Hazard Information:

Hazard Classification	Description	Source
Skin Irritation (Category 2)	Causes skin irritation upon contact.	[1]
Eye Irritation (Category 2)	Causes serious eye irritation upon contact.	[1]
Potential for Toxicity	The parent piperidine structure exhibits acute oral, dermal, and inhalation toxicity.	[2][3]

Due to its characteristics, any waste containing (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid must be treated as hazardous chemical waste. Under the Resource Conservation and Recovery Act (RCRA), a waste may be considered hazardous if it exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity[4]. While this specific compound is not explicitly listed, its irritant nature and the potential toxicity of its class warrant its management as hazardous waste to ensure full compliance and safety.

Personal Protective Equipment (PPE) and Handling

Before handling the chemical or its waste, it is imperative to be equipped with the appropriate PPE. The principle here is to create a barrier between the researcher and the potentially hazardous material.

Mandatory PPE:

• Eye Protection: Wear chemical safety goggles or a face shield as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166[5].

• Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) are required. Always inspect gloves for integrity before use and wash hands thoroughly after handling[1][6].

• Protective Clothing: A laboratory coat is mandatory. For larger quantities or when there is a risk of splashing, consider additional protective clothing[1].

• Respiratory Protection: If handling the solid material in a way that generates dust, or if working with solutions outside of a fume hood, appropriate respiratory protection should be used[5][6].

All work with (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid, including the preparation of waste containers, should ideally be conducted within a certified chemical fume hood to minimize inhalation exposure[7].

On-Site Waste Management: Segregation and Containment

Proper segregation at the point of generation is the most critical step in a compliant waste disposal program. Mixing incompatible waste streams can lead to dangerous chemical reactions and complicates the final disposal process[8].

Step-by-Step Segregation and Collection Protocol:

• Identify the Waste Stream: Determine the physical state of the waste.

  • Solid Waste: Unused or contaminated (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid powder, contaminated weigh boats, or absorbent materials from spills.

  • Liquid Waste: Solutions containing the dissolved compound, reaction mixtures, and solvent rinses from contaminated glassware.

  • Sharps Waste: Contaminated needles, Pasteur pipettes, or broken glass.

• Select the Appropriate Waste Container:

  • Solids: Use a clearly labeled, sealable, and chemically compatible container (e.g., a wide-mouth polyethylene jar)[8].

  • Liquids: Use a sealable, leak-proof container, preferably plastic, that is compatible with the solvents used[8]. Do not use metal containers for acidic or basic solutions[6].

  • Sharps: All sharps must be placed in a designated, puncture-resistant sharps container.

• Label the Waste Container: All waste containers must be labeled before any waste is added. The label should include:

  • The words "Hazardous Waste".

  • The full chemical name: "(2S,5S)-5-Hydroxypiperidine-2-carboxylic acid".

  • A list of all other components in the container (e.g., methanol, water).

  • The associated hazards (e.g., "Irritant," "Toxic").

  • The date accumulation started.

• Accumulate Waste Safely:

  • Keep waste containers closed at all times, except when adding waste[8].

  • Do not fill containers beyond 90% capacity to allow for expansion[9].

  • Store waste containers in a designated Satellite Accumulation Area (SAA) .

The Satellite Accumulation Area (SAA)

An SAA is a designated area within the laboratory, at or near the point of waste generation, for the collection of hazardous waste.

SAA Requirements:

• Location: Must be under the control of the laboratory personnel generating the waste.

• Secondary Containment: Place waste containers in a secondary containment bin or tray to contain any potential leaks. Incompatible waste streams must be in separate secondary containment[10].

• Signage: The area should be clearly marked with a "Hazardous Waste" sign.

• Volume Limits: A maximum of 55 gallons of hazardous waste may be accumulated in an SAA. For acutely toxic (P-listed) wastes, the limit is one quart[10].

• Time Limits: Once a container is full, it must be moved to the central storage area within three days[10].

Emergency Procedures: Spills and Exposure

Accidents can happen, and a well-defined emergency plan is crucial.

In Case of a Spill:

• Alert Personnel: Notify others in the immediate area.

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the lab.

• Don PPE: Before attempting cleanup, don the appropriate PPE as described in Section 2.

• Contain the Spill: For solid spills, carefully sweep or scoop the material into a designated waste container, avoiding dust generation[6]. For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and place it in the solid waste container[7][11].

• Decontaminate: Clean the spill area with an appropriate solvent and then soap and water. All cleanup materials are to be disposed of as hazardous waste.

• Report: Report the incident to your institution's Environmental Health & Safety (EHS) office.

In Case of Personal Exposure:

• Eyes: Immediately flush with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention[6][12].

• Skin: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing and wash it before reuse. If skin irritation occurs, seek medical advice[1][6].

• Inhalation: Move the affected person to fresh air. If they feel unwell, call a poison center or doctor[6].

• Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical attention[2].

Final Disposal Protocol

The final step in the lifecycle of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid is its proper disposal, which must be handled by professionals.

Step-by-Step Final Disposal:

• Ensure Proper Containment: Double-check that all waste containers are securely closed, properly labeled, and free of external contamination.

• Request a Pickup: Contact your institution's EHS or a licensed hazardous waste disposal contractor to schedule a waste pickup[8]. Provide them with a full inventory of the waste.

• Documentation: Maintain records of all hazardous waste generated and disposed of, in accordance with your institution's policies and regulatory requirements.

Under no circumstances should this chemical or its waste be disposed of down the drain or in the regular trash. Doing so can harm aquatic ecosystems and violate federal and local regulations[13]. The final disposal method, typically high-temperature incineration, will be determined by the licensed waste disposal facility to ensure the complete destruction of the hazardous components[14].

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid waste.

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